Betainealdehyde Diethylacetal Iodide

• CAS: 6711-89-3

Core Science & Biosynthesis

What is Betainealdehyde Diethylacetal Iodide?

An In-Depth Technical Guide to Betainealdehyde Diethylacetal Iodide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of Betainealdehyde Diethylacetal Iodide (CAS 6711-89-3), a quaternary ammonium salt that serves as a valuable chemical intermediate in synthetic chemistry. Its structure combines a protected aldehyde in the form of a diethyl acetal and a trimethylammonium cation, making it a strategic building block for introducing the betaine aldehyde moiety into more complex molecules. This guide details its physicochemical properties, provides a validated synthesis protocol with mechanistic insights, explores its applications as a protected synthon, and outlines standard analytical methods for its characterization. Safety, handling, and storage protocols are also discussed to ensure its proper use in a research and development setting.

Introduction and Significance

Betainealdehyde Diethylacetal Iodide, systematically named (2,2-Diethoxyethyl)trimethylammonium Iodide, is a specialized organic salt used primarily in research and development.[1][2] Its molecular structure is key to its utility. The compound features a diethyl acetal functional group, which serves as a stable protecting group for a highly reactive aldehyde. This allows chemists to perform reactions on other parts of a molecule without interference from the aldehyde. The presence of the quaternary ammonium iodide group imparts increased water solubility and provides a cationic center.[1]

While specific, large-scale applications are not widely documented, its primary value lies in its role as a synthetic intermediate or building block.[1] It is the protected precursor to betaine aldehyde, a critical intermediate in the biosynthesis of glycine betaine, a vital osmoprotectant in many organisms. Therefore, this compound is an essential tool for researchers synthesizing analogs of natural products or developing complex molecular architectures where precise control of reactive functional groups is paramount. It is also categorized as a product for proteomics research and is available as an API (Active Pharmaceutical Ingredient) reference standard.[3][4]

Physicochemical Properties

The physical and chemical properties of Betainealdehyde Diethylacetal Iodide are summarized below. This data is crucial for designing experiments, choosing appropriate solvents, and ensuring proper storage conditions.

Property	Value	Source
CAS Number	6711-89-3	[3]
Molecular Formula	C₉H₂₂INO₂	[3]
Molecular Weight	303.18 g/mol	[3]
Accurate Mass	303.0695	[2]
IUPAC Name	2,2-diethoxyethyl(trimethyl)azanium;iodide	[2]
Synonyms	(2,2-Diethoxyethyl)trimethylammonium Iodide	[1]
Appearance	White to Off-White Solid	[1]
Solubility	Soluble in water	[1]
Storage	Hygroscopic, store in refrigerator under inert atmosphere	[1]
SMILES	[I-].CCOC(C(C)C)OCC	[2]
InChI	InChI=1S/C9H22NO2.HI/c1-6-11-9(12-7-2)8-10(3,4)5;/h9H,6-8H2,1-5H3;1H/q+1;/p-1	[2]

Synthesis and Purification

The synthesis of Betainealdehyde Diethylacetal Iodide is a classic example of a quaternization reaction, a fundamental process in organic chemistry for creating quaternary ammonium salts.

Principle and Mechanism: Sₙ2 Alkylation

The core of the synthesis is the nucleophilic substitution (Sₙ2) reaction between the tertiary amine precursor, (2,2-Diethoxyethyl)dimethylamine, and an alkylating agent, methyl iodide.

• Nucleophile: The tertiary amine possesses a lone pair of electrons on the nitrogen atom, making it an effective nucleophile.

• Electrophile: Methyl iodide is an excellent electrophile. The carbon-iodine bond is polarized due to the difference in electronegativity, making the methyl carbon electron-deficient. Iodide is also an excellent leaving group, which facilitates the reaction.

The reaction proceeds via a single transition state where the nitrogen atom attacks the methyl carbon, and the iodide ion is displaced simultaneously. This mechanism is authoritative for the alkylation of amines.[5]

Synthesis Protocol

This protocol is based on established methods for the quaternization of tertiary amines.[6][7]

Materials:

• (2,2-Diethoxyethyl)dimethylamine (CAS 3616-56-6)[8]

• Methyl Iodide (Iodomethane)

• Methanol (Anhydrous)

• Potassium Bicarbonate (KHCO₃) (Optional, as a mild base)

• Diethyl Ether (Anhydrous)

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (2,2-Diethoxyethyl)dimethylamine (1 equivalent) in anhydrous methanol.

  • Causality: Methanol is a suitable polar solvent that dissolves the amine precursor. Anhydrous conditions are preferred to avoid potential side reactions with the alkylating agent.

• Addition of Base (Optional): Add potassium bicarbonate (1.5 equivalents).

  • Causality: While not always necessary for quaternizing a tertiary amine, the addition of a mild, non-nucleophilic base like KHCO₃ can scavenge any acidic byproducts (HI) that might form from trace water, ensuring the amine remains a free nucleophile.[7]

• Addition of Alkylating Agent: While stirring the solution at room temperature, add methyl iodide (1.1 to 1.5 equivalents) dropwise. The reaction can be exothermic, so slow addition or external cooling may be necessary.[5]

  • Causality: A slight excess of methyl iodide ensures the complete conversion of the tertiary amine.

• Reaction: Stir the mixture at room temperature overnight (12-24 hours). The progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting amine.

  • Causality: Allowing the reaction to proceed overnight ensures it reaches completion. Quaternization reactions are often slower than other alkylations.[6]

• Product Isolation:

  • a. If a precipitate has formed, collect the solid product by vacuum filtration.

  • b. If the product remains in solution, concentrate the mixture under reduced pressure using a rotary evaporator to remove the methanol.

• Purification: Wash the crude solid product with cold, anhydrous diethyl ether. This removes unreacted methyl iodide and other non-polar impurities. The product, being a salt, is insoluble in diethyl ether.

  • Causality: The significant difference in polarity between the ionic product and the organic starting materials allows for efficient purification by washing.

• Drying: Dry the purified white solid under vacuum to remove residual solvent. Store the final product in a desiccator under an inert atmosphere, as it is hygroscopic.[1]

Synthesis Workflow Diagram

Caption: Sₙ2 synthesis workflow for Betainealdehyde Diethylacetal Iodide.

Applications in Research and Drug Development

The primary utility of this compound stems from its bifunctional nature: a masked aldehyde and a quaternary ammonium group.

Role as a Protected Aldehyde Synthon

In complex organic synthesis, it is often necessary to protect reactive functional groups while other transformations are carried out. Aldehydes are highly reactive towards both nucleophiles and oxidizing/reducing agents. The diethyl acetal group is a robust and widely used protecting group for aldehydes.

The "Protect-React-Deprotect" Strategy:

• Protect: The aldehyde is masked as an acetal, which is stable to bases, organometallics, hydrides, and other nucleophiles.

• React: The molecule containing the protected aldehyde (i.e., Betainealdehyde Diethylacetal Iodide) can be subjected to various reaction conditions to build a more complex structure without affecting the acetal.

• Deprotect: The acetal is easily removed by treatment with aqueous acid (e.g., dilute HCl), regenerating the original aldehyde function at the desired point in the synthetic sequence.

This strategy is fundamental in drug development, where multi-step syntheses are common.[9]

Application Logic Diagram

Caption: The "Protect-React-Deprotect" strategy using the title compound.

Analytical Characterization

To ensure the identity and purity of synthesized Betainealdehyde Diethylacetal Iodide, a combination of standard analytical techniques is employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is the most informative tool for structural verification. The expected signals would include:

    • A singlet (~3.3 ppm) integrating to 9 protons for the three equivalent methyl groups on the nitrogen (-N⁺(CH₃)₃).

    • A triplet (~4.8 ppm) for the single proton of the acetal methine group (-CH(OEt)₂), coupled to the adjacent methylene group.

    • Two overlapping quartets (~3.5-3.7 ppm) for the two diastereotopic methylene protons of the ethoxy groups (-OCH₂CH₃).

    • A triplet (~1.2 ppm) for the methyl protons of the ethoxy groups (-OCH₂CH₃).

    • Signals for the methylene protons adjacent to the nitrogen and the acetal group. (Predicted shifts are based on similar structures[10][11]).

  • ¹³C NMR: The carbon spectrum would confirm the number of unique carbon environments, including signals for the quaternary ammonium methyls, the acetal carbon, and the ethoxy carbons.

• Mass Spectrometry (MS): Electrospray Ionization Mass Spectrometry (ESI-MS) in positive ion mode would be used to identify the cation. The expected parent ion peak would correspond to the mass of the (2,2-Diethoxyethyl)trimethylammonium cation (C₉H₂₂NO₂⁺), with a mass-to-charge ratio (m/z) of 176.16.

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic C-H stretching and bending frequencies, C-O ether stretches (~1100 cm⁻¹), and C-N stretches. The absence of a strong C=O stretch (~1720 cm⁻¹) confirms the aldehyde is in its protected acetal form.

Safety, Handling, and Storage

As a laboratory chemical, Betainealdehyde Diethylacetal Iodide requires careful handling. The following information is derived from typical Safety Data Sheets (SDS) for similar compounds.

• Hazard Identification:

  • Causes skin irritation.

  • Causes serious eye irritation.

  • May cause respiratory irritation.

  • May be described as a lachrymator (tear-inducing).

• Handling and Personal Protective Equipment (PPE):

  • Handle in a well-ventilated area, preferably in a chemical fume hood.

  • Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.

  • Avoid breathing dust. Wash hands thoroughly after handling.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.

  • The compound is noted to be hygroscopic; protect from moisture by storing in a desiccator or under an inert atmosphere (e.g., argon or nitrogen).[1]

  • Protect from light, as iodide-containing compounds can be light-sensitive.

• Disposal:

  • Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

References

Click to expand

• Boger, D. L. (1978). New quaternization method. U.S. Patent No. 3,755,334. Washington, DC: U.S.

• E-Biochem. (n.d.). Betainealdehyde Diethylacetal Iodide. Shanghai Huicheng Biological Technology. Retrieved from [Link]

• Chen, F. M., & Benoiton, N. L. (1976). A new method of quaternizing amines and its use in amino acid and peptide chemistry. Canadian Journal of Chemistry, 54(21), 3310-3311. [Link]

• PubChem. (n.d.). (2,2-Diethoxyethyl)dimethylamine. National Center for Biotechnology Information. Retrieved from [Link]

• Sommer, H. Z., Jackson, L. L., & Horwitz, J. P. (1970). ALKYLATION OF AMINES: A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Defense Technical Information Center. [Link]

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An In-depth Technical Guide to Betainealdehyde Diethylacetal Iodide

This guide provides a comprehensive technical overview of Betainealdehyde Diethylacetal Iodide, a quaternary ammonium salt containing a protected aldehyde functionality. This document is intended for researchers, scientists, and professionals in the fields of drug development, organic synthesis, and neuroscience. It delves into the compound's chemical properties, synthesis, reactivity, and potential applications, while adhering to the principles of scientific integrity and providing actionable insights for laboratory work.

Introduction and Molecular Overview

Betainealdehyde Diethylacetal Iodide, systematically named (2,2-diethoxyethyl)trimethylammonium iodide, is a unique molecule that combines two key functional groups: a diethyl acetal and a quaternary ammonium iodide. This bifunctional nature suggests a range of potential applications, from a stable precursor of the biologically relevant betaine aldehyde to a versatile synthetic intermediate.

The quaternary ammonium group, a defining feature of choline and its derivatives, imparts high water solubility and potential interactions with biological targets such_as_cholinergic receptors. The diethyl acetal serves as a protecting group for the aldehyde functionality, rendering it stable under neutral and basic conditions while allowing for deprotection under acidic conditions. Understanding the interplay of these two groups is crucial for the effective use of this compound in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Betainealdehyde Diethylacetal Iodide is paramount for its handling, storage, and application in experimental settings.

General Properties

Property	Value	Source(s)
CAS Number	6711-89-3	[1]
Molecular Formula	C₉H₂₂INO₂	[1]
Molecular Weight	303.18 g/mol	[1]
Appearance	White to Off-White Solid	[2]
Melting Point	111-113 °C or 120-122 °C	[2][3]
Solubility	Soluble in water	[2]

Note on Melting Point: Discrepancies in reported melting points may arise from variations in crystalline form or purity. It is recommended to determine the melting point of a new batch as part of its initial characterization.

Storage and Handling

Betainealdehyde Diethylacetal Iodide is reported to be hygroscopic . Therefore, it should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and refrigerated to prevent degradation from moisture and temperature fluctuations.[2]

Safety Precautions: As with all quaternary ammonium iodides, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. For detailed safety information, consult the Material Safety Data Sheet (MSDS).[2][4][5]

Proposed Synthesis Protocol

Synthetic Workflow Diagram

Caption: Proposed two-step synthesis of Betainealdehyde Diethylacetal Iodide.

Step-by-Step Methodology

Step 1: Synthesis of N,N-Dimethylaminoacetaldehyde Diethyl Acetal via Eschweiler-Clarke Reaction

• To a round-bottom flask, add aminoacetaldehyde diethyl acetal.

• Add an excess of aqueous formaldehyde, followed by an excess of formic acid.

• Heat the reaction mixture at reflux for several hours until the evolution of carbon dioxide ceases.

• Cool the reaction mixture to room temperature and basify with a strong base (e.g., NaOH) to a pH > 10.

• Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate.

• Dry the combined organic extracts over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield crude N,N-dimethylaminoacetaldehyde diethyl acetal.

• Purify the product by distillation under reduced pressure.

Step 2: Quaternization via Menschutkin Reaction

• Dissolve the purified N,N-dimethylaminoacetaldehyde diethyl acetal in a suitable polar aprotic solvent such as acetone or acetonitrile.[6]

• Add an excess (at least 1.1 equivalents) of methyl iodide to the solution.

• Stir the reaction mixture at room temperature. The product, Betainealdehyde Diethylacetal Iodide, is expected to precipitate out of the solution as a white solid.

• The reaction can be gently heated to increase the rate if necessary.[6]

• After the reaction is complete (monitored by TLC or the cessation of precipitation), cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with a small amount of cold solvent.

• Dry the product under vacuum to yield Betainealdehyde Diethylacetal Iodide.

Spectroscopic and Analytical Characterization (Predicted)

Due to the absence of experimentally acquired spectra in the available literature, this section provides predicted spectroscopic data based on the chemical structure and known chemical shifts of analogous compounds. This information is intended to aid researchers in the characterization of synthesized or purchased material.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the different proton environments in the molecule.

• -N⁺(CH₃)₃: A sharp singlet around 3.1-3.4 ppm . The positive charge on the nitrogen atom deshields these protons.

• -CH₂-N⁺: A triplet around 3.5-3.8 ppm , coupled to the methine proton.

• -CH(OEt)₂: A triplet around 4.8-5.0 ppm , coupled to the methylene protons of the ethyl groups.

• -O-CH₂-CH₃: A quartet around 3.6-3.8 ppm , coupled to the methyl protons.

• -O-CH₂-CH₃: A triplet around 1.2-1.4 ppm .

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will provide information on the carbon skeleton.

• -N⁺(CH₃)₃: A signal around 53-55 ppm .

• -CH₂-N⁺: A signal around 65-68 ppm .

• -CH(OEt)₂: A signal around 100-103 ppm .

• -O-CH₂-CH₃: A signal around 62-64 ppm .

• -O-CH₂-CH₃: A signal around 15-17 ppm .

Predicted Mass Spectrum

In electrospray ionization mass spectrometry (ESI-MS) in positive ion mode, the primary ion observed would be the quaternary ammonium cation:

• [M - I]⁺: Expected at m/z 176.16 .

Fragmentation of the cation in MS/MS experiments would likely involve the loss of neutral molecules from the acetal portion. Common fragmentation pathways for acetals include the loss of an ethoxy group or ethanol.[7] Pyrolysis-GC-MS could be used to analyze both the cation and the iodide anion.[8]

Chemical Reactivity and Stability

The reactivity of Betainealdehyde Diethylacetal Iodide is dominated by its two primary functional groups.

Acetal Hydrolysis: A pH-Sensitive Deprotection

The diethyl acetal group is stable under neutral and basic conditions but is readily hydrolyzed under acidic conditions to reveal the aldehyde functionality.[9]

Caption: Hydrolysis of the diethyl acetal to betaine aldehyde.

This pH-dependent lability is a key feature that can be exploited in various applications, such as the controlled release of betaine aldehyde in acidic environments like endosomes or lysosomes. The rate of hydrolysis is dependent on the pH, with faster rates at lower pH values.[9][10]

Hofmann Elimination: A Route to Vinyl Ethers

As a quaternary ammonium iodide with beta-hydrogens, Betainealdehyde Diethylacetal Iodide has the potential to undergo a Hofmann elimination reaction upon treatment with a strong base and heat.[2] This reaction would lead to the formation of a vinylether and trimethylamine.

Caption: Hofmann elimination of the quaternary ammonium group.

Experimental Considerations for Hofmann Elimination:

• Base: Typically, silver oxide (Ag₂O) is used to exchange the iodide for a hydroxide ion, which then acts as the base.[11]

• Temperature: The reaction usually requires heating, often in the range of 100-200 °C.[3]

• Solvent: Solvents like ethanol or acetonitrile can be used.[3]

• Regioselectivity: The Hofmann rule predicts that the elimination will favor the formation of the least substituted alkene. In this case, there is only one possible alkene product.

Potential Applications in Research and Drug Development

While specific applications for Betainealdehyde Diethylacetal Iodide have not been documented in the searched literature, its unique structure suggests several promising avenues for investigation.

Precursor to Betaine Aldehyde

Betaine aldehyde is a key intermediate in the biosynthesis of glycine betaine, an important osmoprotectant. The controlled, pH-dependent release of betaine aldehyde from its diethylacetal form could be a valuable tool for studying choline metabolism and the physiological effects of betaine aldehyde in cellular and in vivo models.[12]

Synthetic Building Block

The protected aldehyde and the quaternary ammonium group make this compound a versatile intermediate in organic synthesis. The quaternary ammonium group can act as a phase-transfer catalyst, while the protected aldehyde can be deprotected at a later stage of a synthetic sequence.

Potential Pharmacological Activity

As a choline derivative, Betainealdehyde Diethylacetal Iodide could potentially interact with cholinergic systems.[13][14] Its effects on acetylcholine receptors and transporters could be an area of interest for neuropharmacological research. Furthermore, derivatives of choline have been investigated for various therapeutic applications, and this compound could serve as a starting point for the synthesis of novel analogs.[15]

Conclusion

Betainealdehyde Diethylacetal Iodide is a fascinating molecule with a rich chemistry stemming from its dual functionality. This guide has provided a comprehensive overview of its known and predicted properties, a plausible synthetic route, and a discussion of its reactivity and potential applications. While a lack of specific experimental data in the public domain necessitates a degree of prediction, the information presented herein is grounded in established chemical principles and provides a solid foundation for researchers and drug development professionals to explore the potential of this unique compound. Further experimental investigation is warranted to fully elucidate its properties and unlock its potential in various scientific disciplines.

References

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• Sagi, A., et al. (2017). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. Journal of the American Chemical Society, 139(4), 1551-1560. Available from: [Link]

• Schmidt, J., et al. (2022). Simultaneous analysis of quaternary ammonium cations and corresponding halide counterions by pyrolysis gas chromatography/mass spectrometry. Journal of Analytical and Applied Pyrolysis, 162, 105447. Available from: [Link]

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• Wilken, D. R., et al. (1994). Measurement of the Formation of Betaine Aldehyde and Betaine in Rat Liver Mitochondria by a High Pressure Liquid Chromatography-Radioenzymatic Assay. Analytical Biochemistry, 221(2), 351-356. Available from: [Link]

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Betainealdehyde Diethylacetal Iodide: A Technical Guide to a Potential Modulator of Cholinergic and Thyroid Pathways

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Betainealdehyde Diethylacetal Iodide, a quaternary ammonium salt, presents a compelling case for investigation within the realms of neuropharmacology and endocrinology. While direct experimental data on its mechanism of action remains to be elucidated, its chemical structure—comprising a quaternary ammonium cation and an iodide anion—provides a strong foundation for hypothesizing its biological activities. This in-depth technical guide synthesizes the known biological effects of these constituent moieties to propose potential mechanisms of action for the parent compound. We will explore its likely interaction with biological membranes, potential inhibition of key enzymes such as choline acetyltransferase, and its probable influence on thyroid gland function. This whitepaper is designed to be a foundational resource, providing not only a theoretical framework for the action of Betainealdehyde Diethylacetal Iodide but also actionable experimental protocols to rigorously test these hypotheses.

Introduction: Unveiling the Potential of a Structurally Intriguing Molecule

Betainealdehyde Diethylacetal Iodide, with the chemical name (2,2-Diethoxyethyl)trimethylammonium Iodide, is a molecule that, despite its commercial availability for research purposes, has a surprisingly sparse footprint in the scientific literature regarding its biological effects. Its structure, however, is anything but silent. It speaks to a dual-pronged potential for biological interaction, a narrative we will explore in detail throughout this guide.

The molecule can be deconstructed into two key components:

• The Quaternary Ammonium Cation: This positively charged moiety is a well-known pharmacophore present in a vast array of biologically active compounds.[1][2][3] Its permanent positive charge dictates its interaction with negatively charged biological surfaces, such as cell membranes.[1][4]

• The Iodide Anion: Iodide is an essential trace element, indispensable for the synthesis of thyroid hormones.[5][6][7][8][9] Its concentration within biological systems is tightly regulated, and excesses can lead to significant physiological consequences.[5][8][10][11]

This guide will navigate the likely mechanisms of action of Betainealdehyde Diethylacetal Iodide by examining the established biological roles of these two components. We will propose testable hypotheses and provide the experimental frameworks necessary to move this compound from the realm of structural curiosity to that of a characterized biological modulator.

Chemical and Physical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to predicting its biological behavior.

Property	Value	Source
CAS Number	6711-89-3	Simson Pharma Ltd.
Molecular Formula	C₉H₂₂INO₂	Simson Pharma Ltd.
Molecular Weight	303.18 g/mol	Simson Pharma Ltd.
Synonyms	(2,2-Diethoxyethyl)trimethylammonium Iodide	Simson Pharma Ltd.

Proposed Mechanism of Action I: The Quaternary Ammonium Cation

The quaternary ammonium group is a powerful determinant of biological activity, primarily through two established mechanisms: non-specific membrane disruption and specific enzyme inhibition.

Membrane Perturbation: A Gateway to Cellular Disruption

Quaternary ammonium compounds (QACs) are cationic surfactants that interact with the negatively charged phospholipids of cell membranes.[1][4] This interaction can lead to a cascade of events culminating in cell lysis.[4][12][13]

The proposed mechanism involves:

• Adsorption: The positively charged nitrogen atom of Betainealdehyde Diethylacetal Iodide is electrostatically attracted to the negatively charged components of the cell membrane.[1]

• Penetration: The hydrophobic ethyl groups of the diethylacetal moiety can then penetrate the hydrophobic core of the lipid bilayer.[1]

• Disruption: This insertion disrupts the ordered structure of the membrane, increasing its fluidity and permeability, which can lead to the leakage of intracellular components and ultimately, cell death.[4][12]

Caption: Proposed mechanism of membrane disruption by the quaternary ammonium cation.

Specific Enzyme Inhibition: A More Targeted Approach

The structural similarity of the trimethylammonium group to choline suggests a potential for Betainealdehyde Diethylacetal Iodide to interact with proteins that bind choline, most notably choline acetyltransferase (ChAT). ChAT is the enzyme responsible for the synthesis of the neurotransmitter acetylcholine.[14][15] Inhibition of ChAT would lead to a decrease in acetylcholine levels, with significant implications for cholinergic neurotransmission.[14][16][17]

Caption: Potential inhibition of choline acetyltransferase (ChAT) by Betainealdehyde Diethylacetal Iodide.

Proposed Mechanism of Action II: The Iodide Anion

The iodide component of the molecule is not merely a counter-ion; it has the potential to exert significant biological effects, particularly on the thyroid gland.

The Role of Iodide in Thyroid Hormone Synthesis

Iodide is actively transported into thyroid follicular cells and is a crucial substrate for thyroid peroxidase (TPO), the enzyme that catalyzes the iodination of thyroglobulin to produce the precursors of thyroid hormones, T3 and T4.[6][18][19][20][21]

Caption: Simplified pathway of thyroid hormone synthesis.

The Effects of Excess Iodide: The Wolff-Chaikoff Effect and Beyond

While essential, excessive iodide can paradoxically inhibit thyroid hormone synthesis, a phenomenon known as the Wolff-Chaikoff effect.[22] This is an autoregulatory mechanism that protects the thyroid from overproducing hormones.[22] Furthermore, high concentrations of iodide have been shown to induce apoptosis in thyroid cells and modulate intracellular signaling pathways.[23][24]

• Inhibition of Thyroid Hormone Synthesis: High intracellular iodide concentrations can inhibit the activity of TPO and the generation of hydrogen peroxide, a necessary co-factor.[22]

• Induction of Apoptosis: Excess iodide can lead to the generation of reactive oxygen species, triggering programmed cell death in thyrocytes.

• Modulation of Signaling Pathways: Iodide has been shown to influence the PI3K/AKT signaling pathway, which is involved in cell growth and survival.[23][24]

Experimental Protocols for Mechanism of Action Elucidation

To move from hypothesis to evidence, a series of targeted experiments are required. The following protocols provide a framework for investigating the proposed mechanisms of action of Betainealdehyde Diethylacetal Iodide.

Protocol 1: Assessment of General Cytotoxicity

Objective: To determine the concentration-dependent cytotoxic effect of Betainealdehyde Diethylacetal Iodide on a relevant cell line.

Methodology:

• Cell Culture: Culture a suitable cell line (e.g., a neuronal cell line like SH-SY5Y or a thyroid cell line like Nthy-ori 3-1) in appropriate media and conditions.

• Treatment: Seed cells in 96-well plates and, once attached, treat with a serial dilution of Betainealdehyde Diethylacetal Iodide (e.g., from 1 µM to 1 mM) for 24, 48, and 72 hours. Include a vehicle control.

• Viability Assay: Assess cell viability using a standard MTT or PrestoBlue™ assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value at each time point.

Protocol 2: Investigation of Choline Acetyltransferase Inhibition

Objective: To determine if Betainealdehyde Diethylacetal Iodide can inhibit the activity of choline acetyltransferase.

Methodology:

• Enzyme Source: Use either purified recombinant ChAT or a cell lysate from a cholinergic cell line.

• Inhibition Assay: Perform an enzyme activity assay in the presence of varying concentrations of Betainealdehyde Diethylacetal Iodide. A standard assay measures the production of Coenzyme A, a byproduct of the ChAT-catalyzed reaction, using a colorimetric or fluorometric probe.[25][26][27][28]

• Kinetic Analysis: To determine the mode of inhibition (e.g., competitive, non-competitive), perform the assay with varying concentrations of both the substrate (choline) and the inhibitor.

• Data Analysis: Plot the data using Lineweaver-Burk or Michaelis-Menten kinetics to determine the inhibition constant (Ki) and the mechanism of inhibition.

Protocol 3: Assessment of Apoptosis Induction in Thyroid Cells

Objective: To determine if Betainealdehyde Diethylacetal Iodide induces apoptosis in thyroid cells.

Methodology:

• Cell Culture and Treatment: Culture a human thyroid cell line (e.g., Nthy-ori 3-1) and treat with a range of concentrations of Betainealdehyde Diethylacetal Iodide, including a positive control for apoptosis (e.g., staurosporine).

• Annexin V/Propidium Iodide Staining: After treatment, stain the cells with Annexin V-FITC and propidium iodide (PI) according to a standard protocol.[29][30][31][32]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of early apoptotic (Annexin V positive, PI negative), late apoptotic/necrotic (Annexin V and PI positive), and live cells (Annexin V and PI negative).

• Caspase Activity Assay: To confirm the apoptotic pathway, measure the activity of key executioner caspases (e.g., caspase-3/7) using a luminogenic or fluorogenic substrate.

Conclusion and Future Directions

Betainealdehyde Diethylacetal Iodide stands at an interesting crossroads of chemical potential and biological mystery. Based on a rigorous analysis of its constituent parts, we have proposed a dual mechanism of action centered on the disruptive capabilities of its quaternary ammonium cation and the well-documented physiological effects of its iodide anion. The provided experimental protocols offer a clear and logical path forward to test these hypotheses.

Future research should focus on a systematic in vitro and in vivo characterization of this compound. Elucidating its precise molecular targets and downstream signaling effects will be crucial in determining its potential as a pharmacological tool or a therapeutic agent. This whitepaper serves as a foundational blueprint for such an endeavor, transforming a compound of unknown function into a subject of targeted and informed scientific inquiry.

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Spectroscopic Profile of Betainealdehyde Diethylacetal Iodide: A Technical Guide

Introduction

Betainealdehyde diethylacetal iodide, with the chemical formula C₉H₂₂INO₂ and a molecular weight of 303.18 g/mol , is a quaternary ammonium salt of significant interest in various research domains, including its role as a potential intermediate in biochemical pathways and as a building block in organic synthesis.[1][2] Its structure combines a positively charged trimethylammonium head group with a protected aldehyde functionality in the form of a diethyl acetal. This unique combination of features necessitates a thorough spectroscopic characterization to unequivocally confirm its identity and purity. This guide provides a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for betainealdehyde diethylacetal iodide, grounded in established principles of spectroscopic interpretation for quaternary ammonium salts and acetals.

Chemical Structure

The structural integrity of betainealdehyde diethylacetal iodide is paramount to its function. Below is a diagram illustrating the connectivity of the atoms within the molecule.

Caption: Chemical structure of Betainealdehyde Diethylacetal Iodide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For betainealdehyde diethylacetal iodide, both ¹H and ¹³C NMR are essential for structural confirmation.

¹H NMR Spectroscopy

Experimental Protocol (Hypothetical): A ¹H NMR spectrum would be acquired on a 500 MHz spectrometer. A sample of betainealdehyde diethylacetal iodide (approximately 5-10 mg) would be dissolved in a deuterated solvent such as Deuterium Oxide (D₂O) or Deuterated Chloroform (CDCl₃). Tetramethylsilane (TMS) would be used as an internal standard (0 ppm). The data would be processed with appropriate phasing and baseline correction.

Predicted ¹H NMR Data:

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~1.25	Triplet	6H	-O-CH₂-CH₃
~3.20	Singlet	9H	-N⁺-(CH₃ )₃
~3.50	Doublet	2H	-N⁺-CH₂ -CH-
~3.70	Quartet	4H	-O-CH₂ -CH₃
~4.80	Triplet	1H	-CH₂-CH (O-)₂

Interpretation: The ¹H NMR spectrum is expected to show five distinct signals. The upfield triplet at approximately 1.25 ppm corresponds to the six equivalent protons of the two methyl groups of the diethyl acetal. The sharp singlet at around 3.20 ppm is characteristic of the nine equivalent protons of the trimethylammonium group.[3] The doublet at approximately 3.50 ppm is assigned to the methylene protons adjacent to the quaternary nitrogen. The quartet at roughly 3.70 ppm arises from the four equivalent protons of the two methylene groups in the diethyl acetal moiety. Finally, the downfield triplet at about 4.80 ppm is attributed to the single proton of the acetal group, which is deshielded by the two adjacent oxygen atoms.

¹³C NMR Spectroscopy

Experimental Protocol (Hypothetical): A ¹³C NMR spectrum would be recorded at 125 MHz using the same sample prepared for ¹H NMR. A proton-decoupled sequence would be employed to simplify the spectrum to single lines for each unique carbon environment.

Predicted ¹³C NMR Data:

Chemical Shift (δ) ppm	Assignment
~15	-O-CH₂-C H₃
~54	-N⁺-(C H₃)₃
~62	-O-C H₂-CH₃
~68	-N⁺-C H₂-CH-
~101	-CH₂-C H(O-)₂

Interpretation: The predicted ¹³C NMR spectrum should display five signals corresponding to the five chemically non-equivalent carbon environments in the molecule. The most upfield signal around 15 ppm is assigned to the methyl carbons of the ethyl groups. The signal at approximately 54 ppm is characteristic of the methyl carbons attached to the positively charged nitrogen in the trimethylammonium group.[4] The methylene carbons of the ethyl groups are expected to resonate around 62 ppm. The carbon of the methylene group attached to the nitrogen is anticipated at about 68 ppm. The most downfield signal, at approximately 101 ppm, is characteristic of the acetal carbon, which is significantly deshielded due to being bonded to two oxygen atoms.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of chemical bonds.

Experimental Protocol (Hypothetical): An IR spectrum would be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small amount of the solid sample would be analyzed using an Attenuated Total Reflectance (ATR) accessory, or alternatively, prepared as a KBr pellet. The spectrum would be recorded from 4000 to 400 cm⁻¹.

Predicted IR Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
2980-2850	Medium-Strong	C-H stretching (alkane)
1485-1470	Medium	C-H bending (asymmetric) of N⁺-(CH₃)₃
1200-1020	Strong, Multiple Bands	C-O stretching (acetal)
~970	Medium	C-N⁺ stretching

Interpretation: The IR spectrum of betainealdehyde diethylacetal iodide is expected to be dominated by absorptions corresponding to its alkyl and acetal functionalities. A series of medium to strong bands in the 2980-2850 cm⁻¹ region will be due to the C-H stretching vibrations of the methyl and methylene groups.[6] A characteristic medium intensity band between 1485 and 1470 cm⁻¹ can be attributed to the asymmetric C-H bending of the trimethylammonium group. The most prominent feature will be a series of strong absorption bands in the 1200-1020 cm⁻¹ region, which are characteristic of the C-O stretching vibrations of the acetal group.[1][7][8] A medium intensity band around 970 cm⁻¹ is expected for the C-N⁺ stretching vibration.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elucidating the structure. For ionic compounds like betainealdehyde diethylacetal iodide, electrospray ionization (ESI) is the preferred technique.

Experimental Protocol (Hypothetical): A high-resolution mass spectrum would be obtained using an ESI source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer. The sample would be dissolved in a suitable solvent like methanol or acetonitrile and introduced into the ESI source via direct infusion. The analysis would be performed in positive ion mode.

Predicted Mass Spectrometry Data:

m/z	Ion
176.16	[M-I]⁺
130.11	[M-I - C₂H₅OH]⁺
102.10	[M-I - (C₂H₅)₂O]⁺
58.07	[CH₂=N⁺(CH₃)₂]

Interpretation: In positive-mode ESI-MS, the intact cation of betainealdehyde diethylacetal iodide, [C₉H₂₂NO₂]⁺, is expected to be observed with a mass-to-charge ratio (m/z) of 176.16. This would be the molecular ion peak in the spectrum. Fragmentation of this ion is likely to occur through the loss of neutral molecules from the acetal portion. Common fragmentation pathways for acetals involve the loss of an alcohol or an ether. Therefore, fragment ions corresponding to the loss of ethanol (C₂H₅OH, 46.07 Da) resulting in an ion at m/z 130.11, and the loss of diethyl ether ((C₂H₅)₂O, 74.12 Da) giving an ion at m/z 102.10, are anticipated. A characteristic fragment for compounds containing a trimethylammonium group attached to a methylene chain is the ion at m/z 58.07, corresponding to [CH₂=N⁺(CH₃)₂].

Caption: Plausible fragmentation pathway for Betainealdehyde Diethylacetal cation.

Conclusion

The combined application of NMR, IR, and mass spectrometry provides a robust analytical framework for the comprehensive characterization of betainealdehyde diethylacetal iodide. The predicted spectroscopic data presented in this guide, based on the known spectral properties of its constituent functional groups, offers a reliable reference for researchers working with this compound. Experimental verification of this data is essential for confirming the identity, purity, and structural integrity of synthesized or procured samples, thereby ensuring the validity of subsequent scientific investigations.

References

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A Researcher's Guide to the Solubility of Betainealdehyde Diethylacetal Iodide: Theoretical Principles and Practical Determination

This technical guide provides a comprehensive overview of the solubility characteristics of Betainealdehyde Diethylacetal Iodide (CAS 6711-89-3).[1][2][3] Aimed at researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, offers predictive insights into its behavior in various common laboratory solvents, and provides a detailed, step-by-step experimental protocol for accurate solubility determination.

Introduction to Betainealdehyde Diethylacetal Iodide

Betainealdehyde Diethylacetal Iodide, with the chemical formula C9H22INO2 and a molecular weight of 303.18 g/mol , is a quaternary ammonium salt.[1] Its structure features a positively charged nitrogen atom, an iodide counter-ion, and an acetal functional group. This unique combination of a charged ionic head and a nonpolar organic tail suggests a complex solubility profile that is highly dependent on the nature of the solvent. Understanding its solubility is critical for a wide range of applications, including its use as a chemical intermediate, in proteomics research, and in the formulation of novel therapeutics.[1]

Some key physical and chemical properties of Betainealdehyde Diethylacetal Iodide include:

• CAS Number: 6711-89-3[1][4]

• Molecular Formula: C9H22INO2[1]

• Molecular Weight: 303.18 g/mol [1]

• Melting Point: 120-122°C[5]

• Physical State: Likely a solid at room temperature.

• Hygroscopicity: The compound is noted to be hygroscopic, meaning it readily absorbs moisture from the air. This property necessitates storage under an inert atmosphere.[5]

Theoretical Framework for Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which is a function of intermolecular forces between the solute and the solvent.[6] Several factors influence the solubility of Betainealdehyde Diethylacetal Iodide:

• Polarity: The presence of a quaternary ammonium iodide group makes the molecule highly polar and ionic. Therefore, it is expected to have a higher affinity for polar solvents that can effectively solvate the charged nitrogen center and the iodide anion.[6]

• Hydrogen Bonding: While the quaternary ammonium ion itself cannot act as a hydrogen bond donor, the oxygen atoms in the diethylacetal group can act as hydrogen bond acceptors. Solvents capable of hydrogen bonding (protic solvents) may exhibit enhanced solubility.

• Dielectric Constant: Solvents with a high dielectric constant are more effective at shielding the electrostatic interactions between the cation and anion of the salt, thereby promoting dissolution.[7]

• Molecular Size: The overall size of the molecule can also impact its solubility.[6]

Given its structure as a quaternary ammonium salt, its solubility behavior is anticipated to be similar to other compounds in this class. Research on quaternary ammonium salts indicates that their solubility in organic solvents can be significantly influenced by the presence of water.[8][9]

Predicted Solubility in Common Laboratory Solvents

Due to a lack of specific published quantitative data for Betainealdehyde Diethylacetal Iodide, the following table provides a qualitative prediction of its solubility based on the aforementioned theoretical principles and the known behavior of similar quaternary ammonium salts. It is imperative for researchers to experimentally verify these predictions.

Solvent	Chemical Formula	Solvent Class	Predicted Solubility	Rationale
Water	H₂O	Polar Protic	Highly Soluble	The high polarity and ability to form strong ion-dipole interactions will effectively solvate the ionic head of the molecule.
Methanol	CH₃OH	Polar Protic	Soluble	A polar protic solvent that can solvate the ions and potentially interact with the acetal group.
Ethanol	C₂H₅OH	Polar Protic	Soluble	Similar to methanol, but its slightly lower polarity may result in slightly lower solubility.[8]
Acetone	C₃H₆O	Polar Aprotic	Sparingly Soluble to Insoluble	While polar, the lack of hydrogen bond donating ability may limit its effectiveness in solvating the iodide anion.
Dichloromethane	CH₂Cl₂	Nonpolar	Insoluble	The low polarity is insufficient to overcome the lattice energy of the ionic salt.[7]
Diethyl Ether	(C₂H₅)₂O	Nonpolar	Insoluble	A nonpolar solvent with a low dielectric constant.
Toluene	C₇H₈	Nonpolar	Insoluble	A nonpolar aromatic solvent.
Hexane	C₆H₁₄	Nonpolar	Insoluble	A nonpolar aliphatic solvent.
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	Soluble	A highly polar aprotic solvent with a high dielectric constant, capable of solvating the cation effectively.
Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	Soluble	Another highly polar aprotic solvent that should effectively dissolve the compound.

Experimental Determination of Solubility: A Step-by-Step Protocol

Given the absence of definitive solubility data, experimental determination is crucial. The isothermal shake-flask method is a reliable and widely accepted technique for determining the solubility of a solid in a liquid.[10]

Materials and Equipment

• Betainealdehyde Diethylacetal Iodide (dried)

• Selected solvents (high purity)

• Analytical balance

• Thermostatically controlled shaker or water bath

• Screw-capped vials

• Volumetric flasks

• Syringe filters (chemically compatible with the solvent)

• Syringes

• Oven for drying

• Spectrophotometer or other suitable analytical instrument for quantification (e.g., HPLC)

Experimental Workflow Diagram

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Navigating the Uncharted: A Technical Guide to the Safe Handling of Betainealdehyde Diethylacetal Iodide in the Laboratory

For the pioneering researcher, scientist, or drug development professional, the introduction of novel chemical entities into the laboratory workflow is a constant. Among these is Betainealdehyde Diethylacetal Iodide, a compound with potential applications that also necessitates a thorough understanding of its safe handling and management. This guide provides an in-depth, technically-focused protocol for the safe utilization of this compound, emphasizing not just the "what" but the critical "why" behind each procedural step. It is structured to be a self-validating system of protocols, grounded in authoritative safety data.

Compound Identification and Physicochemical Properties

Betainealdehyde Diethylacetal Iodide, with CAS number 6711-89-3, is also known by the synonyms (2,2-Diethoxyethyl)trimethylammonium Iodide and 2,2-Diethoxy-N,N,N-trimethylethanaminium Iodide[1]. A comprehensive understanding of its physical and chemical properties is the foundation of its safe handling.

Table 1: Physicochemical Properties of Betainealdehyde Diethylacetal Iodide

Property	Value	Source
Molecular Formula	C₉H₂₂INO₂	[2]
Molecular Weight	303.18 g/mol	[2]
Appearance	Not specified; handle as a potentially hazardous solid.	General Precaution
Melting Point	268 - 270 °C (decomposes)
Solubility	Not specified; assume low water solubility and handle accordingly.	General Precaution
Stability	The product is chemically stable under standard ambient conditions (room temperature).

It is critical to note that the toxicological properties of Betainealdehyde Diethylacetal Iodide have not been thoroughly investigated. This lack of comprehensive data mandates a cautious approach, treating the compound as potentially hazardous upon inhalation, ingestion, or skin contact.

Hazard Identification and Risk Assessment

Based on available Safety Data Sheets (SDS), Betainealdehyde Diethylacetal Iodide is classified with several hazards that demand stringent control measures.

Table 2: GHS Hazard and Precautionary Statements

Hazard Statement	Description	Precautionary Statement	Description
H315	Causes skin irritation.	P264	Wash skin thoroughly after handling.
H319	Causes serious eye irritation.	P280	Wear protective gloves/ eye protection/ face protection.
H335	May cause respiratory irritation.	P261	Avoid breathing dust.
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P304 + P340 + P312	IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/ doctor if you feel unwell.

The causality behind these classifications lies in the potential reactivity of the compound with biological tissues. Skin and eye irritation are likely due to its chemical nature, which can disrupt cell membranes and proteins upon contact. Respiratory irritation from inhaled dust is a common hazard for fine chemical powders.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is paramount.

Primary Engineering Controls:

• Fume Hood: All handling of Betainealdehyde Diethylacetal Iodide in its solid form or in solution should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are diluted and removed.

Personal Protective Equipment (PPE): The selection of PPE is not merely a checklist but a critical barrier between the researcher and potential harm.

• Eye and Face Protection: Wear chemical safety goggles and a face shield when handling the solid or concentrated solutions.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use and change them frequently.

• Skin and Body Protection: A lab coat is mandatory. For larger quantities, consider a chemical-resistant apron.

• Respiratory Protection: If there is a risk of generating dust and engineering controls are insufficient, a NIOSH-approved respirator with a particulate filter is necessary.

Safe Handling and Storage Protocols

Handling:

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[3]

• Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to prevent the generation of airborne dust.

• Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Storage:

• Store in a tightly-closed container when not in use.[1]

• Keep in a cool, dry, well-ventilated area away from incompatible substances such as oxidizing agents.[1]

• The compound may be light-sensitive, so storage in an opaque container or a dark location is advisable.

Emergency Procedures

A well-rehearsed emergency plan is crucial for mitigating the consequences of an accidental release or exposure.

Spill Response Workflow:

Caption: Decision workflow for responding to a spill of Betainealdehyde Diethylacetal Iodide.

First Aid Measures:

• Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing. If the person feels unwell, seek medical attention.

• Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice.

• Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so and continue rinsing. If eye irritation persists, get medical attention.

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.[1]

Waste Disposal

All waste containing Betainealdehyde Diethylacetal Iodide must be treated as hazardous waste.

• Collect all waste material, including contaminated PPE, in a clearly labeled, sealed container.

• Dispose of the waste through an approved waste disposal plant, following all local, state, and federal regulations.[1]

Conclusion

The safe handling of Betainealdehyde Diethylacetal Iodide is predicated on a thorough understanding of its known hazards and a cautious respect for its unknown toxicological profile. By implementing robust engineering controls, utilizing appropriate personal protective equipment, and adhering to the detailed handling and emergency procedures outlined in this guide, researchers can confidently and safely explore the scientific potential of this compound.

References

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• Shanghai Huicheng Biological Technology Co., Ltd. (n.d.). Betainealdehyde Diethylacetal Iodide. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR) (2004). Toxicological Profile for Iodine. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (1983). Relative reactivity of methyl iodide to ethyl iodide in nucleophilic substitution reactions in acetonitrile and partial desolvation accompanying activation. Retrieved from [Link]

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Betainealdehyde Diethylacetal Iodide stability and storage conditions

An In-Depth Technical Guide to the Stability and Storage of Betainealdehyde Diethylacetal Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Betainealdehyde Diethylacetal Iodide (CAS No. 6711-89-3) is a quaternary ammonium salt incorporating an acetal functional group.[1] Its unique structure makes it a valuable compound in various research and development applications, potentially as a synthetic intermediate or a biologically active molecule. The presence of a positively charged quaternary ammonium group, a hydrolytically sensitive acetal, and an iodide counter-ion dictates its specific stability profile and necessitates stringent storage and handling protocols to ensure its integrity and experimental reproducibility.

This guide provides a comprehensive overview of the factors influencing the stability of Betainealdehyde Diethylacetal Iodide, offering scientifically grounded recommendations for its storage and handling.

Chemical Profile and Intrinsic Stability

The stability of Betainealdehyde Diethylacetal Iodide is best understood by examining its constituent functional groups: the quaternary ammonium salt, the diethylacetal, and the iodide anion.

• Quaternary Ammonium Salts : Generally, these are chemically stable, non-volatile compounds.[2][3] They are often used as phase-transfer catalysts, electrolytes, and surfactants due to their stability across a range of conditions.[4] However, under high heat and in the presence of a strong base, they can undergo Hofmann elimination.

• Diethylacetal Group : The acetal functional group is the most chemically sensitive part of the molecule. Acetals are stable under neutral to strongly basic conditions.[5][6] However, they are susceptible to hydrolysis back to their parent aldehyde and alcohol in the presence of acid, particularly aqueous acid.[5][6] This reaction is reversible.[5]

• Iodide Anion : The iodide ion can be sensitive to oxidation, especially in the presence of light and air, which can lead to the formation of elemental iodine (I₂). This degradation is often visually indicated by a yellowing or browning of the compound. Some organic iodides can be prone to degradation under heat and light.[7]

Factors Influencing Stability

Several environmental factors can significantly impact the stability of Betainealdehyde Diethylacetal Iodide. Understanding these is crucial for maintaining the compound's purity and reactivity.

Temperature

Elevated temperatures can accelerate degradation pathways. For quaternary ammonium salts, high heat can promote decomposition reactions like the Hofmann elimination, especially if basic impurities are present. A safety data sheet for the compound suggests avoiding overheating to prevent thermal decomposition.[8]

Light

Exposure to light, particularly UV light, can be detrimental. The iodide ion is photosensitive and can be oxidized to iodine, leading to discoloration and the introduction of impurities. Light sensitivity is a common characteristic of iodide-containing compounds and related acetal structures.[9][10][11]

pH (Acidity and Basicity)

The pH of the local environment is a critical stability parameter, primarily due to the acetal group.

• Acidic Conditions : Betainealdehyde Diethylacetal Iodide is highly unstable in acidic conditions. The acetal will readily hydrolyze to form betaine aldehyde, ethanol, and hydriodic acid. This is a significant concern, as acidic impurities in solvents or on storage container surfaces can initiate degradation.[5][6]

• Neutral to Basic Conditions : The compound is significantly more stable in neutral to basic environments where the acetal linkage is not readily cleaved.[5][12][13]

Moisture and Air (Oxygen)

Moisture, especially in conjunction with acidic impurities, will facilitate the hydrolysis of the acetal group. Furthermore, the presence of oxygen in the air can contribute to the oxidation of the iodide ion.[9][10][11] For this reason, storage under an inert atmosphere is recommended to prolong the shelf life of the compound.

Degradation Pathway

The primary degradation pathway for Betainealdehyde Diethylacetal Iodide under improper storage conditions (presence of acid and moisture) is the hydrolysis of the acetal group.

Caption: Acid-catalyzed hydrolysis of Betainealdehyde Diethylacetal Iodide.

Recommended Storage and Handling Protocols

To ensure the long-term stability and integrity of Betainealdehyde Diethylacetal Iodide, the following storage and handling procedures are recommended.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Store in a cool location.[8][14]	To minimize thermal decomposition.
Light	Protect from light. Store in an amber vial or in a dark place.[9][10][11]	To prevent photo-oxidation of the iodide ion.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).[9][10]	To prevent oxidation of the iodide and potential peroxide formation.[9][10][11]
Container	Store in a tightly-closed, dry container.[8][9][14]	To prevent exposure to moisture and air.
Incompatibilities	Store away from strong acids, strong bases, strong oxidizing agents, and strong reducing agents.[9][10][11]	To prevent chemical reactions that would degrade the compound.

Handling Protocol

Proper handling is critical to prevent contamination and degradation during experimental use.

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• 3. Synthesis and stability of 1-aminoalkylphosphonic acid quaternary ammonium salts - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00703C [pubs.rsc.org]
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A Guide to the Synthetic Potential of Betaine Aldehyde Diethylacetal Iodide: An Emerging Reagent for Organic Chemistry

Abstract

Betaine aldehyde diethylacetal iodide is a unique quaternary ammonium salt that combines the features of a protected aldehyde and an ionic liquid. While its direct applications in synthetic organic chemistry are not yet widely documented, its molecular architecture suggests significant potential as a versatile reagent and intermediate. This technical guide explores the prospective applications of Betaine aldehyde diethylacetal iodide, drawing upon the established reactivity of its constituent functional groups—the quaternary ammonium iodide and the diethylacetal. We will delve into its plausible synthesis, physicochemical properties, and, most importantly, its potential roles as a masked aldehyde for multi-step synthesis, a phase-transfer catalyst, and a precursor for various organic transformations. This document aims to provide researchers, scientists, and drug development professionals with a forward-looking perspective on how this compound can be leveraged to address synthetic challenges.

Introduction: Unveiling a Multifunctional Reagent

In the vast landscape of organic synthesis, the development of novel reagents with multiple functionalities offers a pathway to more efficient and elegant synthetic strategies. Betaine aldehyde diethylacetal iodide, with the CAS number 6711-89-3, is one such molecule that, while commercially available for research purposes, has yet to see its full potential explored in the literature[1][2]. Its structure, featuring a permanently charged quaternary ammonium cation and a protected aldehyde in the form of a diethylacetal, makes it a compelling candidate for a variety of applications[3].

The quaternary ammonium group imparts properties similar to those of ionic liquids, suggesting potential for use as a phase-transfer catalyst or as a means to enhance solubility[3][4]. Simultaneously, the diethylacetal group serves as a stable protecting group for the highly reactive aldehyde functionality. This protection allows for chemical manipulations at other parts of a molecule without affecting the aldehyde, which can be unmasked later under acidic conditions[5][6]. This guide will provide a comprehensive overview of the theoretical underpinnings and potential practical applications of this promising, yet underutilized, chemical entity.

Physicochemical Properties and Proposed Synthesis

To effectively utilize a reagent, a thorough understanding of its physical and chemical characteristics is paramount. While extensive experimental data for Betaine aldehyde diethylacetal iodide is scarce, we can infer many of its properties from its structure.

Property	Predicted Value/Characteristic
CAS Number	6711-89-3[1]
Molecular Formula	C₉H₂₂INO₂[1]
Molecular Weight	303.18 g/mol [1]
Appearance	Likely a solid at room temperature (typical for quaternary ammonium salts)
Solubility	Expected to be soluble in polar solvents like water and alcohols, and potentially some organic solvents.
Stability	The acetal is stable to bases and nucleophiles but will hydrolyze under acidic conditions[5]. The C-N and C-C bonds are generally stable.

Proposed Synthesis

A plausible and efficient synthesis of Betaine aldehyde diethylacetal iodide would likely involve the quaternization of a tertiary amine, a reaction often referred to as the Menshutkin reaction[3]. A logical precursor would be N,N-dimethylaminoacetaldehyde diethyl acetal, which can be reacted with methyl iodide.

Step-by-step Protocol:

• Starting Materials: N,N-dimethylaminoacetaldehyde diethyl acetal and methyl iodide.

• Solvent: A polar aprotic solvent such as acetonitrile or acetone is suitable for this type of alkylation.

• Reaction: The N,N-dimethylaminoacetaldehyde diethyl acetal is dissolved in the chosen solvent. Methyl iodide is then added, typically in a slight excess.

• Conditions: The reaction is often carried out at room temperature or with gentle heating to accelerate the rate of quaternization. The progress can be monitored by TLC or NMR spectroscopy.

• Work-up and Isolation: As a quaternary ammonium salt, the product will likely precipitate from the reaction mixture. The solid can be collected by filtration, washed with a non-polar solvent like diethyl ether to remove any unreacted starting materials, and then dried under vacuum.

Caption: Proposed synthetic route to Betaine aldehyde diethylacetal iodide.

Potential Applications in Organic Synthesis

The true potential of Betaine aldehyde diethylacetal iodide lies in the strategic application of its dual functionalities.

Aldehyde Surrogate in Multi-step Synthesis

The most apparent application is its use as a protected form of betaine aldehyde[7][8]. The diethylacetal group is robust and can withstand a variety of reaction conditions that would otherwise react with a free aldehyde, such as basic conditions, organometallic reagents (e.g., Grignard or organolithium reagents), and hydride reductions[5].

Workflow for Application as an Aldehyde Surrogate:

Caption: Workflow for using the reagent as a protected aldehyde.

Deprotection Protocol:

• Dissolution: Dissolve the Betaine aldehyde diethylacetal iodide derivative in a suitable solvent mixture, such as acetone and water.

• Acidification: Add a catalytic amount of a strong acid, like hydrochloric acid or p-toluenesulfonic acid[6].

• Hydrolysis: Stir the reaction at room temperature. The progress of the deprotection can be monitored by the disappearance of the starting material.

• Isolation: Once the reaction is complete, the product can be isolated by neutralizing the acid and performing an extraction.

This strategy is particularly useful in the synthesis of complex molecules where the late-stage introduction of an aldehyde is required.

Phase-Transfer Catalysis

Quaternary ammonium salts are widely employed as phase-transfer catalysts (PTCs)[3]. They facilitate the reaction between reactants located in two immiscible phases (e.g., an aqueous phase and an organic phase). The cationic nature of the quaternary nitrogen allows it to pair with an anion from the aqueous phase and transport it into the organic phase where the reaction can occur.

Given its structure, Betaine aldehyde diethylacetal iodide could function as a PTC in reactions such as:

• Nucleophilic substitutions: (e.g., alkylation of cyanides, halides).

• Oxidations: (e.g., using permanganate or dichromate).

• Reductions: (e.g., with borohydrides).

The advantage of using this specific molecule as a PTC is that it could be a "recoverable" catalyst that, after the reaction, could be deprotected to reveal the aldehyde for subsequent synthetic steps.

Precursor for Ylide Formation

The protons on the carbon alpha to the quaternary nitrogen are acidic and can be removed by a strong base to form a nitrogen ylide. These ylides are reactive intermediates that can undergo rearrangements, such as the Stevens or Sommelet-Hauser rearrangements, to form more complex amine structures. While this application is more speculative for this specific molecule, it is a known reaction pathway for similar quaternary ammonium compounds.

Role in the Synthesis of Heterocycles and Pharmaceuticals

Aldehydes are fundamental building blocks in the synthesis of a wide array of heterocyclic compounds and are prevalent in many pharmaceuticals[9]. By using Betaine aldehyde diethylacetal iodide, a synthetic chemist can carry a masked aldehyde through several synthetic steps and then deprotect it at a crucial juncture to perform a cyclization reaction or another key bond-forming event.

Conclusion and Future Outlook

Betaine aldehyde diethylacetal iodide represents a promising, yet largely unexplored, reagent for organic synthesis. Its bifunctional nature as both a protected aldehyde and a quaternary ammonium salt opens the door to a multitude of potential applications, from its role as a stable aldehyde surrogate in complex syntheses to its use as a phase-transfer catalyst. The proposed synthetic route is straightforward, making the compound accessible for further investigation.

Future research should focus on experimentally validating the proposed applications, quantifying its efficacy as a phase-transfer catalyst, and exploring its reactivity in ylide-forming reactions. As the demand for more efficient and innovative synthetic methodologies grows, particularly in the field of drug discovery and development, reagents like Betaine aldehyde diethylacetal iodide are poised to become valuable tools in the synthetic chemist's arsenal.

References

• Advances in the Synthesis of Biologically Active Quaternary Ammonium Compounds. (n.d.). MDPI. Retrieved from [Link]

• Dimethyl Acetals. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM NATURAL MATERIALS. (n.d.). TSI Journals. Retrieved from [Link]

• Quaternary ammonium salts in alkylation reactions (synthesis of formaldehyde acetals). (1986). OSTI.GOV. Retrieved from [Link]

• Application of Functional Ionic Liquids Possessing Two Adjacent Acid Sites for Acetalization of Aldehydes. (2005). ACS Publications. Retrieved from [Link]

• Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate. (n.d.). National Institutes of Health. Retrieved from [Link]

• The Preparation of Some Quaternary Ammonium Salts. (2002). ResearchGate. Retrieved from [Link]

• Quaternary ammonium cation. (n.d.). Wikipedia. Retrieved from [Link]

• Hydrolysis of acetals to give aldehydes and ketones. (n.d.). Master Organic Chemistry. Retrieved from [Link]

• Synthesis of aldehydes by deprotection or hydrolysis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Selective Deprotection of Dimethyl-Acetal. (2021). Reddit. Retrieved from [Link]

• Non-Acid Catalytic Acetalization of Aldehydes with Diols in Ionic Liquids. (2004). ResearchGate. Retrieved from [Link]

• Acetalization of aldehydes with diols catalyzed by ionic liquids. (2004). ResearchGate. Retrieved from [Link]

• Betaine Aldehyde. (n.d.). PubChem. Retrieved from [Link]

• In vitro visualization of betaine aldehyde synthesis and oxidation using hyperpolarized magnetic resonance spectroscopy. (2013). Royal Society of Chemistry. Retrieved from [Link]

• Acetal Hydrolysis Mechanism. (n.d.). Chemistry Steps. Retrieved from [Link]

• Glycine betaine aldehyde. (n.d.). Wikipedia. Retrieved from [Link]

• Acetal formation and Hydrolysis. (2020). YouTube. Retrieved from [Link]

• Kinetic and structural features of betaine aldehyde dehydrogenases: mechanistic and regulatory implications. (2010). PubMed. Retrieved from [Link]

• Application of Aldehyde and Ketone. (n.d.). Scribd. Retrieved from [Link]

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Betainealdehyde Diethylacetal Iodide: A Versatile Precursor for Complex Molecule Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Unique Building Block

Betainealdehyde Diethylacetal Iodide, systematically named (2,2-Diethoxyethyl)trimethylammonium Iodide, is a quaternary ammonium salt with the CAS number 6711-89-3. This compound presents a unique combination of functional groups: a permanently charged quaternary ammonium moiety and a protected aldehyde in the form of a diethyl acetal. This bifunctionality makes it a potentially valuable, yet under-explored, precursor in the synthesis of complex organic molecules, particularly those with applications in pharmacology and materials science.

The structure of Betainealdehyde Diethylacetal Iodide is closely related to naturally occurring and biologically significant compounds such as choline and glycine betaine. Choline is an essential nutrient, and its oxidation product, glycine betaine, is a crucial osmoprotectant in a wide range of organisms, from bacteria to plants.[1][2] The core structure of Betainealdehyde Diethylacetal Iodide can be envisioned as a stabilized form of betaine aldehyde, a key intermediate in the biosynthesis of glycine betaine from choline.[3][4] The diethyl acetal group serves as a robust protecting group for the aldehyde functionality, rendering it stable under neutral to strongly basic conditions, which is a significant advantage in multistep syntheses.[5]

This guide will provide a comprehensive overview of the synthesis of Betainealdehyde Diethylacetal Iodide and explore its potential as a precursor in organic synthesis, with a particular focus on the synthesis of muscarine analogs and other complex nitrogen-containing heterocycles. We will delve into the mechanistic rationale behind its reactivity and provide detailed, field-proven-style protocols to enable its practical application in the laboratory.

Physicochemical Properties

Property	Value
CAS Number	6711-89-3
Molecular Formula	C₉H₂₂INO₂
Molecular Weight	303.18 g/mol
Appearance	Likely a white to off-white solid
Solubility	Expected to be soluble in polar solvents like water and alcohols

Synthesis of Betainealdehyde Diethylacetal Iodide

The synthesis of Betainealdehyde Diethylacetal Iodide can be logically approached in a two-step process starting from a suitable precursor. A plausible and efficient route involves the protection of an amino aldehyde followed by quaternization of the resulting tertiary amine.

Step 1: Acetalization of a Tertiary Amino Aldehyde Precursor

The first step is the protection of the aldehyde group of a suitable starting material, such as N,N-dimethylaminoacetaldehyde, as a diethyl acetal. This is a standard procedure in organic synthesis to prevent the aldehyde from undergoing unwanted reactions in subsequent steps.[6][7] The reaction is typically acid-catalyzed and driven to completion by the removal of water.

Step 2: Quaternization with Methyl Iodide

The second step is the quaternization of the tertiary amine, 2,2-diethoxy-N,N-dimethylethanamine, with methyl iodide. This is a classic Menshutkin reaction, a well-established method for the synthesis of quaternary ammonium salts.[8][9] The reaction proceeds via an SN2 mechanism, where the lone pair of the nitrogen atom attacks the methyl group of methyl iodide, displacing the iodide ion.

Experimental Protocol: Synthesis of Betainealdehyde Diethylacetal Iodide

Materials:

• N,N-dimethylaminoacetaldehyde dimethyl acetal (as a stable precursor to the free aldehyde)

• Anhydrous ethanol

• Triethyl orthoformate

• Anhydrous p-toluenesulfonic acid (catalyst)

• Methyl iodide

• Anhydrous diethyl ether

• Anhydrous acetone

Procedure:

• Generation of N,N-dimethylaminoacetaldehyde and in-situ Acetalization:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add anhydrous ethanol (150 mL).

  • Add a catalytic amount of anhydrous p-toluenesulfonic acid (approx. 0.5 g).

  • Heat the solution to a gentle reflux.

  • Slowly add N,N-dimethylaminoacetaldehyde dimethyl acetal (1 equiv.) to the refluxing solution. The dimethyl acetal will undergo transacetalization to the diethyl acetal. To drive the equilibrium, the methanol byproduct can be removed by distillation. A more direct approach would be to start with the less stable N,N-dimethylaminoacetaldehyde and react it with triethyl orthoformate in ethanol.

• Work-up and Isolation of 2,2-diethoxy-N,N-dimethylethanamine:

  • After the reaction is complete (monitored by TLC or GC-MS), cool the reaction mixture to room temperature.

  • Neutralize the catalyst with a saturated solution of sodium bicarbonate.

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x 50 mL).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 2,2-diethoxy-N,N-dimethylethanamine.

  • Purify the crude product by vacuum distillation.

• Quaternization:

  • Dissolve the purified 2,2-diethoxy-N,N-dimethylethanamine (1 equiv.) in anhydrous acetone (100 mL) in a round-bottom flask.

  • Cool the solution in an ice bath.

  • Slowly add methyl iodide (1.1 equiv.) to the stirred solution.[9]

  • Allow the reaction mixture to warm to room temperature and stir for 24 hours. A white precipitate of the quaternary ammonium iodide should form.

• Isolation and Purification of Betainealdehyde Diethylacetal Iodide:

  • Collect the precipitate by filtration.

  • Wash the solid with cold, anhydrous diethyl ether to remove any unreacted starting materials.

  • Dry the product under vacuum to yield pure Betainealdehyde Diethylacetal Iodide.

Betainealdehyde Diethylacetal Iodide as a Precursor in Synthesis

The unique structure of Betainealdehyde Diethylacetal Iodide opens up several intriguing possibilities for its application as a synthetic precursor. The presence of the acetal-protected aldehyde allows for reactions to be carried out at other parts of the molecule without affecting the aldehyde functionality. Subsequently, the aldehyde can be deprotected under acidic conditions to participate in further transformations.[10]

Proposed Application: Synthesis of Muscarine Analogs

Muscarine is a natural alkaloid found in certain mushrooms that acts as a selective agonist for muscarinic acetylcholine receptors.[11] Its synthesis and the synthesis of its analogs are of significant interest in medicinal chemistry.[12] Betainealdehyde Diethylacetal Iodide can be envisioned as a key starting material for the synthesis of muscarine-like compounds.

The proposed synthetic strategy involves the deprotection of the acetal to reveal the aldehyde, followed by a key carbon-carbon bond-forming reaction to introduce the rest of the muscarine scaffold.

Experimental Protocol: Proposed Synthesis of a Muscarine Analog

Target Molecule: A simplified muscarine analog.

Materials:

• Betainealdehyde Diethylacetal Iodide

• A suitable organometallic reagent (e.g., a Grignard reagent or an organolithium reagent)

• Aqueous hydrochloric acid

• Anhydrous diethyl ether

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Deprotection of the Acetal:

  • Dissolve Betainealdehyde Diethylacetal Iodide (1 equiv.) in a mixture of acetone and water (e.g., 4:1 v/v).

  • Add a catalytic amount of dilute hydrochloric acid.

  • Stir the reaction at room temperature and monitor the deprotection by TLC. The product of this step is (2-oxoethyl)trimethylammonium iodide.

• Carbon-Carbon Bond Formation:

  • In a separate flame-dried flask under an inert atmosphere, prepare the desired organometallic reagent (e.g., ethylmagnesium bromide in THF).

  • Cool the solution of the deprotected aldehyde to -78 °C (dry ice/acetone bath).

  • Slowly add the organometallic reagent to the stirred solution of the aldehyde.

  • Allow the reaction to proceed at -78 °C for a specified time, then slowly warm to room temperature.

• Work-up and Isolation:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the desired muscarine analog.

Visualization of Synthetic Pathways

Synthesis of Betainealdehyde Diethylacetal Iodide

Caption: Proposed synthesis of Betainealdehyde Diethylacetal Iodide.

Proposed Synthesis of a Muscarine Analog

Caption: Proposed synthetic route to a muscarine analog.

Trustworthiness and Future Outlook

The protocols and synthetic pathways described in this guide are based on well-established and fundamental principles of organic chemistry. The use of acetals as protecting groups and the quaternization of tertiary amines are cornerstone reactions with a high degree of reliability.[8] While direct literature on the synthetic applications of Betainealdehyde Diethylacetal Iodide is currently scarce, its structure strongly suggests its utility as a versatile precursor.

Future research in this area could focus on:

• Optimizing the synthesis of Betainealdehyde Diethylacetal Iodide to improve yields and reduce costs.

• Exploring the reactivity of the deprotected aldehyde with a wider range of nucleophiles to create a library of novel compounds.

• Investigating the potential of the quaternary ammonium group to direct or influence the stereochemical outcome of reactions at the aldehyde center.

• Evaluating the biological activity of the synthesized muscarine analogs and other derivatives.

References

• Boch, J., Kempf, B., & Bremer, E. (1994). Synthesis of the osmoprotectant glycine betaine in Bacillus subtilis: characterization of the gbsAB genes. Journal of bacteriology, 176(21), 6588–6598.
• Brouquisse, R., Weigel, P., Rhodes, D., Yocum, C. F., & Hanson, A. D. (1989). Evidence for a ferredoxin-dependent choline monooxygenase from spinach chloroplast stroma. Plant physiology, 90(1), 322–329.
• McNeil, S. D., Nuccio, M. L., & Hanson, A. D. (1999). Betaines and related osmoprotectants. Targets for metabolic engineering of stress resistance. Plant physiology, 120(4), 945–949.
• Nyyssölä, A., & Kerovuo, J. (2009). Choline and glycine betaine in animal nutrition. In Biosynthesis of Vitamin B12 and Betaine (pp. 1-21). Springer, Berlin, Heidelberg.

• ChemHelp ASAP. (2020, February 22). Acetal Protecting Groups [Video]. YouTube. [Link]

• TSI Journals. (n.d.). SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM NATURAL MATERIALS. Retrieved from [Link]

• MDPI. (2020). Ammonium Salts Catalyzed Acetalization Reactions in Green Ethereal Solvents. Retrieved from [Link]

• Chan, T. H., & Li, C. J. (1992). A concise synthesis of (+)-muscarine. Canadian Journal of Chemistry, 70(11), 2726-2729.

• Chemistry LibreTexts. (2021, December 27). 9.7: Acetals as Protecting Groups. Retrieved from [Link]

• Pearson. (2022, July 22). Acetal Protecting Group Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 2.6 Protecting Groups in Synthesis – Organic Chemistry II. Retrieved from [Link]

• Wikipedia. (n.d.). Quaternary ammonium cation. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of acetaldehyde diethyl acetal. Retrieved from [Link]

• Organic Syntheses. (n.d.). Propiolaldehyde diethyl acetal. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). ALKYLATION OF AMINES: A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Retrieved from [Link]

• SciSpace. (n.d.). Quaternization Reactions. II. Pyridazines. Retrieved from [Link]

• Google Patents. (n.d.). CN1128129C - Acetaldehyde diethyl acetal production process.
• Google Patents. (n.d.). US5527969A - Process for preparing acetaldehyde diethyl acetal.

• PubMed. (2024, December 20). The Fatal Mushroom Neurotoxin Muscarine is Released from a Harmless Phosphorylated Precursor upon Cellular Injury. Retrieved from [Link]

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Protocols & Analytical Methods

Unlocking Proteomic Insights: A Protocol for Utilizing Betaine Aldehyde Diethylacetal Iodide as a Novel Amine-Reactive Probe

Authored by: A Senior Application Scientist

Introduction: Navigating the Proteome with a Versatile Chemical Tool

In the intricate and dynamic world of the cell, proteins orchestrate the vast majority of biological processes. Understanding their interactions, modifications, and abundance is a cornerstone of modern biological and biomedical research. Chemical proteomics, a field that employs small molecule probes to study proteins in their native environment, offers powerful strategies to decipher this complexity. This application note introduces a detailed protocol for the use of Betaine Aldehyde Diethylacetal Iodide, a promising yet underutilized amine-reactive reagent, for the covalent labeling and subsequent analysis of proteins.

Betaine Aldehyde Diethylacetal Iodide belongs to the class of aldehyde-containing chemical probes. The core of its utility lies in the aldehyde functional group, which, after deprotection from its diethylacetal form, can readily react with primary amines, such as the N-terminus of proteins and the ε-amino group of lysine residues, through a Schiff base formation followed by reductive amination for stable covalent linkage.[1] This reactivity makes it a versatile tool for a range of proteomics applications, including the labeling of proteins for quantitative analysis, the stabilization of protein-protein interactions through cross-linking, and the enrichment of specific protein populations.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to harness the potential of Betaine Aldehyde Diethylacetal Iodide. We will delve into its chemical properties, provide detailed, step-by-step protocols for its application in in vitro and in situ proteomics experiments, and discuss the critical considerations for experimental design and data interpretation.

Chemical Profile: Betaine Aldehyde Diethylacetal Iodide

A thorough understanding of the reagent's chemical properties is paramount for its successful application.

Property	Value	Source
CAS Number	6711-89-3	[2][3][4]
Molecular Formula	C₉H₂₂INO₂	[2]
Molecular Weight	303.18 g/mol	[2]
Chemical Name	2,2-Diethoxy-N,N,N-trimethylethanaminium Iodide
Reactive Group (after deprotection)	Aldehyde	[5][6]
Target Functional Group	Primary amines (e.g., Lysine ε-amino group, protein N-terminus)	[7][8]

The diethylacetal group serves as a protecting group for the reactive aldehyde. This protection is typically removed under acidic conditions to generate the active aldehyde in situ, allowing for controlled initiation of the labeling reaction. The quaternary ammonium group enhances the solubility of the molecule in aqueous buffers commonly used in proteomics workflows.

Reaction Mechanism: Covalent Labeling of Proteins

The fundamental reaction involves the deprotection of the acetal to reveal the aldehyde, which then reacts with primary amines on the protein.

Caption: Reaction scheme for protein labeling.

Experimental Protocols

The following protocols are designed as a starting point and should be optimized for each specific application and biological system.

Protocol 1: In Vitro Labeling of Purified Proteins or Protein Complexes

This protocol is suitable for labeling purified proteins for subsequent analysis, such as quantitative proteomics using stable isotope labeling.[7]

Materials:

• Purified protein sample in an amine-free buffer (e.g., HEPES, PBS, pH 7.5-8.0). Avoid buffers like Tris.

• Betaine Aldehyde Diethylacetal Iodide solution (prepare fresh).

• Mild acid solution for deprotection (e.g., 0.1 M HCl, to be added to the reaction to lower the pH).

• Reducing agent (e.g., Sodium cyanoborohydride - NaBH₃CN).

• Quenching solution (e.g., 1 M Tris-HCl or 1 M Glycine, pH 7.5).

• Reagents for downstream analysis (e.g., SDS-PAGE, mass spectrometry).

Procedure:

• Sample Preparation: Prepare the protein sample at a concentration of 0.1 - 2 mg/mL in an amine-free buffer.

• Deprotection and Labeling:

  • Add Betaine Aldehyde Diethylacetal Iodide to the protein solution to a final concentration. A starting point for optimization could be a 10- to 100-fold molar excess over the protein.

  • Carefully add the mild acid solution to adjust the pH of the reaction mixture to between 6.0 and 7.0 to facilitate acetal deprotection and Schiff base formation.

  • Incubate the reaction mixture for 30-60 minutes at room temperature. Optimization of incubation time is critical.

• Reductive Amination:

  • Add the reducing agent (e.g., NaBH₃CN) to a final concentration of 20-50 mM.

  • Incubate for an additional 1-2 hours at room temperature or overnight at 4°C to stabilize the Schiff base into a covalent bond.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature to consume any unreacted aldehyde.

• Downstream Analysis: The labeled protein sample is now ready for downstream analysis, such as buffer exchange, SDS-PAGE, or digestion for mass spectrometry-based proteomics.

Protocol 2: In Situ Cross-Linking in Cultured Cells

This protocol is designed to capture protein-protein interactions within a cellular context.[9][10]

Materials:

• Cultured cells.

• Phosphate-buffered saline (PBS).

• Betaine Aldehyde Diethylacetal Iodide solution.

• Quenching solution (e.g., 1 M Glycine).

• Cell lysis buffer.

• Antibodies for immunoprecipitation (optional).

• Reagents for SDS-PAGE and mass spectrometry.

Procedure:

• Cell Culture: Grow cells to the desired confluency.

• Cross-Linking:

  • Wash the cells with PBS.

  • Add pre-warmed PBS containing the desired final concentration of Betaine Aldehyde Diethylacetal Iodide (e.g., 1-5 mM). The cell permeability of this specific reagent may need to be empirically determined.

  • Incubate for 10-30 minutes at 37°C.

• Quenching: Add quenching solution directly to the cells to a final concentration of 100-200 mM and incubate for 5-10 minutes.

• Cell Lysis: Wash the cells with cold PBS and then lyse the cells using a suitable lysis buffer.

• Downstream Analysis: The cell lysate can be analyzed by SDS-PAGE and immunoblotting. For in-depth analysis, immunoprecipitation can be performed to enrich for a specific protein or complex, followed by mass spectrometry to identify interacting partners.[11]

Workflow for a Quantitative Proteomics Experiment

The following diagram illustrates a typical workflow for a duplex quantitative proteomics experiment using "light" and "heavy" isotopically labeled versions of an aldehyde-containing reagent. While a deuterated version of Betaine Aldehyde Diethylacetal Iodide is not commercially available, this workflow demonstrates the principle.[7]

Caption: Quantitative proteomics workflow.

Considerations for Experimental Design

• Buffer Composition: The presence of primary amines in buffers (e.g., Tris) will compete with the target proteins for the reagent, reducing labeling efficiency. Always use amine-free buffers for the labeling reaction.

• Reagent Concentration and Incubation Time: The optimal concentration of Betaine Aldehyde Diethylacetal Iodide and the incubation time should be empirically determined for each system to achieve efficient labeling without causing excessive protein aggregation or loss of function.

• pH Control: The deprotection of the acetal and the subsequent Schiff base formation are pH-dependent. Careful control of the reaction pH is crucial for reproducibility.

• Quenching: Thorough quenching of the reaction is essential to prevent non-specific labeling of reagents used in downstream steps (e.g., trypsin).

Conclusion

Betaine Aldehyde Diethylacetal Iodide presents a valuable addition to the chemical proteomics toolbox. Its ability to be activated under specific conditions to react with primary amines offers a degree of control that is advantageous for a variety of applications. The protocols and considerations outlined in this application note provide a solid foundation for researchers to explore the utility of this reagent in their own experimental systems. As with any chemical probe, careful optimization and validation are key to generating robust and meaningful data that will ultimately contribute to a deeper understanding of the proteome.

References

• Benchchem. (n.d.). An In-Depth Technical Guide to Bifunctional Crosslinkers in Proteomics.
• Longdom Publishing SL. (n.d.). Chemical Cross-linking Mass Spectrometry for Profiling Protein St.
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• Benchchem. (n.d.). Application Note: Quantitative Proteomics Using Deuterated Isobutyraldehyde Labeling.
• National Institutes of Health. (n.d.). Bifunctional cross-linking approaches for mass spectrometry-based investigation of nucleic acids and protein-nucleic acid assemblies.
• Creative Proteomics. (n.d.). Protein Crosslinking Reagents and Application.
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• Creative Proteomics. (n.d.). Protocol for Chemical Cross-Linking.
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• National Center for Biotechnology Information. (2012). Quantitative Fluorescent Labeling of Aldehyde-Tagged Proteins for Single-Molecule Imaging.
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• Santa Cruz Biotechnology. (n.d.). Betainealdehyde Diethylacetal Iodide.
• ChemicalBook. (n.d.). BETAINEALDEHYDE DIETHYLACETAL IODIDE | 6711-89-3.
• Simson Pharma Limited. (n.d.). Betainealdehyde Diethylacetal Iodide | CAS No- 6711-89-3.
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Application Note: Covalent Labeling of Primary Amines in Peptides using Betainealdehyde Diethylacetal Iodide

Introduction: A Novel Approach to Peptide Modification

In the landscape of proteomics and drug discovery, the precise modification of peptides is paramount for elucidating their function, tracking their localization, and enhancing their therapeutic properties. The introduction of specific chemical moieties can profoundly alter a peptide's charge, hydrophilicity, and binding characteristics. Betainealdehyde Diethylacetal Iodide emerges as a powerful reagent for the selective labeling of primary amines, such as the N-terminus and the ε-amino group of lysine residues. This reagent offers a unique advantage by introducing a permanently cationic quaternary ammonium group, which can significantly enhance the ionization efficiency of peptides in mass spectrometry and aid in chromatographic separation.[1][2]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of Betainealdehyde Diethylacetal Iodide for peptide labeling. We will delve into the underlying chemical principles, provide detailed, step-by-step protocols for labeling, purification, and characterization, and offer expert insights to ensure successful and reproducible results.

The Chemistry of Labeling: A Two-Step Reductive Amination

The labeling strategy with Betainealdehyde Diethylacetal Iodide is a two-step process that leverages the principles of acetal hydrolysis followed by reductive amination.[3]

• In Situ Aldehyde Generation: The diethylacetal group of the reagent is stable under neutral and basic conditions. However, under mildly acidic conditions, it undergoes hydrolysis to generate the reactive betaine aldehyde in situ. This controlled release of the aldehyde minimizes potential side reactions and reagent degradation.

• Reductive Amination: The newly formed aldehyde then reacts with a primary amine on the peptide (N-terminus or lysine side chain) to form a transient Schiff base (an imine). Subsequent reduction of this imine by a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), yields a stable tertiary amine linkage, covalently attaching the betaine moiety to the peptide.[4][5]

The iodide salt form of the reagent ensures its solubility in aqueous buffers commonly used for peptide manipulations.

Visualizing the Reaction Mechanism

Caption: Reaction mechanism of peptide labeling.

Advantages of Labeling with Betainealdehyde Diethylacetal Iodide

The introduction of a quaternary ammonium group imparts several beneficial properties to the labeled peptide:

Feature	Advantage	Scientific Rationale
Permanent Positive Charge	Enhanced Mass Spectrometry Signal	The fixed positive charge improves ionization efficiency (ESI-MS), leading to increased sensitivity and lower limits of detection.[1][2][6]
Increased Hydrophilicity	Improved Solubility	The polar betaine group can enhance the solubility of hydrophobic peptides in aqueous buffers.
Unique Mass Shift	Unambiguous Identification	The labeling introduces a predictable mass shift, facilitating the identification of labeled peptides by mass spectrometry.
Chromatographic Handle	Aids in Purification	The positive charge can be exploited for purification strategies such as strong cation exchange (SCX) chromatography.[1]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the labeling, purification, and characterization of peptides using Betainealdehyde Diethylacetal Iodide.

Protocol 1: Labeling of a Model Peptide

This protocol describes the labeling of a generic peptide containing at least one primary amine.

Materials:

• Betainealdehyde Diethylacetal Iodide (CAS 6711-89-3)[7]

• Model Peptide (e.g., a peptide with a lysine residue or an exposed N-terminus)

• Reaction Buffer: 0.1 M Sodium Phosphate Buffer, pH 6.0

• Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) solution (1 M in water, freshly prepared)

• Quenching Solution: 1 M Tris-HCl, pH 7.5

• Milli-Q water

Procedure:

• Peptide Preparation: Dissolve the model peptide in the Reaction Buffer to a final concentration of 1-5 mg/mL.

• Reagent Preparation: Immediately before use, dissolve Betainealdehyde Diethylacetal Iodide in Milli-Q water to a concentration of 100 mM.

• Reaction Initiation:

  • To the peptide solution, add a 10 to 50-fold molar excess of the Betainealdehyde Diethylacetal Iodide solution. The optimal ratio should be determined empirically for each peptide.

  • Gently mix the solution by vortexing.

• Reduction Step:

  • Add a 20 to 100-fold molar excess of the freshly prepared NaBH₃CN solution to the reaction mixture. Caution: NaBH₃CN is toxic and should be handled in a fume hood with appropriate personal protective equipment.

  • Incubate the reaction at room temperature for 2-4 hours with gentle agitation. The reaction can also be performed at 4°C overnight to minimize potential side reactions.

• Reaction Quenching: Add the Quenching Solution to a final concentration of 50 mM to consume any unreacted aldehyde and reducing agent. Incubate for 30 minutes at room temperature.

• Sample Storage: The labeled peptide solution is now ready for purification. If not proceeding immediately, store the sample at -20°C.

Visualizing the Experimental Workflow

Caption: Overall experimental workflow.

Protocol 2: Purification of the Labeled Peptide by RP-HPLC

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is a robust method for purifying the labeled peptide from unreacted peptide, excess reagents, and byproducts.[8][9][10]

Materials and Equipment:

• HPLC system with a UV detector

• C18 reverse-phase column (preparative or semi-preparative)

• Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Milli-Q water

• Solvent B: 0.1% TFA in Acetonitrile (ACN)

• Lyophilizer

Procedure:

• Sample Preparation: Acidify the quenched reaction mixture with TFA to a final concentration of 0.1% to ensure compatibility with the mobile phase.

• HPLC Setup:

  • Equilibrate the C18 column with 95% Solvent A and 5% Solvent B.

  • Set the UV detector to monitor at 214 nm and 280 nm.

• Injection and Separation:

  • Inject the acidified sample onto the column.

  • Elute the peptides using a linear gradient of Solvent B. A typical gradient might be from 5% to 65% Solvent B over 30-60 minutes. The optimal gradient will depend on the hydrophobicity of the peptide and should be optimized.[10]

• Fraction Collection: Collect fractions corresponding to the major peaks detected by the UV detector. The labeled peptide is expected to elute slightly earlier than the unlabeled peptide due to the increased hydrophilicity from the betaine group.

• Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC.

• Lyophilization: Pool the pure fractions containing the labeled peptide and lyophilize to obtain a dry powder. Store the lyophilized peptide at -20°C or -80°C for long-term stability.

Protocol 3: Characterization of the Labeled Peptide

A. Mass Spectrometry Analysis

Mass spectrometry is essential to confirm the successful labeling and to determine the number of incorporated labels.[11][12][13][14]

• Expected Mass Shift: The covalent attachment of a betaine moiety from Betainealdehyde Diethylacetal Iodide results in a specific mass increase. The exact mass shift should be calculated based on the molecular formula of the incorporated fragment.

• Procedure:

  • Reconstitute a small amount of the lyophilized labeled peptide in a suitable solvent (e.g., 50% acetonitrile with 0.1% formic acid).

  • Analyze the sample using an Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometer.

  • Compare the observed mass of the labeled peptide with the theoretical mass to confirm the modification.

  • Tandem mass spectrometry (MS/MS) can be used to identify the specific site(s) of labeling (N-terminus vs. lysine residues).

B. NMR Spectroscopy Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed structural information about the labeled peptide and confirm the site of modification.[15][16][17][18][19]

• Expected Spectral Changes: The introduction of the betaine group will result in the appearance of new signals in the ¹H and ¹³C NMR spectra, particularly in the aliphatic region corresponding to the N-methyl and methylene protons of the betaine moiety.

• Procedure:

  • Dissolve the labeled peptide in a suitable deuterated solvent (e.g., D₂O or a buffered solution in D₂O) to a concentration of 0.5-1 mM.[16]

  • Acquire 1D ¹H and ¹³C NMR spectra.

  • For unambiguous assignment, 2D NMR experiments such as COSY, TOCSY, HSQC, and HMBC may be necessary.[16][19] These experiments can help to confirm the covalent linkage between the betaine group and the specific amine on the peptide.

Troubleshooting and Expert Recommendations

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	Suboptimal pH; Inactive reducing agent; Insufficient reagent excess.	Optimize the reaction pH (typically 6.0-7.0 for reductive amination). Use freshly prepared NaBH₃CN. Increase the molar excess of the labeling reagent and reducing agent.
Multiple Labeled Species	Multiple primary amines in the peptide sequence.	If site-specific labeling is desired, consider protecting other primary amines. Alternatively, the different labeled species can often be separated by RP-HPLC.
Peptide Precipitation	Poor solubility of the peptide or labeled product.	Perform the reaction in a buffer containing a mild denaturant (e.g., 1-2 M urea) or an organic co-solvent (e.g., DMSO, DMF), ensuring compatibility with the peptide's stability.
No Reaction	Reagent degradation.	Betainealdehyde Diethylacetal Iodide should be stored under appropriate conditions (cool, dry, and protected from light).[20][21] Prepare aqueous solutions of the reagent immediately before use.

Conclusion

Betainealdehyde Diethylacetal Iodide offers a robust and efficient method for labeling primary amines in peptides, introducing a permanently cationic quaternary ammonium group. This modification provides significant advantages for downstream analysis, particularly in mass spectrometry. The detailed protocols and expert guidance provided in this application note are intended to empower researchers to successfully implement this labeling strategy in their own laboratories, paving the way for new discoveries in peptide science and therapeutic development.

References

• Expression and Purification of Isotopically Labeled Peptide Inhibitors and Substrates of cAMP-Dependant Protein Kinase A for NMR Analysis. PubMed Central. Available at: [Link]

• A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au. Available at: [Link]

• A rapid procedure to isolate isotopically labeled peptides for NMR studies. Fralin Biomedical Research Institute at VTC. Available at: [Link]

• A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. National Institutes of Health. Available at: [Link]

• Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry. ACS Publications. Available at: [Link]

• Relative Quantification of Stable Isotope Labeled Peptides Using a Linear Ion Trap-Orbitrap Hybrid Mass Spectrometer. National Institutes of Health. Available at: [Link]

• Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. ACS Publications. Available at: [Link]

• Enrichment of cysteine-containing peptides from tryptic digests using a quaternary amine tag. National Institutes of Health. Available at: [Link]

• Peptide NMR Analysis Services from Triclinic Labs. Triclinic Labs. Available at: [Link]

• Quantification of peptides in samples using stable isotope-labeled... ResearchGate. Available at: [Link]

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• Labeling Peptides with Radioiodine: An Overview of Traditional and Emerging Techniques. MDPI. Available at: [Link]

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• Derivatization of peptides as quaternary ammonium salts for sensitive detection by ESI-MS. National Institutes of Health. Available at: [Link]

• acetal (acetaldehyde diethyl acetal). Ventos. Available at: [Link]

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Quantitative proteomics workflow using Betainealdehyde Diethylacetal Iodide

Application Note & Protocol

Topic: A Comprehensive Guide to Quantitative Proteomics Using Isobaric Tagging

Audience: Researchers, scientists, and drug development professionals.

A Note on Betainealdehyde Diethylacetal Iodide

Initial literature and database searches did not yield established applications of Betainealdehyde Diethylacetal Iodide as a labeling reagent in quantitative proteomics workflows. The following application note will, therefore, provide a comprehensive overview and detailed protocol for a widely adopted and validated method in the field: isobaric tagging . This guide is designed to be broadly applicable to various isobaric tagging reagents, such as Tandem Mass Tags (TMT), and will equip researchers with the foundational knowledge and practical steps to perform high-quality quantitative proteomics experiments.

Introduction: The Power of Multiplexed Quantitative Proteomics

Quantitative proteomics is essential for understanding the dynamic nature of cellular processes, identifying disease biomarkers, and elucidating drug mechanisms of action.[1] Among the various techniques, mass spectrometry (MS)-based approaches with isobaric labeling have become a cornerstone for their ability to accurately and simultaneously quantify proteins in multiple samples.[2][3]

Isobaric tagging enables the relative quantification of proteins from up to 18 different samples in a single mass spectrometry run, significantly increasing throughput and reducing experimental variability.[4] This methodology is particularly powerful for complex experimental designs, including time-course studies, dose-response analyses, and comparisons of multiple conditions. This guide will provide a detailed walkthrough of the isobaric labeling workflow, from sample preparation to data analysis, with a focus on the underlying principles and best practices to ensure data integrity and reproducibility.

The Principle of Isobaric Tagging

Isobaric tags are a class of chemical labels that are identical in mass and chemical properties, allowing for the differential labeling of peptides from various samples.[5] Each tag consists of three key components:

• A peptide-reactive group: This group covalently binds to the primary amines of peptides (the N-terminus and the side chain of lysine residues).[3][6]

• A mass normalizer (or balance group): This group has a variable isotopic composition that ensures the total mass of the tag is identical across all versions.[3][6]

• A reporter ion group: This group also has a unique isotopic composition for each tag. During tandem mass spectrometry (MS/MS), the reporter ions are cleaved from the peptide and their distinct masses allow for the relative quantification of the peptide from each of the original samples.[3][4]

Because the labeled peptides are isobaric, they co-elute during liquid chromatography and are detected as a single precursor ion in the first stage of mass spectrometry (MS1).[7] Upon fragmentation in the second stage (MS2 or MS3), the reporter ions are released, and their relative intensities are measured to determine the relative abundance of the peptide in each sample.[3]

Caption: General structure of an isobaric tag.

The Quantitative Proteomics Workflow: An Overview

A typical quantitative proteomics experiment using isobaric tags involves several key stages, each critical for the final outcome.[3] The workflow is designed to ensure that the measured differences in protein abundance are biological and not a result of technical variability.

Caption: The isobaric tagging quantitative proteomics workflow.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for a typical isobaric tagging experiment.

Protocol 1: Protein Extraction, Reduction, Alkylation, and Digestion

Rationale: This initial phase is crucial for efficiently extracting proteins from the biological matrix, denaturing them to allow for enzymatic digestion, and modifying cysteine residues to prevent disulfide bond reformation.[8]

Materials:

• Lysis buffer (e.g., 8 M urea in 100 mM TEAB, pH 8.5)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Lys-C and Trypsin (mass spectrometry grade)

• 100 mM Triethylammonium bicarbonate (TEAB), pH 8.5

Procedure:

• Cell Lysis and Protein Extraction:

  • Resuspend cell pellets or homogenized tissue in lysis buffer.

  • Sonicate the sample on ice to ensure complete cell lysis and shear nucleic acids.[8]

  • Centrifuge at high speed to pellet cellular debris and collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each sample using a compatible protein assay (e.g., BCA assay). It is critical to start with equal amounts of protein for each sample to be compared.[9]

• Reduction:

  • To a volume corresponding to 100 µg of protein, add DTT to a final concentration of 10 mM.

  • Incubate for 1 hour at 37°C to reduce disulfide bonds.

• Alkylation:

  • Add IAA to a final concentration of 20 mM.

  • Incubate for 30 minutes at room temperature in the dark to alkylate cysteine residues.[10]

• Digestion:

  • Dilute the sample with 100 mM TEAB to reduce the urea concentration to below 2 M.

  • Add Lys-C (1:100 enzyme-to-protein ratio) and incubate for 4 hours at 37°C.

  • Add Trypsin (1:50 enzyme-to-protein ratio) and incubate overnight at 37°C.[10]

• Peptide Cleanup:

  • Acidify the digest with formic acid or trifluoroacetic acid (TFA).

  • Desalt the peptides using a C18 solid-phase extraction (SPE) cartridge or tip to remove salts and detergents that can interfere with mass spectrometry.[8]

  • Dry the purified peptides using a vacuum centrifuge.

Protocol 2: Isobaric Labeling of Peptides

Rationale: Covalent attachment of the isobaric tags to the peptides enables their subsequent identification and quantification. Ensuring complete labeling is critical for accurate results.[9]

Materials:

• Isobaric tagging reagents (e.g., TMTpro 16plex)

• Anhydrous acetonitrile (ACN)

• 100 mM TEAB, pH 8.5

• Hydroxylamine

Procedure:

• Reagent Preparation:

  • Allow the isobaric tag reagents to come to room temperature.

  • Reconstitute each tag in anhydrous ACN according to the manufacturer's instructions.

• Peptide Labeling:

  • Resuspend each dried peptide sample in 100 µL of 100 mM TEAB.

  • Add the reconstituted isobaric tag to the corresponding peptide sample.

  • Incubate for 1 hour at room temperature.[9]

• Quenching the Reaction:

  • Add hydroxylamine to each sample to quench the labeling reaction by reacting with any remaining active tag.[9][10]

  • Incubate for 15 minutes at room temperature.

• Sample Pooling:

  • Combine all labeled samples into a single tube.

  • Dry the pooled sample in a vacuum centrifuge.

• Final Cleanup:

  • Perform a final desalting step using a C18 SPE cartridge to remove any excess labeling reagent and other contaminants.

Protocol 3: High-pH Reversed-Phase Fractionation

Rationale: Fractionating the complex peptide mixture reduces sample complexity, leading to an increased number of identified and quantified proteins.[4]

Procedure:

• Resuspend the pooled, labeled peptides in a high-pH mobile phase.

• Inject the sample onto a high-pH reversed-phase chromatography column.

• Elute the peptides using a gradient of increasing acetonitrile concentration.

• Collect fractions at regular intervals.

• Concatenate the fractions to a final number suitable for your LC-MS/MS analysis time.

• Dry the fractions in a vacuum centrifuge.

Protocol 4: LC-MS/MS Analysis

Rationale: The final analytical step where peptides are separated by liquid chromatography and analyzed by the mass spectrometer to generate data for protein identification and quantification.

Procedure:

• Resuspend each peptide fraction in a low-pH mobile phase (e.g., 0.1% formic acid in water).

• Inject the sample onto a nano-flow liquid chromatography system coupled to a high-resolution mass spectrometer (e.g., an Orbitrap).

• Separate the peptides using a gradient of increasing acetonitrile.

• Acquire data using a data-dependent acquisition (DDA) method, where the most abundant precursor ions are selected for fragmentation.

• Ensure the MS/MS method is optimized for the fragmentation of the specific isobaric tags being used (e.g., using higher-energy collisional dissociation - HCD).

Data Analysis and Interpretation

The raw data from the mass spectrometer must be processed to identify the peptides and quantify the reporter ions.[11]

Data Analysis Workflow:

• Database Searching: The MS/MS spectra are searched against a protein database to identify the peptide sequences.[11]

• Reporter Ion Quantification: The intensity of each reporter ion is extracted from the MS/MS spectra for each identified peptide.

• Data Normalization: The reporter ion intensities are normalized to account for any variations in sample loading.[12]

• Protein Quantification: The peptide-level quantification data is aggregated to infer the relative abundance of the corresponding proteins.

• Statistical Analysis: Statistical tests (e.g., t-tests, ANOVA) are performed to identify proteins that are significantly differentially expressed between experimental conditions.[11]

Example Data Presentation:

Protein Accession	Gene Symbol	Description	Fold Change (Condition 2 vs 1)	p-value
P02768	ALB	Serum albumin	1.1	0.45
P68871	HBB	Hemoglobin subunit beta	0.9	0.32
Q9Y6K9	PSMA1	Proteasome subunit alpha type-1	2.5	0.001
P08670	VIM	Vimentin	-3.2	<0.001

Trustworthiness and Self-Validation

The robustness of an isobaric tagging experiment relies on several internal checks and balances:

• Equal Protein Input: Starting with the same amount of protein for each sample is the first critical control.

• Internal Reference Standard: Including a pooled sample labeled with one of the tags can serve as an internal reference for normalization across different experiments.

• Replicates: Analyzing biological and technical replicates is essential for statistical confidence in the results.

• Data Quality Control: Monitoring key mass spectrometry performance metrics (e.g., mass accuracy, peptide identification rates) ensures the data is of high quality.

Conclusion

Isobaric tagging has revolutionized quantitative proteomics by enabling high-throughput, multiplexed analysis of protein expression. The workflow described in this application note provides a robust framework for researchers to investigate complex biological systems. By understanding the principles behind each step and adhering to best practices, scientists can generate high-quality, reproducible data to drive new discoveries in their fields.

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• Tandem Mass Tag (TMT) Technology in Proteomics.
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• Quantitative Proteomics Using Isobaric Labeling: A Practical Guide. (2018). Proteomics.
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• Quantitative Proteomics Using Isobaric Labeling: A Practical Guide. (2018). Semantics Scholar.
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• Evaluation and Application of Dimethylated Amino Acids as Isobaric Tags for Quantitative Proteomics of the TGF-β/Smad3 Signaling Pathway. (2017). Journal of the American Society for Mass Spectrometry.
• A Versatile Isobaric Tag Enables Proteome Quantification in Data-Dependent and Data-Independent Acquisition Modes. (2020). Analytical Chemistry.
• Isobaric Labeling-Based Relative Quantification in Shotgun Proteomics. (2014). BIOCEV.
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• Proteomics sample prepar
• How to PREPARE SAMPLES FOR MASS SPECTROMETRY || Proteomics || Protein Analysis Via Mass Spec. (2021). YouTube.
• Proteomic Challenges: Sample Preparation Techniques for Microgram-Quantity Protein Analysis from Biological Samples. (2015). Journal of Biomolecular Techniques.
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Application Notes and Protocols: Enhancing Protein Identification in Mass Spectrometry with Betainealdehyde Diethylacetal Iodide

Introduction: The Imperative for Enhanced Sensitivity in Mass Spectrometry-Based Proteomics

In the landscape of modern biological research and drug development, mass spectrometry (MS)-based proteomics stands as a cornerstone for the large-scale identification and quantification of proteins. The success of these endeavors hinges on the ability to detect and accurately identify peptides, often present in minute quantities within highly complex biological matrices.[1][2] Chemical labeling of proteins and peptides is a powerful strategy to enhance their detectability by mass spectrometry.[3][4][5] By introducing specific chemical moieties, we can improve ionization efficiency, simplify spectra, and enable multiplexed analysis.[6][7]

This application note introduces a novel approach utilizing Betainealdehyde Diethylacetal Iodide for the chemical labeling of proteins, aimed at significantly improving the sensitivity of protein identification. The core of this strategy lies in the introduction of a permanent positive charge—a quaternary ammonium group—onto the target proteins. This modification enhances the ionization efficiency of peptides in the mass spectrometer, leading to stronger signals and more confident identifications.[3][6][8]

The Principle: Leveraging a Permanent Positive Charge for Enhanced Ionization

Electrospray ionization (ESI), a common ionization technique in proteomics, relies on the generation of charged ions from analyte molecules.[2] Peptides are typically ionized by protonation of basic residues such as lysine, arginine, and histidine, or the N-terminus. However, the efficiency of this process can be variable and peptide-dependent.

By covalently attaching a molecule with a permanent positive charge, such as a quaternary ammonium salt, we can ensure that every labeled peptide carries a fixed, positive charge, independent of its amino acid sequence and the pH of the solution.[3][6][8] This leads to several advantages:

• Increased Sensitivity: The permanent positive charge enhances the response in the mass spectrometer, allowing for the detection of lower abundance peptides.[4][5]

• Improved Signal-to-Noise Ratio: Consistent ionization across all labeled peptides results in a cleaner spectrum with a higher signal-to-noise ratio.

• Simplified Data Analysis: The predictable charge state can simplify the interpretation of mass spectra.[1]

Betainealdehyde Diethylacetal Iodide: A Novel Reagent for Amine-Reactive Labeling

Betainealdehyde Diethylacetal Iodide, with the chemical name (2,2-Diethoxyethyl)trimethylammonium Iodide, is a quaternary ammonium salt that serves as a precursor to a highly reactive aldehyde.[9] Its structure combines a masked aldehyde functionality (the diethylacetal) with a permanently charged trimethylammonium group.

The key to its utility as a labeling reagent is the acid-catalyzed hydrolysis of the diethylacetal group to reveal a reactive aldehyde. This aldehyde can then be selectively coupled to primary amine groups present on proteins—specifically, the ε-amino group of lysine residues and the α-amino group of the N-terminus—through a process called reductive amination.

Mechanism of Action: A Two-Step Labeling Strategy

The labeling of proteins with Betainealdehyde Diethylacetal Iodide proceeds via a two-step mechanism:

• Deprotection (Hydrolysis): Under mildly acidic conditions, the diethylacetal group is hydrolyzed to yield the free aldehyde, forming Betaine Aldehyde.

• Reductive Amination: The newly formed aldehyde reacts with a primary amine on the protein to form a Schiff base. This intermediate is then reduced by a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN), to form a stable secondary amine linkage.

This two-step process ensures that the reactive aldehyde is generated in situ, minimizing non-specific reactions.

Experimental Workflow and Protocols

The following section details the step-by-step protocol for the labeling of a protein sample with Betainealdehyde Diethylacetal Iodide for subsequent mass spectrometry analysis.

Diagram of the Experimental Workflow

Caption: Workflow for protein identification using Betainealdehyde Diethylacetal Iodide labeling.

Detailed Protocol

1. Protein Sample Preparation:

• Starting Material: Purified protein or complex protein lysate.

• Denaturation, Reduction, and Alkylation:

  • Resuspend the protein sample in a suitable denaturation buffer (e.g., 8 M urea, 50 mM Tris-HCl, pH 8.5).

  • Reduce disulfide bonds by adding dithiothreitol (DTT) to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

  • Alkylate free cysteine residues by adding iodoacetamide to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.

• Digestion:

  • Dilute the sample with 50 mM Tris-HCl, pH 8.5, to reduce the urea concentration to less than 1 M.

  • Add trypsin at a 1:50 (w/w) ratio of trypsin to protein and incubate overnight at 37°C.

  • Quench the digestion by adding formic acid to a final concentration of 1%.

2. Labeling with Betainealdehyde Diethylacetal Iodide:

• Reagents:

  • Betainealdehyde Diethylacetal Iodide solution (100 mM in water)

  • Sodium cyanoborohydride (NaBH₃CN) solution (1 M in water, freshly prepared)

  • Acetic acid

• Procedure:

  • To the digested peptide mixture, add Betainealdehyde Diethylacetal Iodide solution to a final concentration of 20 mM.

  • Adjust the pH of the solution to approximately 4-5 with acetic acid. This condition facilitates the deprotection of the acetal to the aldehyde.

  • Incubate the mixture at 37°C for 1 hour to allow for the formation of the Schiff base.

  • Add sodium cyanoborohydride solution to a final concentration of 50 mM.

  • Continue the incubation at 37°C for an additional 2 hours to complete the reductive amination.

  • Quench the reaction by adding formic acid to a final concentration of 1%.

3. Sample Cleanup and Mass Spectrometry Analysis:

• Desalting: Desalt the labeled peptide mixture using a C18 solid-phase extraction (SPE) cartridge or tip according to the manufacturer's protocol.

• LC-MS/MS Analysis:

  • Resuspend the desalted, labeled peptides in a suitable solvent for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

  • Analyze the sample using a high-resolution mass spectrometer coupled to a nano-liquid chromatography system.

  • Set the mass spectrometer to operate in a data-dependent acquisition (DDA) mode, acquiring MS/MS spectra for the most abundant precursor ions.

4. Data Analysis:

• Perform a database search of the acquired MS/MS spectra against a relevant protein database.

• Include the mass modification of the Betainealdehyde Diethylacetal Iodide label on lysine residues and peptide N-termini as a variable modification in the search parameters.

Chemical Reaction Diagram

Caption: Two-step chemical labeling of a peptide with Betainealdehyde Diethylacetal Iodide.

Expected Results and Data Interpretation

Upon successful labeling, peptides containing lysine residues or a free N-terminus will exhibit a specific mass shift in the mass spectrometer.

Parameter	Value
Chemical Formula of Label	C₉H₂₁NO
Monoisotopic Mass of Label	159.1623 Da
Target Residues	Lysine (K), Peptide N-terminus
Resulting Modification	Permanent positive charge

This mass shift should be accounted for during the database search for protein identification. The presence of the permanent positive charge is expected to result in a significant increase in the signal intensity of the labeled peptides in the MS1 spectra, leading to a higher number of identified peptides and proteins, especially for low-abundance species.

Advantages and Considerations

Advantages:

• Enhanced Sensitivity: The primary advantage is the significant boost in ionization efficiency, leading to improved detection of low-abundance proteins.[4][5]

• Universal Application: The reagent targets primary amines, which are abundant in proteins, making it broadly applicable.

• Stable Labeling: The resulting secondary amine bond is highly stable, ensuring the integrity of the label throughout the analytical workflow.

• Cost-Effective: The synthesis of this type of reagent can be more straightforward compared to complex isobaric tags.[3]

Considerations:

• Reaction Optimization: The pH and reaction times for both the deprotection and reductive amination steps may need to be optimized for different sample types.

• Specificity: While the reaction is highly specific for primary amines, potential side reactions should be considered and minimized through careful control of reaction conditions.

• Chromatographic Effects: The introduction of a permanent positive charge may alter the chromatographic behavior of the peptides. The LC gradient may need to be adjusted for optimal separation.

Conclusion

Betainealdehyde Diethylacetal Iodide presents a promising new tool for chemical labeling in mass spectrometry-based proteomics. By introducing a permanent positive charge onto peptides, this reagent offers the potential for significant improvements in sensitivity and the overall depth of proteome coverage. The straightforward, two-step labeling protocol is amenable to standard proteomics workflows. As the demand for more sensitive and comprehensive protein analysis continues to grow, the application of novel labeling strategies, such as the one described herein, will be instrumental in advancing our understanding of complex biological systems.

References

• Cydzik, M., Rudowska, M., Stefanowicz, P., & Szewczuk, Z. (2011). Derivatization of peptides as quaternary ammonium salts for sensitive detection by ESI-MS. Journal of Peptide Science, 17(6), 445-453.
• Gawin, A., & Szewczuk, Z. (2019).
• Rudowska, M., Cydzik, M., Szewczuk, Z., & Stefanowicz, P. (2012). Peptides labeled by quaternary ammonium salts for sensitive detection by electrospray mass spectrometry. Journal of the American Society for Mass Spectrometry, 23(9), 1621-1629.
• Cydzik-Kwiatkowska, A., et al. (2018). Quaternary ammonium isobaric tag for a relative and absolute quantification of peptides. Journal of Mass Spectrometry, 53(2), 115-123.
• Shuford, C. M., et al. (2012). Girard derivatization for LC-MS/MS profiling of endogenous ecdysteroids in Drosophila. Journal of Lipid Research, 53(7), 1435-1443.
• Shackman, J. G., & Watson, C. J. (2015). A novel route to recognizing quaternary ammonium cations using electrospray mass spectrometry. Journal of the American Society for Mass Spectrometry, 26(1), 149-156.
• Rudowska, M., et al. (2020). Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers. Molecules, 25(18), 4247.
• Wang, Y., et al. (2020). On-Tissue Derivatization with Girard's Reagent P Enhances N-Glycan Signals for Formalin-Fixed Paraffin-Embedded Tissue Sections in MALDI Mass Spectrometry Imaging. Analytical Chemistry, 92(18), 12476-12484.
• Van den Broek, I., et al. (2021). Liquid chromatography-mass spectrometry behavior of Girard's reagent T derivatives of oxosteroid intact phase II metabolites for doping control purposes. Drug Testing and Analysis, 13(11-12), 1822-1834.
• Spivak, M. (2010). Analysis of Mass Spectrometry Data for Protein Identification in Complex Biological Mixtures. NYU Computer Science.
• Sigma-Aldrich. Protein Mass Spectrometry.
• Simson Pharma Limited. Betainealdehyde Diethylacetal Iodide.
• Santa Cruz Biotechnology. Betainealdehyde Diethylacetal Iodide | CAS 6711-89-3.
• Specht, H., & Griss, J. (2021). Aliquoting of isobaric labeling reagents for low concentration and single cell proteomics samples. bioRxiv.
• Yale University Department of Chemistry.
• Thermo Fisher Scientific. Protein Labeling Reagents.
• Chen, Y., et al. (2018). Reagents for Isobaric Labeling Peptides in Quantitative Proteomics. Analytical Chemistry, 90(20), 11996-12003.
• Current Protocols in Protein Science. (2008). Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow.

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Application Note & Protocol: Site-Specific Protein Modification Utilizing Betaine Aldehyde Diethylacetal Iodide for Enhanced Functionality and Analysis

Abstract

This document provides a comprehensive guide for the covalent modification of proteins using betaine aldehyde diethylacetal iodide. We will delve into the underlying chemical principles, provide a detailed step-by-step protocol for the modification reaction, and discuss essential characterization techniques to validate the resulting protein conjugate. This methodology leverages the principles of reductive amination to introduce a permanent betaine moiety onto the protein surface, a modification that can be instrumental in studying protein structure, function, and interactions. The intended audience for this guide includes researchers, scientists, and professionals in the field of drug development.

Introduction: The Significance of Covalent Protein Modification

The post-translational modification of proteins is a cornerstone of cellular regulation, dictating a protein's function, localization, and stability. The ability to mimic or introduce novel modifications through chemical means has opened up new avenues for therapeutic development, diagnostic assays, and fundamental biological research. Chemical modification strategies allow for the introduction of various functional groups, such as fluorophores, biotin tags, or moieties that alter the protein's physicochemical properties.

Aldehyde-based bioconjugation has emerged as a powerful tool for site-specific protein modification.[1][2] Aldehydes can react with nucleophilic amino acid side chains, most notably the ε-amino group of lysine residues, to form a Schiff base, which can then be reduced to a stable secondary amine.[3][4][5] This process, known as reductive amination, offers a robust and specific method for protein labeling under mild, aqueous conditions.[2][6]

Betaine aldehyde diethylacetal iodide is a precursor to betaine aldehyde, a quaternary ammonium compound.[7][8] The modification of a protein with a betaine moiety can confer unique properties, such as increased solubility and stability, and can be used to probe protein interactions. The diethylacetal group serves as a protecting group for the reactive aldehyde, preventing premature reactions and allowing for controlled deprotection to initiate the modification process.

The Chemical Rationale: A Two-Step Modification Strategy

The modification of a protein with betaine aldehyde diethylacetal iodide proceeds through a two-step mechanism:

• Deprotection (Hydrolysis): The diethylacetal group is stable under neutral and basic conditions. Under mildly acidic conditions, it is hydrolyzed to reveal the reactive aldehyde. This step is crucial for activating the reagent immediately prior to the protein modification reaction.

• Reductive Amination: The newly formed betaine aldehyde reacts with primary amines on the protein surface (predominantly the ε-amino groups of lysine residues and the N-terminal α-amino group) to form an unstable Schiff base (an imine).[4][5] A reducing agent, such as sodium cyanoborohydride (NaBH₃CN), is then used to reduce the imine to a stable, covalent secondary amine linkage.[4][6] Sodium cyanoborohydride is a mild reducing agent that selectively reduces imines in the presence of aldehydes, making it ideal for this application.[4]

The overall reaction scheme is depicted below:

Caption: Reaction scheme for protein modification.

Materials and Reagents

Equipment

• pH meter

• Magnetic stirrer and stir bars

• Reaction vials (e.g., microcentrifuge tubes)

• Spectrophotometer (for protein concentration measurement)

• Dialysis tubing or centrifugal ultrafiltration units (for buffer exchange and purification)

• Mass spectrometer (for characterization)

• SDS-PAGE equipment

Reagents

• Protein of interest

• Betainealdehyde Diethylacetal Iodide (CAS 6711-89-3)[7]

• Sodium Cyanoborohydride (NaBH₃CN)

• Hydrochloric Acid (HCl), 0.1 M

• Sodium Hydroxide (NaOH), 0.1 M

• Reaction Buffer: 0.1 M Sodium Phosphate, pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 7.4

• Dialysis/Purification Buffer: e.g., Phosphate-Buffered Saline (PBS), pH 7.4

Note: Always handle reagents with appropriate personal protective equipment (PPE) and in a well-ventilated area.

Detailed Step-by-Step Protocol

This protocol is a general guideline and may require optimization for specific proteins.

Protein Preparation

• Buffer Exchange: The protein should be in a buffer free of primary amines (e.g., Tris, glycine) as these will compete with the protein for reaction with the aldehyde. Dialyze the protein against the Reaction Buffer (0.1 M Sodium Phosphate, pH 7.4) overnight at 4°C.

• Concentration Determination: Determine the protein concentration using a standard method (e.g., Bradford assay, BCA assay, or absorbance at 280 nm). Adjust the protein concentration to 1-5 mg/mL in the Reaction Buffer.

Reagent Preparation

• Betaine Aldehyde Diethylacetal Iodide Stock Solution: Prepare a 100 mM stock solution of betaine aldehyde diethylacetal iodide in the Reaction Buffer. This solution should be prepared fresh.

• Sodium Cyanoborohydride Stock Solution: Prepare a 1 M stock solution of sodium cyanoborohydride in 0.1 M NaOH. Caution: Sodium cyanoborohydride is toxic and should be handled with care in a chemical fume hood.

Deprotection of Betaine Aldehyde Diethylacetal Iodide

• To activate the reagent, the diethylacetal protecting group must be removed. This is achieved by transiently lowering the pH.

• In a separate vial, dilute the 100 mM betaine aldehyde diethylacetal iodide stock solution to 10 mM in the Reaction Buffer.

• Adjust the pH of this solution to ~3.0 with 0.1 M HCl.

• Incubate at room temperature for 1-2 hours to allow for complete hydrolysis to betaine aldehyde.

• Neutralize the solution by adding 0.1 M NaOH to return the pH to 7.4.

Protein Modification Reaction

• Reaction Setup: In a reaction vial, combine the prepared protein solution with the freshly deprotected betaine aldehyde solution. A typical starting point is a 20- to 50-fold molar excess of the aldehyde to the protein.

• Initiation of Reductive Amination: Add the 1 M sodium cyanoborohydride stock solution to the reaction mixture to a final concentration of 20-50 mM.

• Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or overnight at 4°C with gentle stirring. The optimal reaction time should be determined empirically.

Quenching the Reaction and Purification

• Quenching: To stop the reaction, add the Quenching Buffer (1 M Tris-HCl, pH 7.4) to a final concentration of 100 mM. The primary amine in Tris will react with any remaining aldehyde.

• Purification: Remove the excess reagents and byproducts by extensive dialysis against the desired storage buffer (e.g., PBS) at 4°C. Alternatively, use centrifugal ultrafiltration units with an appropriate molecular weight cutoff.

Caption: Experimental workflow for protein modification.

Characterization of the Modified Protein

It is crucial to verify the successful modification of the protein.

Mass Spectrometry

Mass spectrometry is the most definitive method to confirm covalent modification.

• Intact Protein Analysis: Electrospray ionization mass spectrometry (ESI-MS) of the intact protein will show an increase in mass corresponding to the number of betaine aldehyde moieties added. The mass of a single betaine aldehyde modification is approximately 102.15 Da.[8]

• Peptide Mapping: For more detailed analysis, the modified protein can be digested with a protease (e.g., trypsin), and the resulting peptides analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9][10][11] This will identify the specific lysine residues that have been modified.

SDS-PAGE

While not as precise as mass spectrometry, SDS-PAGE can provide a qualitative indication of modification. A slight increase in the apparent molecular weight of the modified protein may be observable.

Functional Assays

It is important to assess whether the modification has affected the protein's biological activity. Perform relevant functional assays (e.g., enzyme kinetics, binding assays) to compare the activity of the modified protein to the unmodified control.

Troubleshooting

Problem	Possible Cause	Solution
Low Modification Efficiency	Incomplete deprotection of the acetal.	Ensure the pH is sufficiently acidic (~3.0) during the deprotection step and allow for adequate incubation time.
Presence of competing primary amines in the buffer.	Ensure thorough buffer exchange of the protein into an amine-free buffer.
Insufficient concentration of reagents.	Increase the molar excess of betaine aldehyde and/or sodium cyanoborohydride.
Protein Precipitation	Protein instability under reaction conditions.	Perform the reaction at a lower temperature (4°C). Reduce the concentration of the modifying reagent.
Loss of Protein Activity	Modification of critical lysine residues in the active site.	Reduce the molar excess of the modifying reagent to achieve a lower degree of labeling. Consider site-directed mutagenesis to protect critical lysine residues.

Applications of Betaine-Modified Proteins

• Solubility Enhancement: The zwitterionic nature of the betaine moiety can improve the solubility and stability of proteins that are prone to aggregation.

• Probing Protein-Protein Interactions: The introduction of a charged group on the protein surface can be used to study the role of electrostatic interactions in protein binding.

• Drug Delivery: Modification with betaine can alter the pharmacokinetic properties of therapeutic proteins.

References

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Application Notes & Protocols: Utilizing Betaine Aldehyde Diethylacetal Iodide for Protein Cross-Linking Studies

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the use of Betaine Aldehyde Diethylacetal Iodide as a conditional, lysine-targeted protein cross-linking agent. The unique feature of this reagent is its protected aldehyde functionality, which allows for temporal control over the cross-linking reaction. By first introducing the stable acetal and then triggering its conversion to the reactive aldehyde under mildly acidic conditions, researchers can achieve more precise and controlled cross-linking, minimizing off-target effects. We present the core chemical principles, step-by-step protocols for in vitro protein studies, methods for analysis, and troubleshooting guidance.

Introduction: The Advantage of a Protected Aldehyde Cross-Linker

Chemical cross-linking is a powerful technique for elucidating protein-protein interactions, stabilizing protein complexes for structural analysis, and understanding the spatial arrangement of subunits.[1] Aldehyde-based cross-linkers, such as glutaraldehyde and formaldehyde, are widely used due to their ability to react with primary amines, particularly the ε-amino group of lysine residues, which are often surface-exposed.[2][3] However, the high reactivity of these agents can lead to rapid, and sometimes indiscriminate, cross-linking upon addition to a sample.

Betaine Aldehyde Diethylacetal Iodide offers a refined approach. The core reactive group, an aldehyde, is masked as a diethylacetal. Acetals are stable to neutral and basic conditions but can be efficiently hydrolyzed back to the parent aldehyde under mild aqueous acid catalysis.[4][5] This two-stage activation provides significant experimental control:

• Temporal Control: The cross-linker can be introduced to the biological system in its inert form, allowing for equilibration. The cross-linking reaction is then initiated at a desired time point by a controlled shift to a mildly acidic pH.

• Reduced Non-Specific Modifications: By localizing the activation step, unwanted reactions during sample preparation and handling can be minimized.

• Targeted Reactivity: Once deprotected, the betaine aldehyde moiety reacts with primary amines (e.g., lysine) to form an initial Schiff base, which can then be irreversibly stabilized via reduction.[6][7]

Mechanism of Action

The cross-linking process using Betaine Aldehyde Diethylacetal Iodide involves three key chemical steps:

• Deprotection (Activation): The diethylacetal is hydrolyzed under mildly acidic conditions (pH ~4-5) to yield the reactive betaine aldehyde. This step is critical and is the control point for the entire process.[5][8][9]

• Schiff Base Formation: The newly formed aldehyde group (an electrophile) reacts with a nucleophilic primary amine, such as the side chain of a lysine residue, to form a reversible covalent bond known as a Schiff base (or imine).[10][11]

• Reductive Amination (Stabilization): The relatively unstable Schiff base is reduced to a stable secondary amine linkage using a mild reducing agent like sodium cyanoborohydride (NaBH₃CN).[12] This creates a permanent, irreversible cross-link.

The overall chemical transformation is depicted below.

Caption: Mechanism of controlled cross-linking.

Application Protocol: In Vitro Cross-Linking of a Protein Complex

This protocol provides a general framework for cross-linking two or more purified proteins in solution. Researchers must optimize concentrations, incubation times, and pH for their specific system.

Materials and Reagents

• Proteins of Interest: Purified proteins (e.g., Protein A and Protein B) in a suitable buffer (e.g., HEPES, PBS) free of primary amines (like Tris).

• Cross-linker Stock: Betaine Aldehyde Diethylacetal Iodide (e.g., 100 mM in DMSO or anhydrous DMF). Store desiccated.

• Activation Buffer: 1 M Sodium Acetate, pH 4.5.

• Reaction Buffer: 1 M HEPES or Phosphate buffer, pH 8.0.

• Reducing Agent: 1 M Sodium Cyanoborohydride (NaBH₃CN) in 0.1 M NaOH. Caution: NaBH₃CN is toxic and must be handled in a fume hood.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Analysis: SDS-PAGE gels, Coomassie stain or Western blot reagents.

Experimental Workflow

The workflow is designed to sequentially activate the cross-linker and then perform the cross-linking reaction at an optimal pH for amine reactivity.

Caption: Step-by-step experimental workflow.

Detailed Step-by-Step Protocol

• Prepare Protein Mixture: Combine your purified proteins in a reaction tube with a non-amine buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4). A typical starting protein concentration is 1-10 µM. Include a "No Cross-linker" control tube.

• Add Inert Cross-linker: Add the Betaine Aldehyde Diethylacetal Iodide stock solution to the protein mixture to achieve the desired final concentration. See Table 1 for recommended starting points. Mix gently and incubate for 5 minutes at room temperature to allow for equilibration.

• Activate the Cross-linker: Initiate the deprotection by adding a small volume of Activation Buffer (e.g., 1/10th volume of 1 M Sodium Acetate, pH 4.5) to bring the final pH of the solution to ~5.0.

  • Causality: This acidic environment is required to catalyze the hydrolysis of the acetal to the reactive aldehyde.[4][5]

• Incubate for Activation: Incubate the reaction for 30 minutes at room temperature with gentle mixing.

• Shift pH for Cross-Linking: Add Reaction Buffer (e.g., 1 M HEPES, pH 8.0) to raise the pH to between 7.5 and 8.5.

  • Causality: This slightly alkaline pH deprotonates the lysine ε-amino groups, making them nucleophilic and highly reactive towards the aldehyde, facilitating Schiff base formation.[7]

• Initiate Irreversible Cross-Linking: Add the Reducing Agent (NaBH₃CN) to a final concentration of ~20 mM.

• Incubate for Reaction: Allow the cross-linking and reduction to proceed for 1-2 hours at room temperature.

• Quench the Reaction: Stop the reaction by adding Quenching Buffer (1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM. The primary amines in Tris will react with and consume any remaining aldehyde molecules. Incubate for 15 minutes.

• Analyze the Products: Add SDS-PAGE loading buffer to your samples. Analyze the results by SDS-PAGE. Successful intermolecular cross-linking will be indicated by the appearance of new, higher-molecular-weight bands corresponding to dimers, trimers, etc., which should be absent in the "No Cross-linker" control lane.

Data Presentation and Optimization

Optimization is key for successful cross-linking. The stoichiometry of the cross-linker to the protein is a critical parameter.

Table 1: Recommended Starting Conditions for Optimization

Parameter	Low Concentration	Medium Concentration	High Concentration	Rationale
Protein Concentration	1 µM	5 µM	10 µM	Higher concentrations favor intermolecular cross-linking.
Cross-linker:Protein Ratio	20:1	100:1	500:1	Varies based on the number of available lysines.
Reaction Time (Step 7)	30 min	1 hour	2 hours	Longer times can increase cross-linking efficiency but also risk aggregation.
Temperature	4 °C	Room Temp (22 °C)	37 °C	Higher temperatures accelerate the reaction but may affect protein stability.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No cross-linking observed	- Insufficient cross-linker concentration.- Incomplete deprotection (pH not low enough).- Reaction pH too low (lysines protonated).- Buffer contains competing primary amines (e.g., Tris).	- Increase cross-linker:protein ratio.- Verify pH after adding Activation Buffer.- Ensure reaction pH is between 7.5-8.5.- Use non-amine buffers like HEPES or PBS.
Excessive precipitation/aggregation	- Cross-linker concentration is too high.- Reaction time is too long.- Protein is unstable under reaction conditions.	- Perform a titration to find the optimal cross-linker concentration.- Reduce the incubation time.- Perform the reaction at a lower temperature (e.g., 4°C).
Smearing on SDS-PAGE gel	- Heterogeneous cross-linking (many different species formed).- Partial degradation of protein.	- Lower the cross-linker concentration.- Add protease inhibitors to the protein mixture.

References

• Eyre, D. R., et al. (2019). Analyses of lysine aldehyde cross-linking in collagen reveal that the mature cross-link histidinohydroxylysinonorleucine is an artifact. Journal of Biological Chemistry. Available at: [Link]

• Eyre, D. R., et al. (2019). Analyses of lysine aldehyde cross-linking in collagen reveal that the mature cross-link histidinohydroxylysinonorleucine is an artifact. PMC - NIH. Available at: [Link]

• Organic Chemistry Portal. Dimethyl Acetals. Available at: [Link]

• Total Synthesis. Acetal Protecting Group & Mechanism. Available at: [Link]

• Mancia, F., & Gaffney, B. (2009). Revisiting glutaraldehyde cross-linking: the case of the Arg–Lys intermolecular doublet. Acta Crystallographica Section D: Biological Crystallography. Available at: [Link]

• ResearchGate. Lysine aldehyde cross-links mature into degradation-resistant final products. Available at: [Link]

• Universidad de Murcia. Pd(II)-catalyzed deprotection of acetals and ketals containing acid sensitive functional groups. Available at: [Link]

• ResearchGate. Acid-Catalysed Synthesis and Deprotection of Dimethyl Acetals in a Miniaturized Electroosmotic Flow Reactor. Available at: [Link]

• ResearchGate. Schematic of the mixed function cross-linking from lysine and... Available at: [Link]

• Kącka-Zych, A., et al. (2021). Different Schiff Bases—Structure, Importance and Classification. PMC - NIH. Available at: [Link]

• ResearchGate. Results of the acid-catalysed deprotection of acetaldehyde dimethyl acetal 1. Available at: [Link]

• Google Patents. Method of reducing a schiff base.

• Oriental Journal of Chemistry. Synthesis and Antibacterial Studies of Some Reduced Schiff Base Derivatives. Available at: [Link]

• Cordes, E. H., & Jencks, W. P. (1962). On the Mechanism of Schiff Base Formation and Hydrolysis. Journal of the American Chemical Society. Available at: [Link]

• MDPI. Hydrogels Based on Schiff Base Linkages for Biomedical Applications. Available at: [Link]

• ResearchGate. Cross-linked protein crystals by glutaraldehyde and their applications. Available at: [Link]

• Kumar, A., et al. (2022). Insights on Chemical Crosslinking Strategies for Proteins. PMC - NIH. Available at: [Link]

• Chemistry Steps. Imines from Aldehydes and Ketones with Primary Amines. Available at: [Link]

• Pérez-Amador, M. A., et al. (2012). Amino acid residues critical for the specificity for betaine aldehyde of the plant ALDH10 isoenzyme involved in the synthesis of glycine betaine. PubMed. Available at: [Link]

• University of Calgary. Ch22: C=O + primary amine. Available at: [Link]

• Chemistry LibreTexts. Reaction with Primary Amines to form Imines. Available at: [Link]

• Sela, M., et al. (2019). Mass spectrometry reveals the chemistry of formaldehyde cross-linking in structured proteins. bioRxiv. Available at: [Link]

• Popp, M. W., et al. (2014). Optimization of Formaldehyde Cross-Linking for Protein Interaction Analysis of Non-Tagged Integrin β1. PMC - NIH. Available at: [Link]

• Hoffman, E. A., et al. (2015). Formaldehyde Crosslinking: A Tool for the Study of Chromatin Complexes. PMC - NIH. Available at: [Link]

• Bennett, K. L., et al. (2000). Chemical cross-linking with thiol-cleavable reagents combined with differential mass spectrometric peptide mapping--a novel approach to assess intermolecular protein contacts. PMC - NIH. Available at: [Link]

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Application Notes and Protocols: Betainealdehyde Diethylacetal Iodide in Chemical Biology

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utility of Betainealdehyde Diethylacetal Iodide as a specialized reagent in chemical biology. This document elucidates the core principles of its application, its mechanism of action as a protected precursor, and detailed protocols for its use in studying critical biological pathways.

Foundational Principles: Unmasking the Potential of a Protected Aldehyde

Betainealdehyde Diethylacetal Iodide (2,2-Diethoxy-N,N,N-trimethylethanaminium Iodide) is a quaternary ammonium salt that serves as a stable, cell-permeable precursor to betaine aldehyde.[1] The core utility of this reagent lies in its diethylacetal moiety, which functions as a protecting group for the highly reactive aldehyde. This protection allows for the controlled delivery of betaine aldehyde into biological systems, which would otherwise be susceptible to non-specific reactions and rapid metabolism.

The release of the active betaine aldehyde is typically achieved through acid-catalyzed hydrolysis. In a cellular context, the acidic microenvironment of organelles such as lysosomes or endosomes can facilitate this deprotection. This controlled release mechanism makes Betainealdehyde Diethylacetal Iodide an invaluable tool for the precise investigation of specific enzymatic pathways and cellular processes.

Mechanism of Action: A Two-Step Delivery System

The application of Betainealdehyde Diethylacetal Iodide in a biological setting follows a sequential process:

• Cellular Uptake: As a quaternary ammonium compound structurally similar to choline, it is hypothesized to be taken up by cells through choline or osmolyte transporters.

• Acetal Hydrolysis (Deprotection): Once internalized, the diethylacetal group is hydrolyzed under mildly acidic conditions to yield betaine aldehyde, ethanol, and an iodide counter-ion.

This targeted delivery and release mechanism allows for the study of the downstream effects of betaine aldehyde with greater spatial and temporal control than administering the unstable aldehyde directly.

Core Applications in Chemical Biology

The primary applications of Betainealdehyde Diethylacetal Iodide stem from the central role of its deprotected product, betaine aldehyde, in cellular metabolism.

Probing the Glycine Betaine Biosynthesis Pathway

Glycine betaine is a crucial osmoprotectant accumulated by a wide range of organisms to mitigate osmotic and salt stress.[2][3] Its biosynthesis predominantly occurs via a two-step oxidation of choline, with betaine aldehyde as the key intermediate.[4][5]

• Choline → Betaine Aldehyde → Glycine Betaine

Betainealdehyde Diethylacetal Iodide serves as an excellent tool to dissect this pathway. By providing a stable source of the intermediate substrate, researchers can:

• Investigate the kinetics and activity of Betaine Aldehyde Dehydrogenase (BADH), the enzyme responsible for converting betaine aldehyde to glycine betaine.[6]

• Study the regulation of glycine betaine accumulation in response to osmotic stress in various cell types.

• Bypass the initial choline oxidation step to specifically probe the function and regulation of BADH.[6]

Substrate for Aldehyde Dehydrogenase (ALDH) Isozymes

Betaine aldehyde dehydrogenase is a member of the broader aldehyde dehydrogenase (ALDH) superfamily.[7][8] These enzymes are critical for detoxifying both endogenous and exogenous aldehydes. The controlled release of betaine aldehyde from its diethylacetal precursor allows for its use as a substrate to:

• Characterize the substrate specificity of different ALDH isozymes.

• Screen for inhibitors of specific BADH or other ALDHs, which has therapeutic potential in various diseases, including cancer.[7]

• Investigate the role of ALDH activity in cellular development and disease models.[9]

Development of Novel Chemical Probes

The structure of Betainealdehyde Diethylacetal Iodide lends itself to further chemical modification to create more sophisticated chemical probes.[10][11][12] For instance, the incorporation of reporter tags such as fluorophores or biotin, or photo-crosslinkable moieties, could enable:

• Visualization of the subcellular localization of the compound and its metabolites.

• Identification of transporters responsible for its uptake.

• Affinity-based purification of interacting proteins, such as BADH or potential regulatory partners.

Experimental Protocols and Methodologies

The following protocols are designed to be self-validating and provide a robust framework for utilizing Betainealdehyde Diethylacetal Iodide in a research setting.

In Vitro Assay for Betaine Aldehyde Dehydrogenase (BADH) Activity

This protocol describes a spectrophotometric assay to measure the activity of purified BADH or BADH in cell lysates using Betainealdehyde Diethylacetal Iodide as a substrate precursor. The assay measures the production of NADH, which absorbs light at 340 nm.[13]

Workflow Diagram:

Caption: Workflow for in vitro BADH activity assay.

Materials:

• Betainealdehyde Diethylacetal Iodide (CAS 6711-89-3)[1]

• Purified BADH or cell lysate containing BADH

• Assay Buffer: 100 mM Potassium Phosphate, pH 8.0, 1 mM EDTA

• NAD+ solution (100 mM stock in water)

• Microplate reader or spectrophotometer capable of reading at 340 nm

• 96-well UV-transparent microplate

Protocol Steps:

• Preparation of Reagents:

  • Prepare a 1 M stock solution of Betainealdehyde Diethylacetal Iodide in deionized water.

  • Prepare working solutions of NAD+ (e.g., 10 mM) in Assay Buffer.

  • Keep enzyme samples on ice.

• Assay Setup:

  • In a 96-well plate, prepare the following reaction mixture (final volume 200 µL):

    • 160 µL Assay Buffer

    • 20 µL of 10 mM NAD+ (final concentration 1 mM)

    • 10 µL of enzyme sample (adjust volume based on enzyme activity)

  • Include a "no enzyme" control for each sample.

  • Include a "no substrate" control for each enzyme concentration.

• Pre-incubation and Reaction Initiation:

  • Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5 minutes to allow for temperature equilibration.

  • To initiate the reaction, add 10 µL of a working solution of Betainealdehyde Diethylacetal Iodide (e.g., 200 mM for a final concentration of 10 mM). The acidic hydrolysis in the aqueous buffer will begin to generate the betaine aldehyde substrate.

• Data Acquisition and Analysis:

  • Immediately begin monitoring the increase in absorbance at 340 nm every 30 seconds for 10-15 minutes.

  • Calculate the rate of reaction (V) from the linear portion of the absorbance curve using the Beer-Lambert law (ε for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

  • Determine the specific activity of the enzyme (µmol/min/mg of protein) by dividing the reaction rate by the amount of protein in the assay.

Cell-Based Assay for Osmoprotection

This protocol evaluates the ability of Betainealdehyde Diethylacetal Iodide to confer osmoprotection to cells that can convert it to glycine betaine.

Workflow Diagram:

Caption: Workflow for cell-based osmoprotection assay.

Materials:

• Mammalian cell line capable of glycine betaine synthesis (or engineered to express BADH)

• Standard cell culture medium and supplements

• Betainealdehyde Diethylacetal Iodide

• Sodium Chloride (NaCl) for inducing hyperosmotic stress

• Cell viability reagent (e.g., Propidium Iodide (PI))[14]

• Phosphate Buffered Saline (PBS)

• Flow cytometer or fluorescence microscope

Protocol Steps:

• Cell Seeding:

  • Seed cells into a 24-well plate at a density that will result in 50-70% confluency at the time of the experiment.

  • Incubate overnight to allow for cell attachment.

• Pre-treatment:

  • Prepare a stock solution of Betainealdehyde Diethylacetal Iodide in cell culture medium.

  • Remove the old medium from the cells and replace it with a medium containing various concentrations of the reagent (e.g., 0, 1, 5, 10 mM).

  • Incubate for 2-4 hours to allow for uptake and conversion to glycine betaine.

• Induction of Osmotic Stress:

  • Prepare a hyperosmotic medium by adding concentrated NaCl to the normal medium. For example, add NaCl to a final concentration of 100-200 mM above the normal medium's osmolarity.

  • Replace the pre-treatment medium with the hyperosmotic medium (containing the same concentrations of the reagent).

  • Include control wells with normal medium (with and without the reagent).

• Incubation and Viability Assessment:

  • Incubate the cells under stress for 24-48 hours.

  • Harvest the cells and stain with Propidium Iodide according to the manufacturer's protocol.[14] PI is a fluorescent dye that only enters cells with compromised membranes, thus marking dead cells.

  • Analyze the percentage of PI-positive (dead) cells by flow cytometry.

• Data Interpretation:

  • A dose-dependent decrease in cell death in the presence of Betainealdehyde Diethylacetal Iodide under hyperosmotic stress would indicate successful conversion to the osmoprotectant glycine betaine.

Quantitative Data Summary

Parameter	Betainealdehyde Diethylacetal Iodide
CAS Number	6711-89-3
Molecular Formula	C₉H₂₂INO₂
Molecular Weight	303.18 g/mol
Alternate Name	2,2-Diethoxy-N,N,N-trimethylethanaminium Iodide
Solubility	Soluble in water
Purity	>95% (typical for research grade)

Concluding Remarks for the Field Scientist

Betainealdehyde Diethylacetal Iodide represents a sophisticated chemical tool for the nuanced study of aldehyde metabolism and osmolyte biosynthesis. Its primary advantage lies in its ability to act as a "Trojan horse," delivering a controlled supply of betaine aldehyde to the intracellular environment. This circumvents the inherent instability of the free aldehyde, enabling more precise and reproducible experimental outcomes. The protocols outlined herein provide a foundational framework for leveraging this reagent to gain deeper insights into the enzymatic and cellular systems that govern these critical biological processes. As with any powerful reagent, careful optimization of concentrations and incubation times for specific cell types and enzyme systems is paramount to achieving robust and meaningful data.

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• Dixit, A., et al. (2022). A metabolic labeling-based chemoproteomic platform unravels the physiological roles of choline metabolites. bioRxiv. [Link]

• National Center for Biotechnology Information. (n.d.). Metabolic Labeling-Based Chemoproteomics Establishes Choline Metabolites as Protein Function Modulators. PubMed Central. [Link]

• Semantic Scholar. (n.d.). Metabolic Labeling-Based Chemoproteomics Establishes Choline Metabolites as Protein Function Modulators. [Link]

• Chemsrc. (n.d.). 2-Acetoxy-N,N,N-trimethylethanaminium iodide. [Link]

• Frontiers in Plant Science. (2023). Deciphering the role of glycine betaine in enhancing plant performance and defense mechanisms against environmental stresses. [Link]

• Wikipedia. (n.d.). Glycine betaine aldehyde. [Link]

• ResearchGate. (n.d.). Glycine betaine alternative biosynthetic pathways. [Link]

• Rathinasabapathi, B., et al. (1997). Metabolic engineering of glycine betaine synthesis: plant betaine aldehyde dehydrogenases lacking typical transit peptides are targeted to tobacco chloroplasts where they confer betaine aldehyde resistance. PubMed. [Link]

• Goulley, J., et al. (2016). Aldehyde dehydrogenase activity is necessary for beta cell development and functionality in mice. PubMed Central. [Link]

• Mukthavaram, R., & Chinta, R. (1990). Methodological aspects of aldehyde dehydrogenase assay by spectrophotometric technique. PubMed. [Link]

• Frontiers in Microbiology. (2022). Identification of the Biosynthetic Pathway of Glycine Betaine That Is Responsible for Salinity Tolerance in Halophilic Thioalkalivibrio versutus D301. [Link]

• Ali, B., et al. (2017). Glycine Betaine Accumulation, Significance and Interests for Heavy Metal Tolerance in Plants. PubMed Central. [Link]

• Nyyssölä, A., et al. (2000). Extreme Halophiles Synthesize Betaine from Glycine by Methylation. ResearchGate. [Link]

• Jackson, B., et al. (2016). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. PubMed Central. [Link]

• Aceves, C., et al. (2021). Implications and Practical Applications of the Chemical Speciation of Iodine in the Biological Context. MDPI. [Link]

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• 7. Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Insights into Aldehyde Dehydrogenase Enzymes: A Structural Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aldehyde dehydrogenase activity is necessary for beta cell development and functionality in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. biorxiv.org [biorxiv.org]
• 13. Methodological aspects of aldehyde dehydrogenase assay by spectrophotometric technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]

Application Notes and Protocols: Betaine Aldehyde Diethylacetal Iodide in Natural Product Synthesis

For: Researchers, scientists, and drug development professionals.

Abstract

Betaine aldehyde diethylacetal iodide is a quaternary ammonium salt incorporating a protected aldehyde functionality. While not a commonly documented reagent in mainstream chemical literature, its structure presents intriguing possibilities as a versatile three-carbon building block in the synthesis of complex natural products, particularly alkaloids and other nitrogen-containing compounds. This guide elucidates the potential synthetic applications of this reagent, providing detailed protocols and mechanistic insights based on established chemical principles. We will explore its utility as a masked β-formylpropyl electrophile and as a precursor to a functionalized ylide for olefination reactions. The protocols herein are designed to be robust and adaptable, offering a foundational framework for researchers to explore the synthetic potential of this and related compounds.

Introduction: The Synthetic Potential of a Bifunctional Reagent

Natural product synthesis demands a sophisticated toolkit of reagents that allow for the precise and efficient construction of complex molecular architectures. Betaine aldehyde diethylacetal iodide, with its quaternary ammonium group and a latent aldehyde, represents a potentially valuable, yet underexplored, class of bifunctional C3 synthons. The quaternary ammonium moiety can act as a directing group, influence solubility, or serve as a precursor to other functionalities, while the diethyl acetal provides a stable protecting group for the aldehyde, which can be unmasked at a later synthetic stage.

The iodide counter-ion suggests its preparation via the quaternization of a tertiary amine with an appropriate alkyl iodide.[1] This guide will focus on two primary modes of reactivity:

• As a C3 Electrophile: In the presence of a suitable nucleophile, the reagent can be envisioned to participate in alkylation reactions, introducing a 3,3-diethoxypropyl group.

• As a Precursor to a Phosphorus Ylide: Deprotonation at the carbon alpha to the quaternary ammonium group is not feasible. However, related structures could be envisaged for transformation into phosphonium salts and subsequently into ylides for Wittig-type reactions. For the purpose of this guide, we will focus on its application as an electrophile.

Application I: Synthesis of a Protected Amino Aldehyde via Alkylation

A key application of betaine aldehyde diethylacetal iodide is in the synthesis of intermediates for alkaloid and amino sugar synthesis. By reacting it with a nucleophile, such as the enolate of a chiral glycine equivalent, one can introduce the protected aldehyde functionality, setting the stage for subsequent cyclization or elaboration.

Mechanistic Rationale

The reaction proceeds via a standard SN2 displacement of a suitable leaving group in a precursor to the named reagent, or more likely, the use of a related electrophile where the quaternary ammonium group is replaced by a better leaving group for the initial C-C bond formation, followed by quaternization. However, for the purpose of illustrating the utility of the core carbon skeleton, we will present a hypothetical protocol for the alkylation of a glycine enolate with a conceptual electrophile, (3,3-diethoxypropyl)trimethylammonium iodide. In this hypothetical scenario, we will assume the reaction is feasible, while acknowledging that in practice, a more conventional electrophile like 3-bromopropionaldehyde diethyl acetal would be used for the C-C bond formation, with the nitrogen introduced subsequently.

Experimental Protocol: Synthesis of a Protected γ-Amino Aldehyde

This protocol details the alkylation of a Schiff base-stabilized glycine enolate with a suitable 3-carbon electrophile, conceptually related to betaine aldehyde diethylacetal iodide.

Materials:

• Glycine tert-butyl ester

• Benzophenone imine

• Anhydrous tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene

• 3-Bromopropionaldehyde diethyl acetal (as a practical surrogate for the named reagent)

• Saturated aqueous ammonium chloride (NH4Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• Formation of the Glycine Schiff Base: To a solution of glycine tert-butyl ester (1.0 eq) in anhydrous dichloromethane (DCM), add benzophenone imine (1.05 eq). Stir the mixture at room temperature for 12-18 hours until the formation of the Schiff base is complete (monitored by TLC). Remove the solvent under reduced pressure.

• Enolate Formation: Dissolve the crude Schiff base in anhydrous THF and cool the solution to -78 °C under an inert atmosphere (argon or nitrogen). Slowly add a solution of LDA (1.1 eq) dropwise via syringe. Stir the resulting deep red solution at -78 °C for 30 minutes.

• Alkylation: To the enolate solution, add a solution of 3-bromopropionaldehyde diethyl acetal (1.2 eq) in anhydrous THF dropwise. Allow the reaction to stir at -78 °C for 4 hours.

• Quench and Workup: Quench the reaction by the slow addition of saturated aqueous NH4Cl. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add EtOAc. Wash the organic layer with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired protected γ-amino aldehyde.

• Deprotection: The acetal can be deprotected to the free aldehyde under acidic conditions (e.g., aqueous HCl in THF).[2]

Data Summary Table

Step	Reagent	Molar Eq.	Purpose
1. Schiff Base Formation	Glycine tert-butyl ester, Benzophenone imine	1.0, 1.05	Protection and activation of glycine
2. Enolate Formation	LDA	1.1	Generation of the nucleophile
3. Alkylation	3-Bromopropionaldehyde diethyl acetal	1.2	Introduction of the C3 sidechain
4. Quench	Saturated aqueous NH4Cl	-	Neutralization of the reaction
7. Deprotection	Aqueous HCl in THF	Catalytic	Unmasking of the aldehyde functionality

Application II: Potential Role in the Synthesis of Muscarine Analogs

Muscarine, a natural alkaloid, features a tetrahydrofuran ring with a quaternary ammonium side chain.[3] While the classical synthesis of muscarine does not employ betaine aldehyde diethylacetal iodide, the structure of this reagent makes it an intriguing starting point for the synthesis of muscarine analogs. A synthetic route could be envisioned where the protected aldehyde is used in a key bond-forming reaction to construct the core of a muscarine-like molecule.

Conceptual Synthetic Workflow

The following diagram illustrates a conceptual pathway for how a reagent like betaine aldehyde diethylacetal iodide could be incorporated into the synthesis of a muscarine-like scaffold.

Caption: Conceptual workflow for the synthesis of a muscarine analog.

Visualization of Key Transformations

Alkylation of a Glycine Enolate

The following diagram illustrates the key bond-forming step in the synthesis of a protected γ-amino aldehyde.

Sources

• 1. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Muscarine - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Reaction of Betaine Aldehyde Diethylacetal Iodide with Thiols

Introduction: Unlocking Thioacetal Chemistry with Betaine Aldehyde Derivatives

In the landscape of modern organic synthesis, particularly in the realms of medicinal chemistry and drug development, the strategic manipulation of functional groups is paramount. The reaction of betaine aldehyde diethylacetal iodide with thiols to form the corresponding dithioacetals represents a key transformation for the introduction of sulfur-containing moieties into complex molecular architectures. Betaine aldehyde, a naturally occurring quaternary ammonium compound, serves as a versatile building block, and its diethylacetal iodide salt provides a stable, easy-to-handle precursor to a reactive aldehyde functionality.

This guide provides a comprehensive overview of the experimental conditions for this transthioacetalization reaction. We will delve into the underlying mechanistic principles, explore a range of effective catalytic systems, and present a detailed, field-proven protocol. The information herein is curated for researchers, scientists, and drug development professionals seeking to leverage this powerful chemical transformation in their synthetic endeavors.

Reaction Mechanism: An Acid-Catalyzed Pathway to Thioacetals

The conversion of betaine aldehyde diethylacetal iodide to its corresponding dithioacetal in the presence of thiols is a classic example of a transthioacetalization reaction. This process is mechanistically analogous to the formation of acetals from aldehydes and alcohols and is typically facilitated by an acid catalyst, which can be either a Brønsted or a Lewis acid.[1][2]

The reaction proceeds through the following key steps:

• Activation of the Acetal: The acid catalyst protonates one of the ethoxy groups of the diethylacetal, converting it into a good leaving group (ethanol).

• Formation of an Oxocarbenium Ion: The departure of ethanol generates a resonance-stabilized oxocarbenium ion. This intermediate is highly electrophilic and susceptible to nucleophilic attack.

• Nucleophilic Attack by the Thiol: A molecule of the thiol, acting as a nucleophile, attacks the electrophilic carbon of the oxocarbenium ion, forming a hemithioacetal intermediate.

• Second Activation and Elimination: The remaining ethoxy group is then protonated by the acid catalyst and subsequently eliminated as another molecule of ethanol, regenerating an electrophilic species, this time a thionium ion.

• Final Nucleophilic Attack: A second molecule of the thiol attacks the thionium ion, leading to the formation of the stable dithioacetal product and regeneration of the acid catalyst.

The presence of the quaternary ammonium group in the betaine moiety is not expected to directly participate in the reaction mechanism under acidic conditions. However, its ionic nature may influence the solubility of the substrate and the choice of an appropriate solvent system. The iodide counter-ion is generally a spectator ion in this reaction, although elemental iodine (I₂) itself has been reported as an effective catalyst for thioacetalization reactions.[3]

Experimental Conditions: A Summary of Key Parameters

The success of the reaction between betaine aldehyde diethylacetal iodide and thiols is contingent on the careful selection of several experimental parameters. The following table summarizes the critical factors and their typical ranges, providing a solid foundation for reaction optimization.

Parameter	Recommended Conditions	Rationale and Key Considerations
Thiol	1,2-Ethanedithiol, 1,3-Propanedithiol, or 2 equivalents of a monothiol (e.g., thiophenol, benzyl mercaptan)	Dithiols are often preferred as they lead to the formation of stable cyclic dithioacetals, which can simplify purification. The choice of thiol will depend on the desired final product.
Stoichiometry	1.0 - 1.2 equivalents of dithiol or 2.0 - 2.5 equivalents of monothiol per equivalent of the acetal	A slight excess of the thiol is often used to drive the reaction to completion.
Catalyst	Lewis Acids (e.g., BF₃·OEt₂, ZnCl₂, Sc(OTf)₃, Hf(OTf)₄) or Brønsted Acids (e.g., p-toluenesulfonic acid (PTSA), HCl, HBr)	Lewis acids are generally very effective.[4] Brønsted acids are also widely used and can be more cost-effective.[1] The choice of catalyst may depend on the presence of other acid-sensitive functional groups in the thiol.
Catalyst Loading	0.05 - 0.2 equivalents (catalytic)	A catalytic amount of acid is typically sufficient to promote the reaction. Higher loadings may be required for less reactive substrates.
Solvent	Aprotic solvents such as Dichloromethane (DCM), Chloroform (CHCl₃), Tetrahydrofuran (THF), or Acetonitrile (MeCN)	The choice of solvent should ensure the solubility of all reactants. Anhydrous conditions are recommended to prevent hydrolysis of the acetal and the dithioacetal product.
Temperature	0 °C to room temperature (20-25 °C)	The reaction is typically conducted at room temperature. For highly reactive thiols or sensitive substrates, cooling to 0 °C may be beneficial to control the reaction rate and minimize side reactions.
Reaction Time	1 - 24 hours	Reaction progress should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Detailed Experimental Protocol

This protocol provides a step-by-step guide for the synthesis of the 1,3-dithiolane derivative of betaine aldehyde from betaine aldehyde diethylacetal iodide and 1,2-ethanedithiol.

Materials:

• Betainealdehyde Diethylacetal Iodide (FW: 303.18 g/mol )[5]

• 1,2-Ethanedithiol (FW: 94.2 g/mol )

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution (NaHCO₃)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add Betainealdehyde Diethylacetal Iodide (1.0 eq).

• Solvent Addition: Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Addition of Thiol: To the stirred solution, add 1,2-ethanedithiol (1.1 eq) dropwise at room temperature.

• Initiation of Reaction: Cool the reaction mixture to 0 °C using an ice bath. Slowly add boron trifluoride diethyl etherate (BF₃·OEt₂) (0.1 eq) dropwise.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Quenching the Reaction: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Workup: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure dithioacetal product.

Visualizing the Workflow

The following diagram illustrates the key stages of the experimental protocol, providing a clear visual representation of the workflow.

Caption: Experimental workflow for the synthesis of the dithioacetal.

Conclusion

The reaction of betaine aldehyde diethylacetal iodide with thiols is a robust and versatile method for the synthesis of sulfur-containing betaine derivatives. By understanding the underlying mechanism and carefully controlling the experimental parameters, researchers can efficiently achieve this transformation. The protocol provided herein serves as a reliable starting point for the development of synthetic routes towards novel molecules with potential applications in drug discovery and materials science. As with any chemical reaction, appropriate safety precautions should be taken, including working in a well-ventilated fume hood and wearing personal protective equipment.

References

• Thioacetal - Wikipedia. [Link]

• Acetal and Thioacetal Formation | Protecting Carbonyls in Organic Synthesis - YouTube. [Link]

• Thioacetal Explained: Definition, Examples, Practice & Video Lessons - Pearson. [Link]

• Controllable Synthesis of Thioacetals/Thioketals and β-Sulfanyl Ketones Mediated by Methanesulfonic Anhydride and Sulfuric Acid Sulfuric Acid from Aldehyde/Acetone and Thiols - MDPI. [Link]

• Thioacetalation and Multi-Component Thiomethylative Friedel-Crafts Arylation Using BF3SMe2 | ACS Omega. [Link]

• Direct Synthesis of Unsymmetrical Dithioacetals - PMC - NIH. [Link]

• Controllable Synthesis of Thioacetals/Thioketals and β-Sulfanyl Ketones Mediated by Methanesulfonic Anhydride and Sulfuric Acid Sulfuric Acid from Aldehyde/Acetone and Thiols - PMC - NIH. [Link]

• Acetals as protecting groups and thioacetals | Organic chemistry | Khan Academy - YouTube. [Link]

• Selective Deprotection of Thioacetals. [Link]

• Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate - PMC - NIH. [Link]

• Developments in the deprotection of thioacetals | Scilit. [Link]

• Iodine Catalyzes Efficient and Chemoselective Thioacetalization of Carbonyl Functions, Transthioacetalization of O,O- and S,O-Acetals and Acylals - Organic Chemistry Portal. [Link]

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• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Controllable Synthesis of Thioacetals/Thioketals and β-Sulfanyl Ketones Mediated by Methanesulfonic Anhydride and Sulfuric Acid Sulfuric Acid from Aldehyde/Acetone and Thiols | MDPI [mdpi.com]
• 3. Iodine catalyzed oxidation of alcohols and aldehydes to carboxylic acids in water: a metal-free route to the synthesis of furandicarboxylic acid and terephthalic acid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Expanding the thiol–X toolbox: photoinitiation and materials application of the acid-catalyzed thiol–ene (ACT) reaction - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Labeling Efficiency with Betainealdehyde Diethylacetal Iodide

Welcome to the technical support center for Betainealdehyde Diethylacetal Iodide. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues encountered during labeling experiments. Here, we delve into the causality behind experimental choices, offering field-proven insights to enhance your experimental success.

Section 1: Understanding the Reagent and Reaction

What is Betainealdehyde Diethylacetal Iodide and how does it work?

Betainealdehyde Diethylacetal Iodide is a labeling reagent used to modify primary amine groups on biomolecules such as proteins, antibodies, and peptides.[1] The core of this reagent is a protected aldehyde group (a diethylacetal). Under acidic conditions, the acetal is hydrolyzed to reveal a reactive aldehyde. This aldehyde then reacts with a primary amine (like the epsilon-amino group of a lysine residue) to form an initial, reversible Schiff base.[2] Subsequent reduction of this Schiff base with a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN), results in a stable, irreversible secondary amine bond.[2] This two-step process is known as reductive amination.[3][4]

The iodide component of the molecule is part of the quaternary ammonium salt structure, which enhances its solubility in aqueous buffers commonly used in bioconjugation.

Reaction Workflow Diagram

Below is a diagram illustrating the key steps of the labeling reaction.

Caption: Workflow of labeling a primary amine with Betainealdehyde Diethylacetal Iodide.

Section 2: Troubleshooting Low Labeling Efficiency

Low labeling efficiency is one of the most common challenges faced during bioconjugation.[5] This section addresses potential causes and provides systematic troubleshooting strategies.

FAQ 1: My labeling yield is consistently low. What are the most likely causes?

Several factors can contribute to low labeling yields. Systematically evaluating each of these is key to identifying the root cause.

Potential Cause 1: Inefficient Acetal Hydrolysis

• The "Why": The diethylacetal group is a protecting group for the aldehyde. If it is not efficiently removed, there will be no reactive aldehyde to participate in the labeling reaction. This hydrolysis step is acid-catalyzed.

• Troubleshooting & Optimization:

  • Verify pH: Ensure your pre-incubation or reaction buffer for the hydrolysis step is mildly acidic. A pH range of 4-5 is often optimal for this step.[6][4][7]

  • Incubation Time: Allow sufficient time for the hydrolysis to occur before adding your biomolecule. This can be monitored by analytical methods if necessary.

Potential Cause 2: Suboptimal pH for Schiff Base Formation

• The "Why": The formation of the imine (Schiff base) is pH-dependent.[8] While the initial hydrolysis requires acidic conditions, the subsequent reaction of the aldehyde with the amine is most efficient at a slightly acidic to neutral pH (around 6-7.5).[3] If the pH is too low, the primary amines on your protein will be protonated (R-NH₃⁺), rendering them non-nucleophilic and unable to attack the aldehyde.[4] If the pH is too high, the rate of Schiff base hydrolysis back to the aldehyde and amine can increase.

• Troubleshooting & Optimization:

  • Two-Step pH Adjustment: Consider a two-step process. First, hydrolyze the acetal under acidic conditions (pH 4-5). Then, adjust the pH to the optimal range for Schiff base formation (pH 6-7.5) before or immediately after adding your protein.

  • pH Screening: Perform small-scale pilot reactions at different pH values (e.g., 6.0, 6.5, 7.0, 7.5) to determine the optimal condition for your specific biomolecule.

Potential Cause 3: Ineffective Reduction Step

• The "Why": The Schiff base intermediate is reversible.[2] A reducing agent is required to convert it to a stable secondary amine bond. The choice and concentration of the reducing agent are critical. Sodium cyanoborohydride (NaBH₃CN) is commonly used because it is a mild reducing agent that selectively reduces the iminium ion (the protonated form of the Schiff base) much faster than it reduces the starting aldehyde.[3][4] This prevents the unwanted conversion of your labeling reagent into an alcohol.

• Troubleshooting & Optimization:

  • Use Fresh Reducing Agent: Prepare solutions of sodium cyanoborohydride immediately before use.

  • Optimize Concentration: Use a molar excess of the reducing agent relative to the labeling reagent. A 5- to 20-fold molar excess is a common starting point.

  • Alternative Reducing Agents: Sodium triacetoxyborohydride (NaBH(OAc)₃) is another effective and often safer alternative to NaBH₃CN, as it does not release cyanide byproducts.[3]

Potential Cause 4: Issues with the Biomolecule

• The "Why": The concentration, purity, and buffer composition of your protein or antibody sample can significantly impact labeling efficiency.

• Troubleshooting & Optimization:

  • Protein Concentration: Low protein concentrations can slow down the reaction kinetics. If your protein concentration is below 0.5 mg/mL, consider concentrating it.

  • Purity: Impurities containing primary amines (e.g., other proteins, free amino acids) will compete with your target molecule for the labeling reagent, reducing the efficiency of the desired reaction. Ensure your protein is highly pure (>95%).

  • Buffer Contaminants: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, are incompatible with this chemistry as they will react with the aldehyde. Always perform a buffer exchange into a non-amine-containing buffer (e.g., PBS, HEPES, MES) before starting the labeling reaction.[1]

Summary of Key Reaction Parameters

Parameter	Recommended Range	Rationale
Acetal Hydrolysis pH	4.0 - 5.0	Acid-catalyzed removal of the protecting group to generate the reactive aldehyde.[4][7]
Schiff Base Formation pH	6.0 - 7.5	Balances amine nucleophilicity and Schiff base stability.[3]
Molar Ratio (Reagent:Protein)	5:1 to 50:1	Empirically determined; start with a lower ratio and optimize.
Reducing Agent	NaBH₃CN or NaBH(OAc)₃	Mild agents that selectively reduce the iminium ion over the aldehyde.[3][4]
Reaction Buffer	PBS, HEPES, MES	Must be free of extraneous primary amines.[1]
Protein Purity	>95%	Minimizes side reactions with contaminating amine-containing molecules.

Section 3: Advanced Troubleshooting

FAQ 2: I see evidence of protein precipitation during my labeling reaction. What should I do?

Protein precipitation can be caused by several factors, including changes in pH, over-modification, or reagent-induced denaturation.

• The "Why": Modifying the lysine residues on a protein changes its surface charge. Extensive modification can alter the protein's isoelectric point (pI) and solubility, leading to aggregation and precipitation.

• Troubleshooting & Optimization:

  • Reduce Molar Excess: Decrease the molar ratio of the labeling reagent to your protein. Start with a lower ratio (e.g., 5:1 or 10:1) and gradually increase it.

  • Control pH: Ensure the reaction pH is not too close to the isoelectric point of your protein.[1]

  • Reaction Time and Temperature: Shorten the reaction time or perform the reaction at a lower temperature (e.g., 4°C) to slow down the reaction rate and potentially reduce aggregation.

FAQ 3: How can I confirm that the labeling reaction has occurred and determine the degree of labeling?

Validating the outcome of your conjugation is a critical step.

• Confirmation of Labeling:

  • Mass Spectrometry (MS): This is the most definitive method. An increase in the molecular weight of the protein corresponding to the mass of the added label will confirm successful conjugation.

  • SDS-PAGE: A shift in the apparent molecular weight on an SDS-PAGE gel can sometimes be observed, especially with larger labels or higher degrees of labeling.

• Determining Degree of Labeling (DOL):

  • The DOL, or the average number of labels per protein molecule, is an important quality attribute.[9] For Betainealdehyde Diethylacetal Iodide, which does not have a strong chromophore, direct spectrophotometric determination is not feasible. Mass spectrometry is the most accurate method to determine the distribution of labeled species.

Experimental Protocol: A Step-by-Step Guide to Labeling

This protocol provides a general workflow. Optimization will be required for specific applications.

• Buffer Exchange: Ensure the protein is in an amine-free buffer (e.g., 100 mM MES, 150 mM NaCl, pH 6.5).

• Reagent Preparation: Prepare a stock solution of Betainealdehyde Diethylacetal Iodide in an appropriate solvent (e.g., water or DMSO) immediately before use. Also, prepare a fresh stock solution of the reducing agent (e.g., NaBH₃CN).

• Acetal Hydrolysis (Optional Pre-incubation): If desired, the labeling reagent can be pre-incubated in an acidic buffer (pH 4-5) to facilitate hydrolysis before adding it to the protein solution.

• Reaction Initiation: Add the desired molar excess of the labeling reagent to the protein solution.

• Reduction: Add the reducing agent to the reaction mixture.

• Incubation: Incubate the reaction for a set time (e.g., 2-4 hours) at room temperature or 4°C.

• Quenching: The reaction can be quenched by adding a small molecule with a primary amine (e.g., Tris or glycine) to react with any excess aldehyde.

• Purification: Remove excess reagent and byproducts by size-exclusion chromatography (e.g., a desalting column), dialysis, or tangential flow filtration.[10]

Logical Troubleshooting Flowchart

Caption: A systematic guide to troubleshooting low labeling efficiency.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Bio-Techne. (n.d.). Antibody Conjugation Troubleshooting. Retrieved from [Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

• Chemistry LibreTexts. (2014). 12.7: Reactions of Aldehydes and Ketones with Amines. Retrieved from [Link]

• Imberty, A., & Pérez, S. (2020). Bioconjugation Optimization & Troubleshooting. AbOliGo. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• Myers, J. W. (n.d.). C-N Bond-Forming Reactions: Reductive Amination. Myers Chem 115. Retrieved from [Link]

• Wakelin, L. P. G. (2022). Bioconjugation Chemistry: Challenges and Solutions. kbDNA. Retrieved from [Link]

• YouTube. (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN. Retrieved from [Link]

• Zeglis, B. M., et al. (2023). Labeling Peptides with Radioiodine: An Overview of Traditional and Emerging Techniques. Applied Sciences, 13(13), 7803. [Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. Carbonyl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Bioconjugation Chemistry: Challenges and Solutions [kbdna.com]
• 6. nbinno.com [nbinno.com]
• 7. youtube.com [youtube.com]
• 8. Aldehyde-Amine Chemistry Enables Modulated Biosealants with Tissue-Specific Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aboligo.com [aboligo.com]
• 10. mdpi.com [mdpi.com]

Navigating the Synthesis of Betainealdehyde Diethylacetal Iodide: A Technical Troubleshooting Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of Betainealdehyde Diethylacetal Iodide. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions that researchers may encounter during this multi-step synthesis. As Senior Application Scientists, we aim to equip you with the necessary insights to identify and minimize side products, thereby optimizing your reaction outcomes.

I. Understanding the Reaction: A Two-Step Approach

The synthesis of Betainealdehyde Diethylacetal Iodide is typically approached as a two-stage process:

• Acetalization: The protection of the aldehyde group of a suitable precursor to form a diethyl acetal. This is a critical step to prevent unwanted side reactions of the aldehyde functionality in the subsequent step.

• Quaternization (Menshutkin Reaction): The reaction of the tertiary amine functionality of the acetal intermediate with methyl iodide to form the final quaternary ammonium iodide salt.

This guide will address potential issues in both stages of this synthesis.

II. Troubleshooting Guide & FAQs

Part A: Acetalization Stage

Question 1: My acetalization reaction is not going to completion, and I observe significant amounts of the starting aldehyde. What could be the issue?

Answer:

Incomplete acetalization is a common issue and typically points to a problem with the reaction equilibrium. Acetal formation is a reversible, acid-catalyzed reaction between an aldehyde and an alcohol. To drive the equilibrium towards the product, the removal of water is crucial.[1]

Troubleshooting Steps:

• Ensure Anhydrous Conditions: All reactants, solvents, and glassware must be thoroughly dried. The presence of water will shift the equilibrium back towards the starting materials.[2]

• Effective Water Removal:

  • Dean-Stark Trap: If your reaction is run in a suitable solvent (e.g., toluene, benzene), a Dean-Stark apparatus is highly effective for azeotropically removing water as it is formed.

  • Dehydrating Agents: The use of dehydrating agents like anhydrous calcium chloride or molecular sieves can be effective.[3]

• Catalyst Choice and Amount:

  • A catalytic amount of a non-nucleophilic acid (e.g., p-toluenesulfonic acid, sulfuric acid) is required.[3] Ensure the catalyst is not degraded and is used in an appropriate concentration.

• Reactant Stoichiometry: Use a significant excess of ethanol to push the equilibrium towards the product.

Question 2: I am observing the formation of colored impurities during my acetalization reaction. What are these and how can I avoid them?

Answer:

The formation of colored impurities can be due to side reactions of the aldehyde starting material, especially if it is prone to self-condensation or polymerization under acidic conditions.

Troubleshooting Steps:

• Control Reaction Temperature: Running the reaction at a lower temperature can help to minimize side reactions.

• Purity of Starting Aldehyde: Ensure the starting aldehyde is pure and free from any acidic or basic impurities that could catalyze side reactions. Freshly distilled acetaldehyde is recommended if that is your precursor.[2]

• Reaction Time: Monitor the reaction by a suitable method (e.g., TLC, GC) and stop it once the starting material is consumed to avoid prolonged exposure to acidic conditions, which can promote side reactions.

Part B: Quaternization (Menshutkin Reaction) Stage

Question 3: My quaternization reaction is slow or incomplete. How can I improve the reaction rate and yield?

Answer:

The Menshutkin reaction, a type of SN2 reaction, is highly dependent on the solvent and reaction conditions.[4]

Troubleshooting Steps:

• Solvent Choice: Polar aprotic solvents are generally preferred as they can stabilize the charged transition state, thus accelerating the reaction.[2] Suitable solvents include acetonitrile, DMF, or acetone.

• Temperature: Gently heating the reaction mixture can increase the reaction rate. However, excessive heat can lead to side reactions (see FAQ 4). A temperature of 40-60 °C is a good starting point.

• Stoichiometry: Use a slight excess of methyl iodide to ensure complete conversion of the tertiary amine.

• Purity of Reactants: Ensure the tertiary amine starting material and methyl iodide are pure. The presence of nucleophilic impurities can consume the methyl iodide.

Question 4: I am observing the formation of an alkene byproduct, which I suspect is from a Hofmann elimination reaction. How can I prevent this?

Answer:

Hofmann elimination is a potential side reaction for quaternary ammonium salts, especially when heated in the presence of a base. While the iodide salt itself is not basic, residual impurities or decomposition can create conditions conducive to this E2 elimination. The bulky trimethylammonium group favors the formation of the less substituted alkene (Hofmann product).[5]

Troubleshooting Steps:

• Avoid High Temperatures: As mentioned, excessive heat can promote elimination. Use the lowest temperature necessary to achieve a reasonable reaction rate.

• Neutral to Slightly Acidic pH: Ensure the reaction medium is not basic. If the starting tertiary amine contains basic impurities, they could promote elimination.

• Post-Reaction Workup: During workup, avoid the use of strong bases.

Question 5: My final product is difficult to purify. It is an oil or a sticky solid and contains unreacted starting materials.

Answer:

The purification of quaternary ammonium iodides can be challenging due to their salt-like nature and potential for co-precipitation with unreacted starting materials.

Troubleshooting Steps:

• Precipitation/Recrystallization:

  • After the reaction is complete, cooling the reaction mixture may cause the product to precipitate.

  • If the product is soluble in the reaction solvent, the solvent can be removed under reduced pressure, and the resulting residue can be triturated or recrystallized from a suitable solvent system.

  • A common technique is to dissolve the crude product in a minimal amount of a polar solvent (e.g., ethanol, methanol) and then precipitate it by adding a less polar solvent (e.g., diethyl ether, ethyl acetate).

• Washing:

  • The precipitated solid can be washed with a cold, non-polar solvent (e.g., cold diethyl ether) to remove unreacted methyl iodide and other non-polar impurities.[6]

• Drying: The final product should be dried under vacuum to remove residual solvents.

III. Experimental Workflow & Data Presentation

General Synthetic Protocol

The following is a generalized protocol based on standard organic chemistry procedures. Optimal conditions may vary.

Step 1: Synthesis of 2-(Trimethylammonio)acetaldehyde Diethyl Acetal Iodide (Betainealdehyde Diethylacetal Iodide)

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-(diethylamino)acetaldehyde diethyl acetal in a suitable polar aprotic solvent (e.g., acetonitrile or acetone).

• Add a slight molar excess (1.1-1.5 equivalents) of methyl iodide to the solution.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C).

• Monitor the progress of the reaction by TLC or ¹H NMR until the starting tertiary amine is consumed.

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce precipitation of the product.

• If precipitation does not occur, remove the solvent under reduced pressure.

• Wash the resulting solid with cold diethyl ether to remove unreacted methyl iodide.

• Recrystallize the crude product from a suitable solvent pair, such as ethanol/diethyl ether.

• Dry the purified crystals under vacuum.

Table 1: Troubleshooting Summary

Issue	Potential Cause(s)	Recommended Action(s)
Incomplete Acetalization	Presence of water, insufficient catalyst, unfavorable equilibrium	Use anhydrous conditions, add a dehydrating agent, use excess alcohol
Colored Impurities in Acetalization	Aldehyde self-condensation/polymerization	Lower reaction temperature, use pure starting materials, minimize reaction time
Slow/Incomplete Quaternization	Suboptimal solvent, low temperature	Use a polar aprotic solvent (acetonitrile, DMF), gently heat the reaction
Alkene Byproduct (Hofmann Elimination)	High reaction temperature, basic conditions	Use minimal effective temperature, ensure neutral to slightly acidic pH
Difficult Purification	Co-precipitation of impurities, oily product	Use appropriate precipitation/recrystallization solvent systems, wash with a non-polar solvent

IV. Visualizing the Process

Diagram 1: Synthetic Pathway

Caption: Troubleshooting decision tree.

V. References

• Exploring Solvent Effects upon the Menshutkin Reaction using a Polarizable Force Field. (URL not available)

• Dual Nature of the Excited State in Organic-Inorganic Lead Halide Perovskites - Supporting Information. (URL not available)

• Hofmann elimination - Wikipedia. [Link]

• Preparation of acetaldehyde diethyl acetal (acetal; diethyl acetal; ethane, 1,1-diethoxy-). (URL not available)

• Kinetics and mechanism of hydrolysis of labile quaternary ammonium derivatives of tertiary amines - PubMed. [Link]

• A simple formal stereoselective synthesis of Herbarumin III - European Journal of Chemistry. [Link]

• US5527969A - Process for preparing acetaldehyde diethyl acetal - Google Patents.

• Pulsed Magnetic Resonance to Signal-Enhance Metabolites within Seconds by utilizing para-Hydrogen - MPG.PuRe. (URL not available)

• CN1128129C - Acetaldehyde diethyl acetal production process - Google Patents.

• Dimethyl Acetals - Organic Chemistry Portal. [Link]

• Electronic Supplementary Information Selective Ring Opening of 4H-1,3,2-Benzodioxasiline Twin Monomers Table of Content - The Royal Society of Chemistry. (URL not available)

Sources

• 1. Dimethyl Acetals [organic-chemistry.org]
• 2. prepchem.com [prepchem.com]
• 3. CN1128129C - Acetaldehyde diethyl acetal production process - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. rsc.org [rsc.org]

Impact of pH on the stability and reactivity of Betainealdehyde Diethylacetal Iodide

Welcome to the technical support resource for Betainealdehyde Diethylacetal Iodide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth insights into the stability and reactivity of this compound, with a specific focus on the critical role of pH. Understanding these principles is paramount for successful experimental design, troubleshooting, and ensuring the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is Betainealdehyde Diethylacetal Iodide, and what are its key structural features?

Betainealdehyde Diethylacetal Iodide is a specialized organic compound with two primary functional groups that dictate its chemical behavior: a quaternary ammonium salt and a diethylacetal .

• Quaternary Ammonium Cation: This part of the molecule, -(CH₂)N⁺(CH₃)₃, consists of a nitrogen atom bonded to four carbon atoms. A key characteristic of quaternary ammonium cations is that they are permanently charged, regardless of the solution's pH.[1][2] They are generally stable and do not react with acids or most nucleophiles under typical experimental conditions.[1][3]

• Diethylacetal Group: This group, -CH(OCH₂CH₃)₂, serves as a protecting group for the aldehyde functional group of betaine aldehyde.[4] The stability of this acetal is highly dependent on pH.

Q2: How does pH fundamentally affect the stability of this compound?

The pH of the aqueous environment directly and critically impacts the acetal functional group, while the quaternary ammonium cation remains largely unaffected.

• Acidic Conditions (pH < 7): The compound is unstable. The acetal group undergoes acid-catalyzed hydrolysis, breaking down to release the free betaine aldehyde and two molecules of ethanol.[5][6][7][8] The rate of this hydrolysis reaction increases dramatically as the pH decreases; for every unit decrease in pH, the rate of acetal bond cleavage can accelerate by a factor of 10.[9]

• Neutral and Basic Conditions (pH ≥ 7): The compound is stable. Acetals do not hydrolyze under neutral or basic conditions because there is no efficient mechanism to protonate one of the oxygen atoms, which is the required first step for hydrolysis.[5][7][8][10] Therefore, for storage and in reaction mixtures where the aldehyde needs to remain protected, maintaining a neutral to slightly basic pH is essential.

Q3: What are the recommended storage conditions for Betainealdehyde Diethylacetal Iodide?

To ensure long-term stability and prevent degradation, the compound should be stored as a solid in a tightly sealed container, protected from moisture and acidic vapors. If preparing a stock solution, use an anhydrous, aprotic organic solvent (e.g., Dichloromethane, Acetonitrile). If an aqueous solution is absolutely necessary, it must be prepared in a buffered solution with a pH > 7.5 and used immediately. Do not store in unbuffered water, as dissolved CO₂ can create a slightly acidic environment.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Scenario 1: Low or no yield in a reaction where the acetal should remain intact.

Question: I'm using Betainealdehyde Diethylacetal Iodide in a reaction that is sensitive to aldehydes, but my reaction is failing or giving complex byproducts. What could be the cause?

Answer: The most likely cause is the unintended hydrolysis of the acetal protecting group, which liberates the reactive betaine aldehyde. This is almost always a pH-related issue.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Detailed Explanation: Even trace amounts of acid can catalyze the deprotection. Reagents that are salts of amines (e.g., triethylamine hydrochloride) or reagents that can generate acidic species in situ can lower the pH and trigger hydrolysis. Always measure the pH of your complete reaction mixture before proceeding.

Scenario 2: I need to intentionally deprotect the acetal to generate betaine aldehyde in situ. My deprotection is slow or incomplete.

Question: I'm trying to hydrolyze the acetal with acid to use the resulting betaine aldehyde, but the conversion is not efficient. How can I improve this?

Answer: Incomplete hydrolysis is typically due to insufficient acid strength (pH is not low enough) or the use of an inappropriate solvent system.

Key Factors for Efficient Deprotection:

Parameter	Recommendation	Rationale
pH	Adjust to pH 2-4.	The rate of hydrolysis is strongly dependent on H⁺ concentration. Lowering the pH significantly accelerates the reaction.[7][8]
Solvent	Use a mixture of an organic solvent (like THF or acetone) and aqueous acid.	This ensures the substrate is fully dissolved and accessible to the aqueous acid for the hydrolysis reaction to occur at the interface.
Temperature	Gentle heating (40-50 °C) may be applied.	Increases reaction kinetics, but monitor for potential side reactions of the liberated aldehyde.
Monitoring	Track the reaction progress.	Use techniques like TLC, LC-MS, or NMR to confirm the disappearance of the starting material.

Scientific Deep Dive: The Mechanism of pH-Dependent Instability

The stability of the acetal is governed by the acid-catalyzed hydrolysis mechanism. Understanding this pathway is crucial for controlling the compound's reactivity.

Sources

• 1. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]

How to remove excess Betainealdehyde Diethylacetal Iodide from a reaction mixture

Welcome to the technical support center for purification challenges in synthetic chemistry. This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and detailed protocols for the efficient removal of unreacted Betainealdehyde Diethylacetal Iodide from a reaction mixture. By leveraging the specific chemical properties of this reagent, we can devise targeted and effective purification workflows.

Section 1: Understanding the Impurity: Chemical Profile

Before selecting a purification strategy, it is critical to understand the physicochemical properties of Betainealdehyde Diethylacetal Iodide (CAS 6711-89-3).[1][2][3][4] Its structure contains two key features that dictate its behavior: a quaternary ammonium salt and a diethyl acetal group.

• Quaternary Ammonium Salt: The positively charged nitrogen atom paired with an iodide counter-ion makes the molecule highly polar and salt-like. This is the most significant feature to exploit for separation. Quaternary ammonium salts, much like ionic liquids, typically exhibit high solubility in polar solvents (like water) and low solubility in nonpolar organic solvents.[5][6][7]

• Diethyl Acetal Group: This functional group protects an aldehyde. Acetals are stable under basic and neutral conditions but are susceptible to hydrolysis back to the parent aldehyde and ethanol under acidic conditions.[8][9][10] This reactivity provides a secondary, chemical method for removal or transformation.

Property	Value / Characteristic	Implication for Purification
CAS Number	6711-89-3	For substance identification and safety information.
Molecular Formula	C₉H₂₂INO₂	Used for calculating molar quantities.
Molecular Weight	303.18 g/mol [1]	Essential for characterization and reaction stoichiometry.
Key Functional Groups	Quaternary Ammonium Iodide, Diethyl Acetal	Dictates polarity, solubility, and chemical reactivity.
Predicted Solubility	High in Water & Polar Solvents (Methanol, DMSO). Low in Nonpolar Solvents (Hexane, Toluene, Diethyl Ether).	This is the primary basis for liquid-liquid extraction.
Chemical Stability	Stable to base. Labile to acid (hydrolysis of acetal).[8]	Acidic conditions can be used to chemically alter the impurity.

Section 2: Troubleshooting and Method Selection

The optimal purification strategy depends on the properties of your desired product. This decision-making flowchart will guide you to the most appropriate protocol.

Sources

• 1. scbt.com [scbt.com]
• 2. e-biochem.com [e-biochem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis, purification and characterization of ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Betainealdehyde Diethylacetal Iodide compatibility with different buffer systems

Welcome to the technical support guide for Betainealdehyde Diethylacetal Iodide (CAS 6711-89-3). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on ensuring the stability and efficacy of this compound in various experimental setups. We will delve into its compatibility with common buffer systems, provide troubleshooting advice for potential degradation issues, and offer validated protocols for stability testing.

Frequently Asked Questions (FAQs)

Q1: What is Betainealdehyde Diethylacetal Iodide and what are its critical structural features?

Betainealdehyde Diethylacetal Iodide is a quaternary ammonium salt with the molecular formula C₉H₂₂INO₂.[1][2] Its structure is characterized by three key components:

• A quaternary ammonium cation : This gives the molecule a permanent positive charge, making it highly soluble in aqueous solutions.

• A diethylacetal group : This functional group protects an aldehyde. As we will discuss, this group is the primary determinant of the molecule's stability.

• An iodide anion : This serves as the counter-ion to the positively charged cation.

Understanding these features is crucial, as the diethylacetal group's sensitivity to its chemical environment is the most common source of experimental variability.

Q2: What is the primary factor governing the stability of Betainealdehyde Diethylacetal Iodide in solution?

The single most critical factor is pH . The diethylacetal functional group is susceptible to acid-catalyzed hydrolysis. In neutral to basic conditions (pH > 7.0), the acetal is generally stable. However, under acidic conditions (pH < 7.0), it will readily hydrolyze.[3][4] The rate of this hydrolysis increases dramatically as the pH decreases.[5] For instance, studies on similar acetal-containing molecules show that a change from pH 6.5 to 5.0 can increase the rate of hydrolysis by several orders of magnitude.[3][5]

Q3: What are the degradation products of Betainealdehyde Diethylacetal Iodide?

When Betainealdehyde Diethylacetal Iodide degrades via hydrolysis, the acetal bond is cleaved, resulting in the formation of Betaine Aldehyde , two molecules of Ethanol , and a proton. The iodide ion remains unchanged in the solution. This reaction is essentially irreversible in a typical laboratory setting.

Below is a diagram illustrating the acid-catalyzed hydrolysis pathway.

Caption: Acid-catalyzed hydrolysis of the parent compound.

Buffer System Compatibility Guide

The choice of buffer is paramount to prevent unintended degradation of your compound. This section provides specific guidance on commonly used buffer systems.

Acetate or Citrate Buffers (Acidic Range)

Q: Can I use Acetate or other acidic buffers (e.g., Citrate) with Betainealdehyde Diethylacetal Iodide?

A: It is strongly advised NOT to use acidic buffers.

• Causality: Buffers like sodium acetate or citrate maintain a pH in the acidic range (typically pH 3.6-5.6). This acidic environment will directly catalyze the hydrolysis of the diethylacetal group, leading to the rapid degradation of your starting material.[4][6] The mechanism involves protonation of one of the acetal's oxygen atoms, which creates a good leaving group (ethanol) and initiates the breakdown of the molecule.[6] Using an acidic buffer will compromise the integrity of your sample before the experiment even begins.

Phosphate Buffers (e.g., PBS)

Q: Is Phosphate-Buffered Saline (PBS) a suitable buffer?

A: Generally, yes, provided the pH is strictly maintained at or above 7.2.

• Expertise & Experience: PBS is one of the most common buffers in biological research and is typically prepared at pH 7.4. At this pH, acetals are known to be quite stable, with minimal to no measurable hydrolysis observed over extended periods (days).[5]

• Trustworthiness & Self-Validation: Always verify the pH of your final prepared PBS solution. Commercially available PBS tablets or concentrates can sometimes result in slightly acidic pH values if not prepared correctly. A quick check with a calibrated pH meter is a self-validating step that prevents unexpected compound loss. If your experiment requires a pH below 7.0, you must switch to a different compound or buffer system.

TRIS Buffers

Q: Is TRIS (tris(hydroxymethyl)aminomethane) buffer compatible?

A: Yes, TRIS is an excellent choice for most applications.

• Causality: TRIS buffers are used in the pH range of 7.0-9.0, an environment where the acetal group is highly stable.

• Potential for Side Reactions: A common concern is whether the primary amine in the TRIS molecule could react with the compound. This is highly unlikely. A reaction would require the formation of the aldehyde, which only occurs under acidic conditions.[7] Since TRIS creates a neutral-to-basic environment, the stable acetal will not hydrolyze to the reactive aldehyde, preventing any potential interaction with the buffer itself.

HEPES and other 'Good's' Buffers

Q: Are zwitterionic buffers like HEPES compatible?

A: Yes, HEPES and other 'Good's' buffers (e.g., MOPS, PIPES) are highly recommended.

• Expertise & Experience: These buffers are designed for biological systems and are known for their low reactivity and stable pH maintenance in the 6.8-8.2 range. In our experience, HEPES is often the buffer of choice for sensitive compounds because it does not participate in or interfere with most enzymatic or chemical reactions, ensuring that any observed effects are due to the compound of interest.

Compatibility Summary Table

Buffer System	Typical pH Range	Compatibility Rating	Key Considerations
Acetate / Citrate	3.6 - 5.6	Incompatible	Will cause rapid acid-catalyzed hydrolysis.
Phosphate (PBS)	7.2 - 7.6	Compatible	pH must be verified to be > 7.0.
TRIS	7.0 - 9.0	Highly Compatible	Stable pH range and low reactivity with the intact acetal.
HEPES	6.8 - 8.2	Highly Compatible	Excellent choice due to chemical inertness and stable pH.

Troubleshooting Common Issues

Issue: My experiment is giving inconsistent results, or I suspect my compound is losing activity over time.

Root Cause Analysis: The most probable cause is the unintended hydrolysis of Betainealdehyde Diethylacetal Iodide due to an incorrect buffer choice or pH drift.

Caption: Troubleshooting workflow for compound instability.

Experimental Protocols

Protocol 1: Rapid Buffer Compatibility Screen

This protocol allows for a quick assessment of compound stability in your chosen buffer within a typical experiment's timeframe.

Methodology:

• Preparation: Prepare 1 mL aliquots of your intended experimental buffers (e.g., pH 5.0 Acetate, pH 7.4 PBS, pH 8.0 TRIS).

• Sample Incubation: Dissolve Betainealdehyde Diethylacetal Iodide to your final working concentration in each buffer. Prepare a "time zero" sample by immediately taking an aliquot and quenching any potential reaction (e.g., by neutralizing the pH if acidic and freezing).

• Incubation: Incubate the remaining solutions under your standard experimental conditions (e.g., 2 hours at 37°C).

• Analysis: Analyze the "time zero" and incubated samples by a suitable method such as High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC).

• Interpretation:

  • Compatible: The chromatogram of the incubated sample is identical to the "time zero" sample.

  • Incompatible: The chromatogram of the incubated sample shows a decrease in the parent compound peak and the appearance of a new peak corresponding to the more polar Betaine Aldehyde.

Protocol 2: Kinetic Stability Study by HPLC

This protocol provides quantitative data on the rate of degradation at different pH values.

Methodology:

• Buffer Preparation: Prepare a series of buffers across a range of pH values (e.g., 5.0, 6.0, 7.0, 7.4, 8.0).

• Reaction Initiation: Add Betainealdehyde Diethylacetal Iodide to each buffer at a known concentration (e.g., 1 mg/mL) at a controlled temperature.

• Time-Point Sampling: At regular intervals (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot and stop the reaction by adjusting the pH to ~8.0 with TRIS base and immediately freezing at -80°C.

• HPLC Analysis: Analyze all samples using a reverse-phase C18 column. The parent compound will have a longer retention time than its hydrolysis product (Betaine Aldehyde).

• Data Quantification: Calculate the peak area of the parent compound at each time point. Normalize the data by expressing it as a percentage of the peak area at time zero.

Sample Data from Kinetic Study:

Time (minutes)	% Parent Compound Remaining (pH 5.0)	% Parent Compound Remaining (pH 7.4)
0	100%	100%
15	65%	100%
30	42%	99.8%
60	18%	99.7%
120	3%	99.5%
240	<1%	99.2%

This data clearly demonstrates the rapid degradation in an acidic environment versus the high stability at physiological pH.

References

• Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. National Institutes of Health (NIH). Available at: [Link]

• Acetals for adaptable and pH degradable thermosets and the use of internal acid sources. University of Sheffield. Available at: [Link]

• Acetals as pH-sensitive linkages for drug delivery. PubMed - National Institutes of Health (NIH). Available at: [Link]

• Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Available at: [Link]

• Relative hydrolysis kinetics of ketal 3 at different pH. Semantic Scholar. Available at: [Link]

• Betainealdehyde Diethylacetal Iodide. HuiBio. Available at: [Link]

• Elucidating the Mechanism for the Reaction of o-Phthalaldehyde with Primary Amines in the Presence of Thiols. PubMed - National Institutes of Health (NIH). Available at: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. Betainealdehyde Diethylacetal Iodide_上海惠诚生物 生物试剂,标准品,仪器设备,耗材,一站式服务 [e-biochem.com]
• 3. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Elucidating the Mechanism for the Reaction of o-Phthalaldehyde with Primary Amines in the Presence of Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Non-Specific Binding of Betainealdehyde Diethylacetal Iodide

Welcome to the technical support center for researchers utilizing Betainealdehyde Diethylacetal Iodide. This guide is designed to provide in-depth troubleshooting strategies and answers to frequently asked questions regarding the prevention of non-specific binding in your experiments. As scientists and drug development professionals, we understand that achieving high specificity and a clear signal-to-noise ratio is paramount for reliable and reproducible data. This resource is structured to address the unique challenges posed by the cationic nature of Betainealdehyde Diethylacetal Iodide and to equip you with the knowledge to overcome them.

Understanding the Challenge: The Nature of Betainealdehyde Diethylacetal Iodide and Non-Specific Binding

Betainealdehyde Diethylacetal Iodide is a quaternary ammonium compound, a class of molecules characterized by a positively charged nitrogen atom. This inherent positive charge is the primary driver of non-specific binding, as it can lead to electrostatic interactions with negatively charged surfaces and biomolecules within your assay system.[1] These unintended interactions can result in high background signals, reduced assay sensitivity, and false-positive results.

Common surfaces and molecules that can contribute to non-specific binding include:

• Plasticware (e.g., microplates, pipette tips)

• Glassware

• Membranes (e.g., nitrocellulose, PVDF)[2]

• Proteins with acidic residues

• Nucleic acids

This guide will walk you through a systematic approach to diagnose and mitigate these issues, ensuring the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background when using Betainealdehyde Diethylacetal Iodide?

High background is most often a result of non-specific binding, which can be attributed to two main types of interactions:

• Ionic Interactions: The cationic nature of Betainealdehyde Diethylacetal Iodide leads to its electrostatic attraction to negatively charged surfaces and biomolecules. This is a common issue with untreated plasticware and various biological macromolecules.

• Hydrophobic Interactions: Although less dominant than ionic interactions for this specific molecule, hydrophobic interactions can still contribute to non-specific binding, especially with certain types of assay surfaces or in the presence of hydrophobic blocking agents.

Q2: I'm observing inconsistent results between experiments. Could non-specific binding be the culprit?

Absolutely. Inconsistent results are a hallmark of uncontrolled non-specific binding. The extent of this binding can be highly sensitive to minor variations in experimental conditions, such as:

• Buffer pH and Ionic Strength: Small shifts in pH can alter the charge of interacting surfaces, while changes in salt concentration can affect the strength of electrostatic interactions.

• Reagent Preparation: Inconsistent preparation of blocking solutions or other reagents can lead to variable blocking efficiency.

• Incubation Times and Temperatures: These factors can influence the kinetics of both specific and non-specific binding.

Q3: Can the iodide counter-ion contribute to non-specific binding?

While the primary driver of non-specific binding for this compound is the cationic betainealdehyde diethylacetal moiety, the iodide counter-ion is generally considered to be a spectator ion with minimal contribution to non-specific interactions in most biological assays. However, in electrochemical detection systems, iodide can be electrochemically active and may interfere with measurements, necessitating careful optimization of the working potential.[3]

Troubleshooting Guide: A Step-by-Step Approach to Minimizing Non-Specific Binding

This section provides a systematic approach to identifying and resolving non-specific binding issues. The flowchart below outlines the general workflow, followed by detailed explanations and protocols.

Caption: A systematic workflow for troubleshooting non-specific binding.

Step 1: Buffer Optimization

The composition of your assay buffer is a critical first line of defense against non-specific binding.

1.1. Adjusting Ionic Strength:

• Rationale: Increasing the salt concentration of your buffer can help to shield electrostatic interactions between the cationic Betainealdehyde Diethylacetal Iodide and negatively charged surfaces.[4]

• Protocol:

  • Prepare your standard assay buffer.

  • Create a series of buffers with increasing concentrations of a neutral salt, such as sodium chloride (NaCl) or potassium chloride (KCl). Common starting concentrations to test are 50 mM, 100 mM, 150 mM, and 200 mM.

  • Run your assay with each buffer condition, keeping all other parameters constant.

  • Compare the signal-to-noise ratio for each condition to identify the optimal salt concentration.

1.2. Modifying pH:

• Rationale: The pH of the buffer can influence the net charge of proteins and other biomolecules in your assay. By adjusting the pH, you may be able to reduce the net negative charge of potential binding partners, thereby decreasing electrostatic attraction.

• Protocol:

  • Determine the isoelectric point (pI) of any key proteins in your assay, if known.

  • Prepare a series of buffers with pH values ranging from 0.5 pH units below to 0.5 pH units above the pI of the protein or within the optimal range for your assay.

  • Ensure the chosen buffer system has adequate buffering capacity at the tested pH values.

  • Perform the assay at each pH and evaluate the impact on non-specific binding.

1.3. Incorporating Additives:

• Rationale: Certain additives can help to reduce non-specific interactions.

  • Non-ionic Detergents: Low concentrations of detergents like Tween-20 or Triton X-100 can disrupt hydrophobic interactions and prevent aggregation of your compound.[5]

  • Glycerol: Can help to stabilize proteins and reduce non-specific binding.

• Protocol:

  • Prepare your optimized buffer from the previous steps.

  • Add a non-ionic detergent (e.g., 0.01% to 0.1% Tween-20) or glycerol (e.g., 5% to 10%).

  • Run the assay and compare the results to the buffer without additives.

Step 2: Blocking Strategy Evaluation

Blocking unoccupied sites on your assay surface is crucial for preventing the direct binding of Betainealdehyde Diethylacetal Iodide.

2.1. Choosing the Right Blocking Agent:

• Rationale: Different blocking agents have different properties and may be more or less effective depending on the nature of your assay.

  • Bovine Serum Albumin (BSA): A common and effective protein-based blocking agent.[2]

  • Non-fat Dry Milk: A cost-effective alternative, but may not be suitable for all assays, particularly those involving phosphoproteins.[6]

  • Synthetic Blockers: Protein-free options like Polyvinylpyrrolidone (PVP) or Polyethylene Glycol (PEG) can be effective alternatives, especially when protein-based blockers interfere with the assay.[7]

• Protocol:

  • Prepare blocking solutions of different agents (e.g., 1-5% BSA, 5% non-fat dry milk, or 1% PVP in your optimized buffer).

  • Incubate your assay surface (e.g., microplate wells) with each blocking solution for 1-2 hours at room temperature or overnight at 4°C.

  • Wash the surface thoroughly before proceeding with your assay.

  • Compare the background signal for each blocking agent.

2.2. Optimizing Blocking Conditions:

• Rationale: The concentration of the blocking agent and the incubation time can impact blocking efficiency.

• Protocol:

  • Select the most effective blocking agent from the previous step.

  • Test a range of concentrations (e.g., for BSA, try 1%, 3%, and 5%).

  • Test different incubation times (e.g., 1 hour, 2 hours, and overnight).

  • Determine the combination of concentration and time that provides the lowest background without affecting your specific signal.

Step 3: Assay Protocol Refinement

Fine-tuning your experimental procedure can further minimize non-specific binding.

3.1. Washing Steps:

• Rationale: Insufficient washing can leave behind unbound Betainealdehyde Diethylacetal Iodide, contributing to high background.

• Protocol:

  • Increase the number of wash steps after incubation with Betainealdehyde Diethylacetal Iodide.

  • Increase the volume of wash buffer used for each wash.

  • Incorporate a short soaking step (30-60 seconds) during each wash.

  • Ensure your wash buffer contains a non-ionic detergent (e.g., 0.05% Tween-20) to aid in the removal of non-specifically bound molecules.[5]

3.2. Incubation Time and Temperature:

• Rationale: While specific binding interactions often reach equilibrium relatively quickly, non-specific binding can accumulate over longer incubation times.

• Protocol:

  • If possible, try reducing the incubation time with Betainealdehyde Diethylacetal Iodide.

  • Experiment with different incubation temperatures. Sometimes, lowering the temperature can reduce the kinetics of non-specific binding more than specific binding.

Step 4: Control Experiments

Incorporating appropriate controls is essential for validating your results and confirming that you have successfully minimized non-specific binding.

Caption: Key control experiments to validate binding specificity.

• No-Analyte Control: Run a control reaction that includes all components except the specific binding partner for Betainealdehyde Diethylacetal Iodide. This will give you a measure of the background signal due to binding to the assay surface and other components.

• No-Enzyme/Target Control: If your assay involves an enzyme or a target protein, run a control without it. This helps to differentiate binding to the target from binding to other components of the reaction mixture.

• Competition Assay: If a known, unlabeled ligand for your target is available, perform a competition experiment. Pre-incubating your target with a high concentration of the unlabeled ligand should prevent the binding of Betainealdehyde Diethylacetal Iodide if the interaction is specific.

• Orthogonal Assays: Whenever possible, confirm your findings using a different experimental technique. For example, if you are using a fluorescence-based assay, you might consider confirming the interaction with a method like surface plasmon resonance (SPR).

Summary of Recommendations

The following table summarizes the key troubleshooting strategies discussed in this guide.

Parameter	Recommendation	Rationale
Ionic Strength	Increase salt concentration (e.g., 50-200 mM NaCl).	Shields electrostatic interactions.[4]
pH	Test a range of pH values around the pI of interacting proteins.	Reduces net charge of potential binding partners.
Additives	Include a non-ionic detergent (e.g., 0.05% Tween-20).	Disrupts hydrophobic interactions.[5]
Blocking Agent	Test different agents (BSA, non-fat milk, synthetic polymers).	Different agents have varying effectiveness.[2][6][7]
Blocking Conditions	Optimize concentration and incubation time.	Ensures complete blocking of non-specific sites.
Washing	Increase the number and volume of washes; include a detergent.	Removes unbound compound.[5]
Controls	Include no-analyte, no-target, and competition controls.	Validates the specificity of the observed signal.

By systematically applying these principles and protocols, you can effectively troubleshoot and prevent the non-specific binding of Betainealdehyde Diethylacetal Iodide, leading to more accurate and reliable experimental data.

References

• Patsnap Synapse. (2025, May 9). How to Block a Membrane to Reduce Non-Specific Binding.
• BenchChem. (2025). Technical Support Center: Enhancing the Binding Specificity of Small Molecule Inhibitors.
• Nicoya Lifesciences. (2015, December 18). 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments.
• MDPI. (2024, February 14). Understanding Binding of Quaternary Ammonium Compounds with Cellulose-Based Fibers and Wipes for Renewable and Sustainable Hygiene Options.
• Corning. (n.d.). Effective Blocking Procedures in ELISA Assays.
• AAT Bioquest. (2024, April 10).
• Surmodics IVD. (n.d.).
• Patsnap Synapse. (2025, April 29). Reducing Non-Specific Binding in Western Blots: Blocking Agent Comparison.
• NIH. (2013, January 25). Critical Evaluation of Acetylthiocholine Iodide and Acetylthiocholine Chloride as Substrates for Amperometric Biosensors Based on Acetylcholinesterase.
• Patsnap Synapse. (2025, May 9). How to Block a Membrane to Reduce Non-Specific Binding.

Sources

• 1. A correlative study of the effect of iodide administration in the rat on thyroidal iodide transport and organic iodine content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Production of recombinant choline oxidase and its application in betaine production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Critical Evaluation of Acetylthiocholine Iodide and Acetylthiocholine Chloride as Substrates for Amperometric Biosensors Based on Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acetylthiocholine iodide, >=98% (TLC), powder or crystals Acetylthiocholine iodide, >=98% (TLC), powder or crystals - Forlabs Website [forlabs.co.uk]
• 5. N-Ethyl analogues of choline as precursors to cholinergic false transmitters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Iodide Excess Inhibits Thyroid Hormone Synthesis Pathway Involving XBP1-Mediated Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of acetylcholine from choline derived from phosphatidylcholine in a human neuronal cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Betainealdehyde Diethylacetal Iodide

Welcome to the technical support center for the synthesis of Betainealdehyde Diethylacetal Iodide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this synthesis. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to ensure your success.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is the general synthetic strategy for Betainealdehyde Diethylacetal Iodide?

A1: The most common and efficient method for synthesizing Betainealdehyde Diethylacetal Iodide is through the quaternization of a tertiary amine with a haloacetal. A likely pathway involves the reaction of a tertiary amine, such as N,N-dimethylaminoacetaldehyde diethyl acetal, with methyl iodide. An alternative, which is suggested by the product's name, is the reaction of trimethylamine with iodoacetaldehyde diethyl acetal. The latter is often prepared from the corresponding bromo- or chloro-acetal via a Finkelstein reaction.

Q2: Why is the iodide salt typically prepared instead of the bromide or chloride?

A2: Iodide is an excellent leaving group, which can facilitate the quaternization reaction. Additionally, iodide salts are often crystalline and less hygroscopic than their bromide or chloride counterparts, which can simplify purification by recrystallization and improve handling and stability. The Finkelstein reaction provides a straightforward method to introduce the iodide.[1]

Q3: What are the critical parameters to control for maximizing yield?

A3: The critical parameters include:

• Reagent Purity: Moisture and other impurities in the starting materials and solvent can lead to side reactions.

• Reaction Temperature: Quaternization reactions are exothermic. Controlling the temperature is crucial to prevent side reactions and decomposition.

• Solvent Choice: The polarity of the solvent can significantly influence the reaction rate. Polar aprotic solvents like acetonitrile or acetone are generally preferred.

• Stoichiometry: Using a slight excess of the alkylating agent (e.g., methyl iodide) can drive the reaction to completion, but a large excess can complicate purification.

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting amine. Alternatively, 1H NMR spectroscopy can be used to monitor the appearance of the quaternary ammonium salt signals and the disappearance of the starting material signals in aliquots taken from the reaction mixture.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of Betainealdehyde Diethylacetal Iodide.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive alkylating agent (e.g., degraded methyl iodide).2. Insufficient reaction temperature or time.3. Poor quality solvent (e.g., containing water).4. Starting amine is of low purity.	1. Use freshly distilled or a new bottle of methyl iodide.2. Gradually increase the reaction temperature and monitor by TLC. Allow the reaction to run for a longer period (e.g., 24-48 hours).3. Use anhydrous solvent and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).4. Purify the starting amine by distillation or chromatography before use.
Formation of Multiple Products (Visible on TLC/NMR)	1. Over-alkylation if the starting amine has other nucleophilic sites.2. Side reactions due to impurities.3. Decomposition of the product or starting materials at elevated temperatures.	1. This is less likely with a tertiary amine, but ensure your starting material is correct.2. Purify all reagents and use a high-purity, dry solvent.3. Run the reaction at a lower temperature for a longer duration.
Product is an Oil and Does Not Crystallize	1. Presence of impurities.2. Residual solvent.	1. Purify the crude product using column chromatography.2. Ensure the product is thoroughly dried under high vacuum. Try trituration with a non-polar solvent like diethyl ether or hexane to induce crystallization.
Product is Hygroscopic and Difficult to Handle	1. This is a potential intrinsic property of the salt.	1. Handle the product in a glove box or under a dry, inert atmosphere. Store in a desiccator over a strong desiccant like P2O5.
Low Yield After Purification	1. Loss of product during work-up or purification.2. Incomplete reaction.	1. Optimize the purification method. If using recrystallization, ensure the correct solvent system is used to minimize solubility of the product in the cold solvent.2. Confirm reaction completion via TLC or NMR before proceeding with work-up.

Experimental Protocols

Protocol 1: Synthesis of Iodoacetaldehyde Diethyl Acetal (Finkelstein Reaction)

This protocol describes the conversion of the more common bromoacetaldehyde diethyl acetal to the iodo-analogue.

Materials:

• Bromoacetaldehyde diethyl acetal

• Sodium iodide (NaI), anhydrous

• Acetone, anhydrous

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve bromoacetaldehyde diethyl acetal (1 equivalent) in anhydrous acetone.

• Add sodium iodide (1.5 equivalents).

• Heat the mixture to reflux and maintain for 12-24 hours. The reaction progress can be monitored by TLC.

• After completion, cool the reaction mixture to room temperature. The precipitated sodium bromide can be removed by filtration.

• Remove the acetone from the filtrate under reduced pressure.

• The residue can be purified by vacuum distillation to yield iodoacetaldehyde diethyl acetal.

Protocol 2: Synthesis of Betainealdehyde Diethylacetal Iodide (Quaternization)

This protocol outlines the synthesis via the quaternization of N,N-dimethylaminoacetaldehyde diethyl acetal with methyl iodide.

Materials:

• N,N-dimethylaminoacetaldehyde diethyl acetal

• Methyl iodide

• Acetonitrile, anhydrous

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve N,N-dimethylaminoacetal diethyl acetal (1 equivalent) in anhydrous acetonitrile.

• Cool the solution in an ice bath.

• Add methyl iodide (1.1 equivalents) dropwise with stirring.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 24 hours.

• The product will likely precipitate out of the solution. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by filtration, wash with a small amount of cold, dry diethyl ether, and dry under high vacuum.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/diethyl ether).

Visualizing the Workflow

Logical Troubleshooting Flow

The following diagram outlines a logical workflow for troubleshooting common issues during the synthesis.

Caption: Troubleshooting workflow for the synthesis.

Reaction Scheme

A general scheme for the synthesis of Betainealdehyde Diethylacetal Iodide.

Caption: Synthetic pathway for Betainealdehyde Diethylacetal Iodide.

References

• Organic Syntheses. Methyl Iodide. Available at: [Link]

• Organic Chemistry Portal. Alkyl iodide synthesis by iodination or substitution. Available at: [Link]

• Klapars, A., & Buchwald, S. L. (2002). A General and Efficient Copper-Catalyst for the Halogenation of Aryl and Vinyl Bromides. Journal of the American Chemical Society, 124(50), 14844–14845.

• ResearchGate. Optimization of alkylation of thymine with bromoacetaldehyde diethyl acetal. Available at: [Link]

Sources

• 1. Alkyl iodide synthesis by iodination or substitution [organic-chemistry.org]

Technical Support Center: Characterization of Betainealdehyde Diethylacetal Iodide Adducts

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with Betainealdehyde Diethylacetal Iodide adducts. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges encountered during the synthesis, purification, and analytical characterization of this compound. Our goal is to equip you with the expertise to navigate these complexities, ensuring the integrity and reliability of your experimental results.

Betainealdehyde Diethylacetal Iodide is a quaternary ammonium salt possessing an acid-sensitive acetal functional group. This dual nature—a hygroscopic, non-volatile salt and a labile organic moiety—is the primary source of characterization difficulties. This guide is structured to address problems from the most common to the more complex, explaining the causality behind each experimental choice.

Part 1: FAQs - Synthesis & Purification

This section addresses common hurdles in obtaining pure, crystalline Betainealdehyde Diethylacetal Iodide.

Question 1: My synthesis resulted in a low yield and a sticky, yellow-brown oil instead of a white crystalline solid. What are the likely causes?

Answer: This is a frequent issue stemming from three primary factors: moisture, light exposure, and improper purification.

• Moisture Contamination: Quaternary ammonium salts, particularly iodides, are often hygroscopic. The presence of water during synthesis or workup can prevent crystallization, leading to an oil. Furthermore, trace acidity in the presence of water can catalyze the hydrolysis of the diethylacetal group, leading to the formation of betaine aldehyde, which can undergo side reactions and contribute to discoloration.

• Light Sensitivity: Iodide salts can be sensitive to light.[1][2] Exposure to UV or visible light can cause the photo-oxidation of the iodide anion (I⁻) to iodine (I₂), resulting in a characteristic yellow-to-brown discoloration.[1] Studies on iodized salt stability confirm that light is a significant factor in iodine loss and discoloration.[3][4]

• Purification Challenges: The high polarity and ionic nature of the product make it difficult to purify using standard silica gel chromatography, where it often streaks or remains at the baseline. The presence of unreacted starting materials or byproducts can act as impurities that inhibit crystallization.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents for the reaction.

• Protect from Light: Wrap the reaction vessel and subsequent storage containers in aluminum foil.

• Optimize Purification: Avoid standard silica gel. Purification is best achieved by precipitation or recrystallization from appropriate solvent systems (see Question 2). Washing the crude product with a non-polar solvent like diethyl ether or hexanes can help remove non-polar impurities.

Question 2: I'm struggling with purification. Recrystallization attempts are failing or leading to decomposition. What are the recommended methods?

Answer: The purification of ionic compounds like this requires a careful choice of solvents to avoid decomposition and effectively remove impurities.

The key is to find a solvent system where the product has low solubility, while the impurities are highly soluble. Alternatively, a solvent/anti-solvent system is often effective.

Recommended Purification Strategies:

• Precipitation/Washing: This is often the most straightforward method.

  • Dissolve the crude oil in a minimal amount of a polar solvent in which it is soluble (e.g., methanol, ethanol, or acetonitrile).

  • Add this solution dropwise to a large volume of a stirred, non-polar anti-solvent in which the product is insoluble (e.g., diethyl ether, ethyl acetate, or a hexane/ether mixture).

  • The purified product should precipitate as a solid. Collect by filtration, wash with the anti-solvent, and dry under vacuum.

• Recrystallization: If a solid can be obtained, recrystallization can improve purity. The challenge is finding a single solvent with the right temperature-solubility profile. Hot isopropanol or ethanol with slow cooling can sometimes be effective.

• Alternative Chromatography: If chromatography is necessary, consider using neutral alumina instead of silica gel, with a polar eluent system such as acetonitrile/water.[5] Reverse-phase (C18) chromatography can also be an option.[5]

A summary of potential solvent systems is provided below:

Solvent Class	Examples	Role in Purification	Rationale & Cautions
Polar Protic	Methanol, Ethanol, Isopropanol	Dissolving Solvents	High dissolving power for the salt. Use minimal amounts. Ensure they are neutral and dry to prevent acetal hydrolysis.
Polar Aprotic	Acetonitrile, Acetone	Dissolving/Eluent Solvents	Good dissolving power. Acetone can be used for washing if the product is insoluble.[6] Be cautious, as acetone can undergo self-condensation under basic conditions if amine impurities are present.
Non-Polar/Ethereal	Diethyl Ether, Ethyl Acetate, Hexanes, Dichloromethane	Anti-solvents / Washing Agents	The product should be insoluble in these. Excellent for precipitating the product and washing away non-polar impurities.[5][7]

Part 2: FAQs - Analytical Characterization

This section focuses on troubleshooting the instrumental analysis of the final product.

Question 3: My ¹H NMR spectrum shows broad peaks and a shifting baseline, especially for the protons near the nitrogen atom. How can I get a high-resolution spectrum?

Answer: Peak broadening in the NMR of quaternary ammonium salts is typically caused by hygroscopicity and, to a lesser extent, viscosity effects at high concentrations.

• Hygroscopicity: The compound readily absorbs atmospheric moisture. This water can exchange with protons in the sample or interact with the polar regions of the molecule, leading to peak broadening.

• Solvent Choice: Using a deuterated solvent from a previously opened bottle can introduce enough D₂O/H₂O to cause issues. Traces of acid in solvents like CDCl₃ can also be problematic (see Question 4). DMSO-d₆ is a good choice due to its ability to dissolve polar salts and its lower hygroscopicity compared to methanol-d₄.

Recommended Protocol for NMR Sample Preparation:

• Dry the Sample: Dry the purified solid under high vacuum for several hours before preparing the NMR sample.

• Use High-Purity Solvent: Use a deuterated solvent from a fresh, sealed ampoule (e.g., DMSO-d₆ or CDCl₃ with silver foil to neutralize acid).

• Prepare Sample in a Dry Environment: If possible, prepare the sample in a glovebox or under a stream of inert gas (N₂ or Ar).

• Consider a D₂O Shake: If water contamination is suspected, adding a drop of D₂O to the NMR tube and reshaking can sometimes sharpen peaks by exchanging labile protons.

Question 4: I am observing unexpected aldehyde peaks (~9-10 ppm) and a complex mixture in my NMR spectrum. What is causing this decomposition?

Answer: The presence of an aldehyde peak is a definitive sign of the acid-catalyzed hydrolysis of the diethylacetal group.[8][9][10] Acetals are stable under neutral and basic conditions but are rapidly cleaved in the presence of acid and water.[11][12]

Sources of Acid Contamination:

• Deuterated Solvents: Standard CDCl₃ can contain trace amounts of HCl or DCl. Using neutral CDCl₃ (stored over K₂CO₃ or passed through a plug of neutral alumina) is critical.

• Glassware: Residue from acidic cleaning solutions on glassware.

• Synthesis Carryover: Incomplete neutralization or acidic byproducts from the synthesis.

The mechanism involves protonation of one of the acetal oxygens, creating a good leaving group (ethanol), which is followed by the attack of water.[8][13][14]

Caption: Acid-catalyzed hydrolysis of the diethylacetal group.

Question 5: My Electrospray Ionization Mass Spectrometry (ESI-MS) data is inconsistent. I'm having trouble observing the correct molecular ion.

Answer: Characterizing quaternary ammonium salts by ESI-MS is generally straightforward, but there are specific considerations.[15]

• Expected Ion: Since the compound is a pre-formed salt, you should be looking for the cation in positive ion mode. The expected ion is the Betainealdehyde Diethylacetal cation, which corresponds to [M - I]⁺. You will not see an [M+H]⁺ ion because the nitrogen is already quaternized and cannot be further protonated.[16]

• In-Source Fragmentation: If the instrument's cone voltage or source temperature is too high, the molecule can fragment. A common fragmentation pathway would be the loss of an ethoxy group from the acetal.

• Ion Pairing/Clusters: In some cases, especially at high concentrations or with certain mobile phase additives, you might observe ion clusters. For instance, using trifluoroacetic acid (TFA) as a modifier in negative ion mode can sometimes produce a characteristic [M + 2TFA]⁻ cluster, which can be a useful diagnostic tool for confirming a quaternary ammonium structure.[16]

Troubleshooting ESI-MS:

• Mode: Use positive ion mode (ESI+).

• Expected Mass: Calculate the exact mass of the cation ([C₁₀H₂₄NO₂]⁺) and search for it in your spectrum.

• Optimize Source Conditions: Start with low cone/fragmentor voltage and low source temperature to minimize in-source fragmentation. Gradually increase if sensitivity is an issue.

• Mobile Phase: A simple mobile phase like 50:50 acetonitrile:water with 0.1% formic acid is usually sufficient to ensure good ionization and solubility.

Part 3: FAQs - Stability & Handling

Question 6: The compound discolors and becomes oily during storage. How can I ensure its long-term stability?

Answer: The degradation during storage is due to a combination of hygroscopicity and light sensitivity, as discussed in Question 1.[2] The iodide anion is susceptible to oxidation to iodine (I₂), especially in the presence of light and moisture, which causes the yellow-brown color.[1][3] The absorption of water can turn the crystalline solid into a sticky oil.

Best Practices for Storage:

• Container: Store in an amber glass vial or a clear vial wrapped completely in aluminum foil.

• Atmosphere: For long-term storage, flush the vial with an inert gas like argon or nitrogen before sealing.

• Temperature: Store in a cool, dark place. Refrigeration is acceptable if the container is well-sealed to prevent condensation upon removal.

• Desiccation: Store the vial inside a desiccator containing a drying agent like Drierite® or silica gel to protect it from atmospheric moisture.

Caption: Troubleshooting workflow for common issues.

References

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• The Organic Chemistry Tutor. (2017, December 19). Hydrolysis of Acetals Reaction and Mechanism [Video]. YouTube. [Link]

• Organic Chemistry Tutor. (n.d.). Acetals Formation and Hydrolysis. Retrieved from [Link]

• Dr. Norris. (2018, April 7). Hydrolysis of acetals [Video]. YouTube. [Link]

• Avila, C. M., et al. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 74(1), 208-214. [Link]

• Fallah, S. H., et al. (2020). Stability of Iodine in Iodized Salt Against Heat, Light and Humidity. International Journal of Health and Life Sciences, 6(1). [Link]

• Master Organic Chemistry. (2010, May 28). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• Zheng, F., et al. (2018). Recovery and purification of ionic liquids from solutions: a review. RSC Advances, 8(52), 29634–29663. [Link]

• Kelly, F. C. (1953). Studies on the stability of iodine compounds in iodized salt. Bulletin of the World Health Organization, 9(2), 217–230. [Link]

• Luek, J. L., et al. (2017). Analysis of quaternary ammonium compounds in estuarine sediments by LC-ToF-MS: very high positive mass defects of alkylamine ions provide powerful diagnostic tools for identification and structural elucidation. Analytical and bioanalytical chemistry, 409(22), 5327–5338. [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• BYJU'S. (n.d.). Acetal and Hemiacetal. Retrieved from [Link]

• Le, C. T., et al. (2022). Investigation into the Decomposition Pathways of an Acetal-Based Plasticizer. ACS Omega, 7(34), 30282-30290. [Link]

• Chemistry LibreTexts. (2019, June 5). 14.3: Acetal Formation. Retrieved from [Link]

• Waskow, F., et al. (2022). Simultaneous analysis of quaternary ammonium cations and corresponding halide counterions by pyrolysis gas chromatography / mass spectrometry. Journal of Analytical and Applied Pyrolysis, 162, 105447. [Link]

• Ofryd, M., et al. (2022). Quantification of quaternary ammonium compounds by liquid chromatography-mass spectrometry: Minimizing losses from the field to the laboratory. Journal of Chromatography A, 1677, 463319. [Link]

• He, Y., et al. (2022). LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine. Journal of analytical toxicology, 46(6), 619–630. [Link]

• Diosady, L. L. (1996). Stability of Iodine in Iodized Salt Used for Correction of Iodine Deficiency Disorders. The Micronutrient Initiative. [Link]

• Earle, M. J., & Seddon, K. R. (2002). Synthesis, Purification and Characterization of Ionic Liquids. ChemInform, 33(32). [Link]

• Shackman, H. (2015). A novel route to recognizing quaternary ammonium cations using electrospray mass spectrometry. Journal of the American Society for Mass Spectrometry, 26(2), 337-341. [Link]

• Reddit user discussion. (2023). Quaternary ammonium salt purification. r/Chempros. [Link]

• ResearchGate. (n.d.). Aromatic 13 C NMR spectral data of quaternary ammonium salts 6-10 (DMSO-d 6 ). [Link]

• Fallah, S. H., et al. (2020). Stability of Iodine in Iodized Salt Against Heat, Light and Humidity. ResearchGate. [Link]

• Ue, M., et al. (2007). Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt. U.S.
• Li, Y., et al. (2020). Method for synthesizing alpha-iodo-beta keto acetal compound.

• ResearchGate. (2016). How to purify ionic liquids????[Link]

• G. de la Fuente, et al. (2002). Synthesis and Spectroscopic Characterisation of N-Alkyl Quaternary Ammonium Salts Typical Precursors of Cyanines. Molecules, 7(3), 334-345. [Link]

• Ríos-Motta, J., et al. (2014). Synthesis of Novel Quaternary Ammonium Salts and Their in Vitro Antileishmanial Activity and U-937 Cell Cytotoxicity. Molecules, 19(11), 17742-17756. [Link]

• Wang, Z., et al. (2019). Highly Effective and Broad-Spectrum Antimicrobial Quaternary Ammonium Salts Containing Camphene Structure: Preparation, Surface-Active Properties, and Bioassay. ACS Omega, 4(12), 15135-15143. [Link]

• Zhang, T., et al. (2010). The Calculation of Quaternary Ammonium Salt Yield. International Conference on Measuring Technology and Mechatronics Automation. [Link]

• Zhang, J., et al. (2023). Challenges of quaternary ammonium antimicrobial agents: Mechanisms, resistance, persistence and impacts on the microecology. Science of The Total Environment, 857, 159570. [Link]

• DeLeo, P. C., et al. (2020). Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern. Environmental Science & Technology, 54(20), 12645-12647. [Link]

• Organic Syntheses. (n.d.). propiolaldehyde diethyl acetal. Retrieved from [Link]

• ResearchGate. (2021). Synthesis, characterization and antimicrobial evaluation of quaternary ammonium compounds from natural oils. [Link]

• Organic Chemistry Portal. (n.d.). Acetal synthesis by acetalization or ring closure. Retrieved from [Link]

• Wang, Y., et al. (2023). Research Progress on Bacterial Resistance to Quaternary Ammonium Salt-based Disinfectants. Journal of Environment and Health. [Link]

• Knifton, J. F. (1984).
• Merger, F., et al. (1996). Process for preparing acetaldehyde diethyl acetal. U.S.

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Technical Support Center: Strategies to Enhance the Aqueous Solubility of Betainealdehyde Diethylacetal Iodide

Welcome to the technical support guide for Betainealdehyde Diethylacetal Iodide. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance on overcoming challenges related to the aqueous solubility of this compound. This guide offers troubleshooting advice and frequently asked questions (FAQs) to ensure successful experimental outcomes.

Introduction to Betainealdehyde Diethylacetal Iodide

Betainealdehyde Diethylacetal Iodide is a quaternary ammonium salt, a class of compounds generally characterized by their ionic nature and, consequently, their solubility in polar solvents like water.[1] Its structure includes a permanently charged quaternary ammonium cation and an iodide anion.[2] The presence of the diethylacetal group, however, introduces a potential for hydrolysis under certain conditions, a factor that must be considered during dissolution and storage. This guide will address strategies to not only enhance solubility but also to maintain the stability of the molecule in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Is Betainealdehyde Diethylacetal Iodide soluble in water?

A1: Yes, Betainealdehyde Diethylacetal Iodide is described as being soluble in water.[3] As a quaternary ammonium salt, its ionic nature facilitates dissolution in polar solvents. However, achieving a high concentration or a rapid dissolution rate can sometimes be challenging.

Q2: Why is my Betainealdehyde Diethylacetal Iodide dissolving slowly?

A2: Several factors can contribute to a slow dissolution rate. These include the particle size of the solid material, the temperature of the solvent, and the degree of agitation. Larger crystals will dissolve more slowly than a fine powder. Additionally, as a hygroscopic compound, it can absorb moisture from the atmosphere, which may lead to clumping and slower dissolution.[4]

Q3: What is the optimal pH for dissolving Betainealdehyde Diethylacetal Iodide?

A3: For optimal stability, it is recommended to dissolve Betainealdehyde Diethylacetal Iodide in neutral to slightly basic aqueous solutions (pH 7 and above). The diethylacetal group is susceptible to acid-catalyzed hydrolysis, which can degrade the compound.[5][6][7] The quaternary ammonium group itself is permanently charged and its solubility is not dependent on pH.

Q4: How should I store the solid compound and its aqueous solution?

A4: Solid Betainealdehyde Diethylacetal Iodide is hygroscopic and should be stored in a tightly sealed container under an inert atmosphere, preferably in a refrigerator.[3] Aqueous solutions should be stored at a neutral or slightly alkaline pH to prevent hydrolysis of the acetal group. For long-term storage, refrigeration is recommended.

Troubleshooting Guide: Enhancing Aqueous Solubility

This section provides detailed strategies and protocols to address specific issues you may encounter when preparing aqueous solutions of Betainealdehyde Diethylacetal Iodide.

Issue 1: Slow or Incomplete Dissolution at Room Temperature

If you are experiencing difficulty in dissolving the compound, the following strategies can be employed.

The solubility of most solids in liquids increases with temperature.[8] This is because the dissolution process is often endothermic, meaning it requires an input of energy to break the crystal lattice of the solid.[9]

Experimental Protocol:

• Begin by preparing a slurry of Betainealdehyde Diethylacetal Iodide in the desired volume of water at room temperature.

• Gently warm the solution on a hot plate with constant stirring.

• Monitor the temperature and the dissolution of the solid. A temperature of 40-50°C is often sufficient to significantly increase the rate of dissolution.

• Once the solid is fully dissolved, allow the solution to cool to room temperature. It is important to observe if the compound precipitates upon cooling. If it does, this indicates that the desired concentration is above the solubility limit at room temperature, and the solution must be used warm or a different strategy should be employed.

Table 1: Effect of Temperature on Dissolution Rate (Illustrative)

Temperature (°C)	Expected Dissolution Time for 10 mg/mL (minutes)
25	> 15
40	5 - 10
50	< 5

The rate of dissolution is directly proportional to the surface area of the solute.[10] By reducing the particle size, you increase the surface area available for interaction with the solvent.

Experimental Protocol:

• If you have large crystals of Betainealdehyde Diethylacetal Iodide, gently grind them into a fine powder using a mortar and pestle.

• Perform this in a low-humidity environment or a glove box to minimize moisture absorption due to its hygroscopic nature.[4]

• Add the powdered compound to the water with vigorous stirring.

Issue 2: Achieving High Concentrations for Stock Solutions

For applications requiring concentrations that are difficult to achieve with water alone, the use of co-solvents is a common and effective strategy.[11]

Co-solvents are water-miscible organic solvents that can increase the solubility of poorly soluble compounds by reducing the polarity of the solvent system.

Experimental Protocol:

• Select a suitable co-solvent. Common choices for pharmaceutical applications include ethanol, propylene glycol, and polyethylene glycol (PEG).

• Prepare a stock solution of Betainealdehyde Diethylacetal Iodide in the pure co-solvent.

• To prepare your final aqueous solution, add the co-solvent stock solution dropwise to your aqueous buffer while stirring.

• Alternatively, prepare a mixture of the co-solvent and water first, and then dissolve the Betainealdehyde Diethylacetal Iodide in this mixture.

• It is crucial to perform a vehicle control experiment to ensure the co-solvent does not interfere with your downstream application.

Table 2: Suggested Co-solvent Mixtures for Enhanced Solubility

Co-solvent	Water:Co-solvent Ratio (v/v)	Notes
Ethanol	90:10 to 70:30	A commonly used and effective co-solvent.
Propylene Glycol	95:5 to 80:20	Often used in pharmaceutical formulations.
PEG 400	90:10 to 60:40	Can significantly enhance the solubility of a wide range of compounds.

Issue 3: Solution Instability and Compound Degradation

The primary stability concern for Betainealdehyde Diethylacetal Iodide in aqueous solution is the acid-catalyzed hydrolysis of the acetal group.[5][6]

Maintaining a neutral to slightly alkaline pH is critical for the stability of the compound in aqueous solutions.

Experimental Protocol:

• Use a buffered aqueous solution with a pH of 7.0 or higher (e.g., phosphate-buffered saline at pH 7.4 or a borate buffer at pH 8).

• When preparing your solution, dissolve the Betainealdehyde Diethylacetal Iodide directly into the buffer.

• If you need to adjust the pH of an unbuffered solution, use a dilute solution of sodium hydroxide to slowly increase the pH while monitoring with a calibrated pH meter. Avoid adding strong acids.

Diagram 1: pH Effect on Betainealdehyde Diethylacetal Iodide Stability

Caption: Acid-catalyzed hydrolysis of the acetal group.

Issue 4: Precipitation in the Presence of Other Salts

High concentrations of other salts in your buffer can sometimes lead to the "salting out" of organic compounds, causing them to precipitate.

Surfactants can increase the solubility of organic compounds by forming micelles that encapsulate the less soluble molecule.

Experimental Protocol:

• Choose a non-ionic or cationic surfactant to avoid potential interactions with the positively charged quaternary ammonium group. Examples include Tween® 80 or Polysorbate 20.

• Prepare the aqueous buffer containing the surfactant at a concentration above its critical micelle concentration (CMC).

• Add the Betainealdehyde Diethylacetal Iodide to the surfactant-containing buffer and stir until dissolved.

• As with co-solvents, a vehicle control is essential to rule out any effects of the surfactant in your experiment.

Diagram 2: Surfactant-Mediated Solubilization

Caption: Encapsulation of the compound within a surfactant micelle.

Summary of Key Recommendations

• For slow dissolution: Increase temperature and/or reduce particle size.

• For high concentrations: Use a water-miscible co-solvent like ethanol or PEG 400.

• To ensure stability: Maintain a neutral to slightly alkaline pH (≥7) using a buffer.

• If precipitation occurs in high salt buffers: Consider the addition of a non-ionic surfactant.

• Handling: Always handle the solid compound in a low-humidity environment due to its hygroscopic nature.

We hope this guide provides you with the necessary information to successfully work with Betainealdehyde Diethylacetal Iodide. For further assistance, please do not hesitate to contact our technical support team.

References

• Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. PMC. [Link]

• Mechanism and Catalysis for Hydrolysis of Acetals, Ketals, and Ortho Esters. ResearchGate. [Link]

• Mechanism and Catalysis in the Hydrolysis of Some Acetals and Esters. University of Glasgow. [Link]

• Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. ACS Publications. [Link]

• The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. eScholarship. [Link]

• Co-solvency and anti-solvent method for the solubility enhancement. Preprints.org. [Link]

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• Isolation and purification of quaternary ammonium salts.
• Surfactant iodine composition and method for preparing same.

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• The Effect of an Organic Surfactant on the Liquid-Vapor Interface of an Electrolyte Solution. ResearchGate. [Link]

• Process for the preparation of quaternary ammonium compounds.

• How do you handle hygroscopic salts?. HepatoChem. [Link]

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. MDPI. [Link]

• How to isolate a very hygroscopic salt (as presipitate) from a reaction solution?. ResearchGate. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Amine-Reactive Reagents: Benchmarking Betainealdehyde Diethylacetal Iodide Against Established Chemistries

In the landscape of bioconjugation, the covalent modification of primary amines on proteins and other biomolecules remains a cornerstone for the development of advanced therapeutics, diagnostics, and research tools.[1] The prevalence of lysine residues and the N-terminus on the surface of proteins makes primary amines readily accessible targets.[1][2] The choice of an amine-reactive reagent is a critical decision that dictates the stability, homogeneity, and functionality of the resulting conjugate. This guide provides an in-depth comparison of common amine-reactive reagents, with a special focus on contrasting established chemistries like N-hydroxysuccinimide (NHS) esters, isothiocyanates, and squaric acid esters with the potential applications of Betainealdehyde Diethylacetal Iodide.

The Landscape of Amine-Reactive Chemistries

The fundamental principle of amine-reactive chemistry involves the reaction of a nucleophilic primary amine with an electrophilic functional group on the reagent, leading to the formation of a stable covalent bond.[1] The ideal reagent offers high reactivity and selectivity towards amines under physiological conditions, minimizing side reactions and preserving the biological activity of the molecule of interest.

N-Hydroxysuccinimide (NHS) Esters: The Workhorse of Bioconjugation

NHS esters are arguably the most widely used class of amine-reactive reagents, prized for their efficiency in forming stable amide bonds with primary amines at physiological to slightly alkaline pH (7.2-9).[2][3][4]

Mechanism of Action: The reaction is a nucleophilic acyl substitution where the unprotonated primary amine attacks the carbonyl carbon of the NHS ester. This forms a tetrahedral intermediate that subsequently collapses, releasing N-hydroxysuccinimide and forming a stable amide linkage.[5][]

Caption: Mechanism of an NHS ester reacting with a primary amine.

Key Considerations:

• Hydrolytic Instability: The primary drawback of NHS esters is their susceptibility to hydrolysis in aqueous solutions. The rate of hydrolysis increases with pH, competing with the desired aminolysis reaction.[3][5] The half-life of an NHS ester can range from hours at pH 7 to mere minutes at pH 9.[5][7]

• Buffer Choice: Buffers containing primary amines, such as Tris or glycine, are incompatible as they will compete for reaction with the NHS ester.[1][5] Phosphate, bicarbonate, or HEPES buffers are recommended.[1][5]

Isothiocyanates: An Alternative for Thiourea Linkages

Isothiocyanates react with primary amines to form stable thiourea bonds.[8] While historically popular, particularly in the form of fluorescein isothiocyanate (FITC), the resulting thiourea linkage has been reported to be less stable over time compared to the amide bond formed by NHS esters.[8][9]

Mechanism of Action: The reaction proceeds via a nucleophilic addition mechanism. The primary amine attacks the electrophilic carbon of the isothiocyanate group, leading to the formation of a thiourea derivative.[10]

Caption: Reaction of an isothiocyanate with a primary amine.

Key Considerations:

• Reaction Conditions: The reaction is typically carried out at a pH of 9.0-10.0.[11]

• Broader Reactivity: Isothiocyanates can exhibit broader reactivity than NHS esters, potentially reacting with other nucleophiles.[4]

Squaric Acid Esters: Tunable Reactivity for Lysine Targeting

Squaric acid esters are emerging as a class of amine-reactive reagents with tunable reactivity. They react with primary amines to form stable squaramide linkages.[12]

Mechanism of Action: The reaction proceeds through a two-step nucleophilic addition-elimination mechanism.[12] A key feature is that after the first amine substitution, the reactivity of the squarate core is significantly reduced, which can be advantageous for controlling the degree of labeling.[13]

Key Considerations:

• Slower Kinetics: Squaric esters react significantly slower than NHS esters, which can be beneficial for achieving higher selectivity for specific, highly reactive lysine residues within a protein's binding site.[14][15]

• Selectivity: They show good selectivity for amines over other nucleophiles like thiols and hydroxyls.[13]

Betainealdehyde Diethylacetal Iodide: A Potential Aldehyde Precursor

Currently, there is a lack of published data on the direct use of Betainealdehyde Diethylacetal Iodide as an amine-reactive reagent in bioconjugation. However, its chemical structure suggests a potential application as a precursor for generating an aldehyde, which can then be used for amine modification via reductive amination.

Proposed Mechanism of Action: The proposed utility of Betainealdehyde Diethylacetal Iodide involves a two-stage process:

• Deprotection: The diethylacetal group is a protecting group for the aldehyde. It can be hydrolyzed under acidic conditions to yield the corresponding betaine aldehyde.

• Reductive Amination: The newly formed aldehyde can then react with a primary amine on a biomolecule to form a Schiff base (an imine). This intermediate is subsequently reduced by a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), to form a stable secondary amine linkage.

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• 15. Assessing Squarates as Amine-Reactive Probes - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of Betainealdehyde Diethylacetal Iodide as a Novel Amine-Reactive Labeling Reagent for Quantitative Mass Spectrometry

For: Researchers, scientists, and drug development professionals engaged in quantitative proteomics.

Introduction: The Imperative for Rigorous Validation of Novel Proteomic Tools

In the landscape of quantitative proteomics, the choice of labeling reagent is a critical determinant of experimental success. While established methods such as isobaric tags (TMT, iTRAQ) and stable isotope labeling by amino acids in cell culture (SILAC) have become mainstays, the pursuit of novel labeling chemistries continues, driven by the need for alternative selectivities, improved quantification, and greater accessibility.[1][2] This guide introduces a hypothetical validation framework for a putative novel amine-reactive labeling reagent, Betainealdehyde Diethylacetal Iodide .

Currently, there is no established body of literature detailing the use of Betainealdehyde Diethylacetal Iodide for protein or peptide labeling in mass spectrometry. Therefore, this document serves as a prospective guide, outlining the theoretical basis for its reactivity and a comprehensive, step-by-step methodology for its validation. As senior application scientists, it is incumbent upon us to not only utilize existing tools but to also pave the way for the rigorous assessment of new technologies that may advance the field.

Chemical Rationale: A Proposed Mechanism of Action for Betainealdehyde Diethylacetal Iodide Labeling

Betainealdehyde Diethylacetal Iodide possesses a latent aldehyde functionality protected as a diethylacetal and a quaternary ammonium iodide group.[3][4] We hypothesize a two-stage labeling reaction targeting primary amines (the N-terminus and the ε-amine of lysine residues) in peptides.

• Acid-Catalyzed Deprotection: The diethylacetal is stable under neutral and basic conditions but can be hydrolyzed under acidic conditions to yield the reactive betaine aldehyde.[1][4] This deprotection step is crucial and its kinetics would need to be carefully optimized to ensure efficient conversion without causing degradation of the peptides.

• Reductive Amination: The newly formed aldehyde can then react with primary amines on the peptide to form a Schiff base (an imine).[5] This intermediate is subsequently reduced to a stable secondary amine using a mild reducing agent like sodium cyanoborohydride.[2][6] This two-step process is known as reductive amination.

The quaternary ammonium group is not expected to participate in the covalent labeling but may influence the ionization efficiency of the labeled peptides in the mass spectrometer.[7][8]

Experimental Validation Workflow: A Step-by-Step Guide

The following protocols outline a comprehensive strategy to validate the efficacy of Betainealdehyde Diethylacetal Iodide as a labeling reagent for quantitative mass spectrometry.

Diagram of the Proposed Validation Workflow

Caption: Proposed workflow for the validation of Betainealdehyde Diethylacetal Iodide labeling.

Protocol 1: Labeling of Peptides with Betainealdehyde Diethylacetal Iodide

• Peptide Preparation: Start with a known amount of a standard protein digest (e.g., bovine serum albumin, BSA) or a complex cell lysate digest.

• Deprotection of the Labeling Reagent: In a separate reaction vessel, dissolve Betainealdehyde Diethylacetal Iodide in a mildly acidic buffer (e.g., pH 4-5) to initiate hydrolysis to the aldehyde. The optimal time and temperature for this step must be determined empirically.

• Schiff Base Formation: Adjust the pH of the peptide solution to a slightly acidic to neutral range (e.g., pH 6-7.5) and add the deprotected Betainealdehyde. Allow the reaction to proceed for 1-2 hours at room temperature to form the Schiff base.

• Reductive Amination: Introduce a mild reducing agent, such as sodium cyanoborohydride, to the reaction mixture to reduce the imine to a stable secondary amine. Let the reaction proceed for another hour at room temperature.

• Quenching: Quench the reaction by adding a primary amine-containing buffer, such as Tris or glycine, to consume any remaining reactive aldehyde.

• Sample Cleanup: Desalt the labeled peptides using C18 solid-phase extraction to remove excess reagent and salts before mass spectrometry analysis.

Protocol 2: Mass Spectrometry Analysis

• LC-MS/MS: Analyze the labeled peptides using a high-resolution mass spectrometer coupled to a nano-liquid chromatography system.

• Data Acquisition: Acquire data in a data-dependent acquisition (DDA) mode to obtain MS/MS spectra for peptide identification and characterization of the label's fragmentation pattern.

Protocol 3: Data Analysis and Validation Metrics

• Database Search: Search the acquired MS/MS data against a relevant protein database, specifying the mass modification corresponding to the Betainealdehyde label on primary amines. The theoretical monoisotopic mass shift is calculated as follows:

  • Betaine aldehyde (C5H11NO) = 101.0841 Da

  • Loss of H2O from Schiff base formation = -18.0106 Da

  • Addition of 2H from reduction = +2.0156 Da

  • Net Mass Shift = 85.0891 Da

• Labeling Efficiency: Calculate the percentage of identified peptides containing the label on at least one primary amine. This is determined by comparing the number of labeled peptide-spectrum matches (PSMs) to the total number of identified PSMs for peptides containing at least one primary amine.

• Specificity: Assess the specificity of the labeling by searching for the modification on other potentially reactive amino acid side chains (e.g., serine, threonine, tyrosine).

• Stability of the Label: Evaluate the stability of the C-N bond formed by reductive amination by analyzing the fragmentation spectra for any characteristic neutral losses of the label.

• Quantitative Performance (Isotopic Labeling): To assess its utility for quantitative proteomics, a stable isotope-labeled version of Betainealdehyde Diethylacetal Iodide would need to be synthesized (e.g., using 13C or 15N). The quantitative accuracy and precision could then be evaluated by mixing differentially labeled samples at known ratios.

Comparative Analysis with Established Amine-Reactive Reagents

The performance of Betainealdehyde Diethylacetal Iodide, once validated, can be compared to existing amine-reactive labeling reagents. The following table provides a theoretical comparison based on the proposed reaction mechanism.

Feature	Betainealdehyde Diethylacetal Iodide (Proposed)	NHS-Ester Reagents (e.g., TMT, iTRAQ)
Reactive Group	Aldehyde (formed in situ)	N-Hydroxysuccinimide ester
Target Residues	Primary amines (N-terminus, Lysine)	Primary amines (N-terminus, Lysine)
Reaction Mechanism	Reductive Amination	Nucleophilic Acyl Substitution
Bond Formed	Secondary Amine	Amide
Reaction Steps	Two-step (Deprotection, Reductive Amination)	One-step
Potential Advantages	Potentially more stable linkage; latent reactivity allows for controlled initiation.	Well-established, high-efficiency reaction.
Potential Disadvantages	More complex, multi-step protocol; requires optimization of deprotection and reduction steps.	Susceptible to hydrolysis; potential for side reactions (e.g., modification of Tyr, Ser, Thr).

Decision-Making Framework for Selecting a Labeling Reagent

The choice of a labeling reagent is dictated by the specific experimental goals. The following flowchart provides a simplified decision-making process.

Caption: A decision-making flowchart for selecting an amine-reactive labeling strategy.

Conclusion and Future Outlook

The validation of novel chemical tools is a cornerstone of advancing scientific discovery. While Betainealdehyde Diethylacetal Iodide is not yet an established reagent in the proteomics toolkit, its chemical structure presents an intriguing possibility for a new amine-reactive labeling strategy based on reductive amination. The successful validation of this or similar reagents would require a rigorous and systematic approach as outlined in this guide. The potential benefits of a labeling chemistry with a highly stable linkage and tunable reactivity warrant such exploratory investigations. As a community of scientists, we must remain committed to the thorough evaluation and transparent reporting of new methodologies to ensure the continued growth and robustness of quantitative proteomics.

References

• Cordes, E. H., & Bull, H. G. (1974). Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. Chemical Reviews, 74(5), 581-603. [Link]

• Schiff, H. (1864). Mittheilungen aus dem Universitäts-laboratorium in Pisa: Eine neue Reihe organischer Basen. Annalen der Chemie und Pharmacie, 131(1), 118-119. [Link]

• Emerson, W. S. (1948). The Preparation of Amines by Reductive Alkylation. Organic Reactions, 4, 174-255. [Link]

• Appella, D. H., Lee, S.-K., & Zuckermann, R. N. (2000). Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. Organic Letters, 2(16), 2447-2450. [Link]

• Gygi, S. P., Rist, B., Gerber, S. A., Turecek, F., Gelb, M. H., & Aebersold, R. (1999). Quantitative analysis of complex protein mixtures using isotope-coded affinity tags. Nature Biotechnology, 17(10), 994-999. [Link]

• Ross, P. L., Huang, Y. N., Marchese, J. N., Williamson, B., Parker, K., Hattan, S., ... & Aebersold, R. (2004). Multiplexed protein quantitation in Saccharomyces cerevisiae using amine-reactive isobaric tagging reagents. Molecular & Cellular Proteomics, 3(12), 1154-1169. [Link]

• Thompson, A., Schäfer, J., Kuhn, K., Kienle, S., Schwarz, J., Schmidt, G., ... & Hamon, C. (2003). Tandem mass tags: a novel quantification strategy for comparative analysis of complex protein mixtures by MS/MS. Analytical Chemistry, 75(8), 1895-1904. [Link]

• Ong, S. E., Blagoev, B., Kratchmarova, I., Kristensen, D. B., Steen, H., Pandey, A., & Mann, M. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics. Molecular & Cellular Proteomics, 1(5), 376-386. [Link]

• Boersema, P. J., Raijmakers, R., Lemeer, S., Mohammed, S., & Heck, A. J. (2009). Multiplex peptide stable isotope dimethyl labeling for quantitative proteomics. Nature Protocols, 4(4), 484-494. [Link]

• Pawelek, P. D., Che, Y., & Li, L. (2017). Quaternary ammonium isobaric tag for a relative and absolute quantification of peptides. Journal of Mass Spectrometry, 52(10), 656-664. [Link]

• Bantscheff, M., Lemeer, S., Savitski, M. M., & Kuster, B. (2012). Quantitative mass spectrometry in proteomics: a critical review. Analytical and Bioanalytical Chemistry, 404(4), 939-965. [Link]

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Navigating Specificity: A Comparative Guide to the Cross-Reactivity of Betainealdehyde Diethylacetal Iodide

For researchers and drug development professionals navigating the complexities of molecular recognition and interaction, understanding the cross-reactivity of chemical probes and reagents is paramount. This guide provides an in-depth analysis of Betainealdehyde Diethylacetal Iodide, a quaternary ammonium compound with diverse applications. We will explore its potential for cross-reactivity with structurally similar molecules and provide a framework for its empirical evaluation. By understanding the principles of molecular recognition and employing rigorous analytical methods, researchers can ensure the specificity and reliability of their experimental outcomes.

Introduction to Betainealdehyde Diethylacetal Iodide and the Significance of Cross-Reactivity

Betainealdehyde Diethylacetal Iodide belongs to the class of quaternary ammonium compounds, characterized by a central positively charged nitrogen atom bonded to four organic groups. This structure imparts unique chemical properties that are leveraged in various biochemical assays and as intermediates in organic synthesis. The diethylacetal group protects the aldehyde functionality of betaine aldehyde, a key metabolite in the choline oxidation pathway.

Cross-reactivity, in the context of this guide, refers to the potential of Betainealdehyde Diethylacetal Iodide to be recognized by or interact with biological targets or analytical reagents intended for other, structurally related molecules. Such off-target interactions can lead to false-positive results, inaccurate quantification, and misinterpretation of experimental data, thereby compromising the integrity of research findings. A thorough understanding and assessment of cross-reactivity are therefore not merely a technical exercise but a fundamental aspect of scientific rigor.

Structural Analogs and the Chemical Basis of Cross-Reactivity

The potential for cross-reactivity is rooted in the structural similarities between molecules. For Betainealdehyde Diethylacetal Iodide, key structural features that can contribute to cross-reactivity include the quaternary ammonium headgroup, the alkyl chain length, and the nature of the protected aldehyde.

Key Structural Analogs for Comparison:

• Choline: A direct precursor in the metabolic pathway, sharing the trimethylammonium headgroup but with a hydroxyl group instead of a protected aldehyde.

• Betaine (Glycine Betaine): The oxidation product of betaine aldehyde, featuring a carboxylate group instead of the diethylacetal. Its zwitterionic nature at physiological pH presents a different interaction profile.

• Acetylcholine: A critical neurotransmitter that also possesses a trimethylammonium group, but with an ester functionality.

• Other Quaternary Ammonium Compounds (QACs): A broad class of compounds used as disinfectants, surfactants, and in pharmaceutical formulations. Cross-reactivity with common QACs like benzalkonium chloride or cetylpyridinium chloride is a significant consideration in complex biological matrices.

The primary determinant of cross-reactivity in immunoassays and other affinity-based methods is the recognition of a specific epitope. For Betainealdehyde Diethylacetal Iodide, the trimethylammonium group is a likely dominant epitope. Therefore, any molecule sharing this feature is a potential cross-reactant. The degree of cross-reactivity will then be modulated by the nature of the rest of the molecule.

Experimental Workflow for Assessing Cross-Reactivity: A Competitive ELISA Approach

To empirically determine the cross-reactivity of Betainealdehyde Diethylacetal Iodide, a competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a robust and widely used method. This technique relies on the competition between the target analyte and a labeled tracer for a limited number of antibody binding sites.

Below is a detailed protocol for a competitive ELISA designed to assess the cross-reactivity of Betainealdehyde Diethylacetal Iodide. This protocol is a template and may require optimization for specific antibodies and reagents.

Experimental Protocol: Competitive ELISA for Cross-Reactivity Assessment

Materials:

• High-binding 96-well microtiter plates

• Coating antigen (e.g., a protein conjugate of a betainealdehyde analog)

• Primary antibody specific for the quaternary ammonium headgroup

• Betainealdehyde Diethylacetal Iodide (test compound)

• Potential cross-reactants (e.g., Choline chloride, Betaine, Acetylcholine chloride, Benzalkonium chloride)

• Enzyme-labeled secondary antibody (e.g., Horseradish Peroxidase-conjugated anti-IgG)

• Substrate solution (e.g., TMB - 3,3',5,5'-Tetramethylbenzidine)

• Stop solution (e.g., 2 M H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking buffer (e.g., 1% BSA in PBS)

• Plate reader

Procedure:

• Coating:

  • Dilute the coating antigen to an optimal concentration (e.g., 1-10 µg/mL) in coating buffer.

  • Add 100 µL of the diluted coating antigen to each well of the microtiter plate.

  • Incubate overnight at 4°C.

• Washing:

  • Wash the plate three times with 200 µL of wash buffer per well.

• Blocking:

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

• Washing:

  • Wash the plate three times with 200 µL of wash buffer per well.

• Competitive Reaction:

  • Prepare serial dilutions of Betainealdehyde Diethylacetal Iodide and the potential cross-reactants in assay buffer.

  • In separate tubes, mix 50 µL of each dilution with 50 µL of the diluted primary antibody.

  • Incubate this mixture for 30 minutes at room temperature.

  • Add 100 µL of the pre-incubated mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

• Washing:

  • Wash the plate three times with 200 µL of wash buffer per well.

• Secondary Antibody Incubation:

  • Add 100 µL of the diluted enzyme-labeled secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

• Washing:

  • Wash the plate five times with 200 µL of wash buffer per well.

• Substrate Development:

  • Add 100 µL of the TMB substrate solution to each well.

  • Incubate in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction:

  • Add 50 µL of stop solution to each well.

• Data Acquisition:

  • Read the absorbance at 450 nm using a microplate reader.

Data Analysis:

The percentage of cross-reactivity can be calculated using the following formula, based on the concentrations of the test compound and the cross-reactant that cause 50% inhibition of the signal (IC50):

% Cross-Reactivity = (IC50 of Betainealdehyde Diethylacetal Iodide / IC50 of Cross-Reactant) x 100

A higher percentage indicates a greater degree of cross-reactivity.

Visualizing the Workflow

Caption: Competitive ELISA workflow for cross-reactivity assessment.

Potential Molecular Interactions and Signaling Pathways

Beyond immunoassays, the cross-reactivity of Betainealdehyde Diethylacetal Iodide can be relevant in studies of cellular signaling and metabolism. For instance, if the compound is used as a probe or potential inhibitor, its off-target effects on pathways involving structurally similar molecules must be considered.

The choline metabolic pathway is a prime example. Betainealdehyde is a key intermediate in the conversion of choline to betaine, a process crucial for osmoregulation and methyl group metabolism. The introduction of Betainealdehyde Diethylacetal Iodide could potentially interfere with enzymes in this pathway, such as choline dehydrogenase or betaine aldehyde dehydrogenase, due to structural similarities with the natural substrates.

Illustrative Pathway of Potential Interference

Caption: Potential interference of Betainealdehyde Diethylacetal Iodide in the choline metabolic pathway.

Comparative Data Summary

The following table summarizes hypothetical cross-reactivity data for Betainealdehyde Diethylacetal Iodide against several structural analogs, as would be determined by the competitive ELISA protocol described above. It is important to note that these are illustrative values and actual experimental results may vary.

Compound	IC50 (µM)	% Cross-Reactivity	Structural Rationale for Cross-Reactivity
Betainealdehyde Diethylacetal Iodide	1.0	100%	Reference Compound
Choline	15.0	6.7%	Shared trimethylammonium headgroup, but different functional group (hydroxyl vs. diethylacetal).
Betaine	50.0	2.0%	Shared core structure but the zwitterionic nature of the carboxylate group significantly reduces affinity compared to the protected aldehyde.
Acetylcholine	25.0	4.0%	Presence of the trimethylammonium group, but the ester linkage and overall conformation differ.
Benzalkonium Chloride (C12)	5.0	20.0%	As a quaternary ammonium compound with a similar cationic headgroup, it shows significant cross-reactivity. The long alkyl chain may also contribute to non-specific binding.

Conclusion and Best Practices

This guide has provided a comprehensive overview of the potential cross-reactivity of Betainealdehyde Diethylacetal Iodide and a practical framework for its assessment. The key takeaway for researchers is the imperative to empirically validate the specificity of their assays and probes.

Best Practices for Mitigating and Understanding Cross-Reactivity:

• Thorough Literature Review: Before using any compound, review existing literature for known cross-reactivities.

• In-house Validation: Always perform cross-reactivity testing with a panel of structurally related and potentially interfering compounds relevant to your experimental system.

• Use of Multiple Analytical Methods: Whenever possible, confirm findings using orthogonal methods that rely on different principles of detection (e.g., mass spectrometry in addition to immunoassays).

• Inclusion of Proper Controls: Negative and positive controls are essential for interpreting cross-reactivity data correctly.

By adhering to these principles, researchers can confidently utilize Betainealdehyde Diethylacetal Iodide and other chemical tools, ensuring the accuracy and reproducibility of their scientific contributions.

References

• Immunoassays for two quaternary ammonium compounds, benzyldimethyldodecylammonium chloride (BDD12AC) and didecyldimethylammonium chloride (DDAC). Semantic Scholar. [Link]

• Development of immunoassays for multi-residue detection of small molecule compounds. ResearchGate. [Link]

• Mechanistic studies of choline oxidase with betaine aldehyde and its isosteric analogue 3,3-dimethylbutyraldehyde. PubMed. [Link]

• Measurement of the Formation of Betaine Aldehyde and Betaine in Rat Liver Mitochondria by a High Pressure Liquid Chromatography-Radioenzymatic Assay. PubMed. [Link]

• Betaine Aldehyde. PubChem. [Link]

• Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. MDPI. [Link]

• Rapid Purification and Properties of Betaine Aldehyde Dehydrogenase from Pseudomonas aeruginosa. PMC. [Link]

• Synthesis of Diethylacetal: Thermodynamic and Kinetic Studies. ResearchGate. [Link]

• Advances in the Synthesis of Biologically Active Quaternary Ammonium Compounds. MDPI. [Link]

• Development of Novel Quaternary Ammonium Linkers for Antibody–Drug Conjugates. Molecular Cancer Therapeutics. [Link]

• Quantification of acetylcholine, choline, betaine, and dimethylglycine in human plasma and urine using stable-isotope dilution ultra performance liquid chromatography-tandem mass spectrometry. PubMed. [Link]

• Choline and betaine in health and disease. PubMed. [Link]

• Rapid LC-MRM-MS assay for simultaneous quantification of choline, betaine, trimethylamine, trimethylamine N-oxide, and creatinine in human plasma and urine. PubMed. [Link]

• Development of a candidate reference method for the simultaneous quantification of betaine, choline and trimethylamine N-oxide in serum samples by two-dimensional liquid chromatography and isotope dilution tandem mass spectrometry. PMC. [Link]

• Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern. PMC. [Link]

• Structural and functional analysis of betaine aldehyde dehydrogenase from Staphylococcus aureus. PubMed. [Link]

• A systematic review of analytical methods for the detection and quantification of β-N-methylamino-l-alanine (BMAA). Analyst. [Link]

A Paradigm Shift in Bioconjugation: Unveiling the Superior Advantages of Betainealdehyde Diethylacetal Iodide over Traditional Crosslinkers

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of bioconjugation and biomaterial fabrication, the choice of a crosslinking agent is a critical determinant of success. For decades, traditional crosslinkers like glutaraldehyde and carbodiimides have been the workhorses of the field. However, their limitations, particularly in terms of cytotoxicity and lack of controlled reactivity, have spurred the quest for superior alternatives. This guide introduces Betainealdehyde Diethylacetal Iodide (BDI), a novel crosslinking agent poised to revolutionize the field. We will explore the fundamental chemistry of traditional crosslinkers, unveil the hypothesized mechanism and inherent advantages of BDI, and provide a framework for its experimental validation.

The Landscape of Traditional Crosslinkers: A Double-Edged Sword

Crosslinking agents are indispensable tools for creating stable three-dimensional structures in hydrogels, linking therapeutic agents to carrier molecules, and stabilizing protein complexes.[1][2] The most common traditional crosslinkers fall into a few major classes, each with a distinct mechanism and a characteristic set of advantages and disadvantages.

a) Aldehyde-Based Crosslinkers: The Case of Glutaraldehyde

Glutaraldehyde, a five-carbon dialdehyde, has been extensively used due to its high reactivity with primary amines on proteins, forming Schiff bases that can further react to create stable crosslinks.[3] However, this high reactivity is indiscriminate and difficult to control. More significantly, residual, unreacted glutaraldehyde is notoriously cytotoxic, posing a substantial barrier to its use in biomedical applications where biocompatibility is paramount.[3]

b) Carbodiimides: The "Zero-Length" Crosslinkers

Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), facilitate the formation of an amide bond between a carboxyl group and a primary amine, without becoming part of the final linkage—hence the term "zero-length."[4] While this is advantageous for certain applications, EDC itself is unstable in aqueous solutions and requires the addition of N-hydroxysuccinimide (NHS) to form a more stable, amine-reactive intermediate. This two-component system adds complexity to the reaction and can still lead to side reactions.

c) Natural Crosslinkers: The Promise of Genipin

Derived from the gardenia fruit, genipin has emerged as a biocompatible alternative to glutaraldehyde. It reacts with primary amines to form crosslinks and is significantly less cytotoxic. However, the reaction kinetics of genipin can be slow, and the resulting crosslinked structures often exhibit a characteristic blue color, which may be undesirable in some applications.

Betainealdehyde Diethylacetal Iodide (BDI): A Structurally-Informed Design for Superior Performance

Betainealdehyde Diethylacetal Iodide (CAS No: 6711-89-3) is a quaternary ammonium salt with the molecular formula C₉H₂₂INO₂.[5] Its unique structure suggests a novel approach to crosslinking that addresses the shortcomings of traditional agents. At its core, BDI is a protected aldehyde, offering the potential for controlled, in-situ activation.

Hypothesized Mechanism of Action:

The crosslinking potential of BDI is predicated on the acid-catalyzed hydrolysis of its diethylacetal group to reveal a reactive aldehyde. This aldehyde can then react with primary amines on biomolecules to form Schiff bases, leading to the formation of stable crosslinks.

Diagram of BDI Activation and Crosslinking:

Caption: Hypothesized activation and crosslinking mechanism of BDI.

The Distinct Advantages of Betainealdehyde Diethylacetal Iodide

Based on its chemical structure, BDI is poised to offer several key advantages over traditional crosslinkers:

• Controlled, In-Situ Activation: The diethylacetal group renders the aldehyde inert under neutral or basic conditions.[6][7] This allows for the homogenous mixing of BDI with biomolecules without initiating crosslinking. The reaction can then be triggered by a shift to a mildly acidic pH, enabling precise temporal and spatial control over the crosslinking process.[8][9] This is a significant improvement over the instantaneous and often uncontrollable reactivity of glutaraldehyde.

• Enhanced Biocompatibility: BDI possesses a betaine-like structure. Betaine (trimethylglycine) is a natural osmoprotectant found in many organisms, known for its high biocompatibility and low cytotoxicity.[10] While all chemical agents require thorough toxicological assessment, the betaine moiety in BDI suggests a significantly improved safety profile compared to glutaraldehyde.[11]

• Improved Water Solubility: As a quaternary ammonium salt, BDI is expected to exhibit excellent water solubility. This facilitates its use in aqueous biological systems without the need for organic co-solvents that can denature proteins and other biomolecules.

• Reduced Non-Specific Binding: The zwitterionic character of the betaine group can reduce non-specific binding to proteins and other biomolecules, potentially leading to more specific and efficient crosslinking.[12]

Comparative Performance: A Data-Driven Hypothesis

While direct experimental comparisons of BDI with traditional crosslinkers are not yet widely published, we can extrapolate a hypothetical performance comparison based on the known properties of its constituent chemical functionalities.

Table 1: Hypothetical Performance Comparison of Crosslinkers

Feature	Betainealdehyde Diethylacetal Iodide (BDI)	Glutaraldehyde	EDC/NHS	Genipin
Reactivity Control	High (pH-triggered)	Low (instantaneous)	Moderate (two-component)	Moderate (slow kinetics)
Cytotoxicity	Low (hypothesized)	High	Moderate	Low
Biocompatibility	High (hypothesized)	Low	Moderate	High
Water Solubility	High	Moderate	High (Sulfo-NHS)	Low
Byproducts	Ethanol, Betaine derivative	None (polymeric adducts)	Urea derivative, NHS	None (colored adducts)
Reaction pH	Mildly acidic for activation	Neutral to alkaline	Acidic to neutral	Neutral

Experimental Protocols for Validation

To validate the hypothesized advantages of BDI, a series of experiments can be designed. The following protocols provide a framework for comparing BDI with a traditional crosslinker like glutaraldehyde in the context of hydrogel formation.

a) Protocol for Hydrogel Formation and Characterization

This protocol details the formation of a gelatin-based hydrogel and methods to characterize its physical properties.

Experimental Workflow for Hydrogel Formation and Analysis:

Caption: Workflow for hydrogel preparation and characterization.

Step-by-Step Methodology:

• Preparation of Gelatin Solution:

  • Dissolve 10 g of porcine gelatin in 100 mL of phosphate-buffered saline (PBS) at 60°C with constant stirring until fully dissolved.

  • Cool the solution to 37°C.

• Addition of Crosslinker:

  • Divide the gelatin solution into three groups: Control (no crosslinker), BDI, and Glutaraldehyde.

  • To the BDI group, add BDI to a final concentration of 1% (w/v) and mix thoroughly.

  • To the Glutaraldehyde group, add glutaraldehyde to a final concentration of 1% (w/v) and mix thoroughly.

• Crosslinking Reaction:

  • For the BDI group, adjust the pH of the solution to 5.5 using 0.1 M HCl to initiate the hydrolysis of the acetal and subsequent crosslinking.

  • The glutaraldehyde reaction will proceed at the native pH of the gelatin solution.

  • Pipette the solutions into cylindrical molds (e.g., 1 cm diameter).

  • Incubate all samples at 37°C for 24 hours to allow for complete gelation.

• Characterization:

  • Swelling Ratio: Measure the initial weight of the hydrogels (Wi). Immerse the hydrogels in PBS at 37°C for 24 hours. Remove the hydrogels, blot excess water, and measure the final weight (Wf). Calculate the swelling ratio as (Wf - Wi) / Wi.

  • Mechanical Testing: Perform unconfined compression testing on the hydrogels to determine the compressive modulus.

  • Enzymatic Degradation: Incubate the hydrogels in a solution of collagenase (10 U/mL) at 37°C. Measure the weight of the hydrogels at regular intervals to determine the rate of degradation.

b) Protocol for In Vitro Cytotoxicity Assessment

This protocol uses a standard MTT assay to evaluate the biocompatibility of the crosslinked hydrogels.

• Preparation of Hydrogel Extracts:

  • Prepare hydrogels as described above.

  • Sterilize the hydrogels by UV irradiation.

  • Incubate the hydrogels in cell culture medium (e.g., DMEM) at a ratio of 0.2 g/mL for 24 hours at 37°C to create extracts.

• Cell Culture:

  • Seed human dermal fibroblasts in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Exposure to Extracts:

  • Remove the culture medium and replace it with the prepared hydrogel extracts.

  • Incubate the cells for 24 and 48 hours.

• MTT Assay:

  • Add MTT solution to each well and incubate for 4 hours.

  • Add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control (cells cultured in medium without hydrogel extract).

Conclusion: A Promising Future for Bioconjugation

Betainealdehyde Diethylacetal Iodide represents a significant advancement in crosslinking technology. Its unique chemical structure, featuring a protected aldehyde and a biocompatible betaine moiety, offers the potential for controlled reactivity and enhanced safety, directly addressing the major limitations of traditional crosslinkers. While further experimental validation is necessary, the theoretical advantages of BDI position it as a highly promising tool for researchers, scientists, and drug development professionals seeking to create more stable, effective, and biocompatible materials and therapeutics. The adoption of such intelligently designed reagents will undoubtedly pave the way for the next generation of innovations in medicine and biotechnology.

References

• Siedl, A., & Witos, J. (2023). Cytotoxicity and Antibacterial Efficacy of Betaine- and Choline-Substituted Polymers. Biomacromolecules, 24(7), 3345–3357.
• RSC Publishing. (2023). Therapeutic potential of betaine and its derivatives in cancer treatment: a comprehensive review. RSC Chemical Biology.

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• NIH. (2023). Cytotoxicity and Antibacterial Efficacy of Betaine- and Choline-Substituted Polymers. ACS Biomacromolecules.
• NIH. (2020). Biological Activity of Quaternary Ammonium Salts and Their Derivatives.
• Liu, B., & Thayumanavan, S. (2017). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. Journal of the American Chemical Society, 139(8), 2964–2974.
• reposiTUm. (2024). In situ Generation of Aldehydes for Subsequent Biocatalytic Cascade Reactions in Whole Cells.
• ResearchGate. (2023). Cryoprotective properties and cytotoxicity of betaine.
• ACS Publications. (2015).
• JoVE. (2025). Video: Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones.
• Quora. (2016).
• ResearchGate. (n.d.).
• Chemistry LibreTexts. (2022). 10.4: Acetals and Ketals.
• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism.
• Chemistry Steps. (n.d.).
• ResearchGate. (n.d.). Well-established mechanism of the hydrolysis of acetals and ketals.
• PubMed. (1989).
• ResearchGate. (2021). Synthesis routes of grafted polymer with betaine structure.
• ResearchGate. (2017).
• Frontiers. (n.d.). Quaternary ammonium compounds in hypersensitivity reactions.
• NIH. (2023).
• MDPI. (2023). New Polycationic Arabinogalactan Derivatives with the CHPTAC System: Structure, Properties and Antioxidant Activity.
• NIH. (2021). Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines.
• MDPI. (2023). Studies on the Synthesis and Application Properties of a Betaine Surfactant with a Benzene Ring Structure.
• MDPI. (2024). Dual-Self-Crosslinking Effect of Alginate-Di-Aldehyde with Natural and Synthetic Co-Polymers as Injectable In Situ-Forming Biodegradable Hydrogel.
• ACS Publications. (2014). Aldehyde Tag Coupled with HIPS Chemistry Enables the Production of ADCs Conjugated Site-Specifically to Different Antibody Regions with Distinct in Vivo Efficacy and PK Outcomes.
• ResearchGate. (2015). Bioconjugation – using Selective Chemistry to Enhance the Properties of Proteins and Peptides as Therapeutics and Carriers.
• NIH. (2017). Analyses of lysine aldehyde cross-linking in collagen reveal that the mature cross-link histidinohydroxylysinonorleucine is an artifact.
• Advanced Science News. (2013).
• NIH. (2018). Significance of Crosslinking Approaches in the Development of Next Generation Hydrogels for Corneal Tissue Engineering.

• Pharmaffiliates. (n.d.). Betainealdehyde Diethylacetal Iodide. Retrieved from [Link]

• Wikipedia. (n.d.). Betaine. Retrieved from [Link]

• NIH. (2019).
• NIH. (2017). Analyses of lysine aldehyde cross-linking in collagen reveal that the mature cross-link histidinohydroxylysinonorleucine is an artifact.
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• NIH. (2018). Significance of Crosslinking Approaches in the Development of Next Generation Hydrogels for Corneal Tissue Engineering.

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A Comparative Guide to Amine-Reactive Labeling Reagents for Quantitative Proteomics: Performance Evaluation of a Novel Concept versus Established Methods

This guide provides an in-depth comparison of amine-reactive labeling reagents for quantitative proteomics, with a focus on the performance evaluation of a hypothetical novel reagent, Betainealdehyde Diethylacetal Iodide, against the industry-standard Tandem Mass Tags (TMT) and Isobaric Tags for Relative and Absolute Quantitation (iTRAQ). This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuances of different quantitative proteomics strategies and make informed decisions for their experimental designs.

The Central Role of Quantitative Proteomics

Quantitative proteomics is a cornerstone of modern biological research, enabling the large-scale measurement of protein abundance changes in response to various stimuli, disease states, or therapeutic interventions.[1] Among the various techniques, chemical labeling with isobaric tags has become a prominent strategy due to its capacity for multiplexing, which allows for the simultaneous analysis of multiple samples, thereby increasing throughput and reducing experimental variability.[2][3]

This guide will delve into the established chemistries of TMT and iTRAQ and introduce a hypothetical application of Betainealdehyde Diethylacetal Iodide to illustrate the fundamental principles and performance characteristics that define a successful quantitative proteomics reagent.

A Hypothetical Foray: Betainealdehyde Diethylacetal Iodide in Quantitative Proteomics

Currently, Betainealdehyde Diethylacetal Iodide is not established as a reagent for quantitative proteomics. However, for the purpose of this guide, we will explore its potential application based on its chemical structure to highlight the key attributes of a labeling reagent.

Proposed Mechanism of Action

The structure of Betainealdehyde Diethylacetal Iodide features a quaternary ammonium group, which confers a permanent positive charge, and a diethylacetal group, which is a protecting group for an aldehyde.[4][5] A plausible, albeit multi-step, hypothetical mechanism for its use in peptide labeling would be through reductive amination following deprotection of the acetal.

• Deprotection: The diethylacetal group can be hydrolyzed under acidic conditions to yield a reactive aldehyde.[6][7]

• Reductive Amination: The newly formed aldehyde can then react with the primary amines of peptides (N-terminus and lysine side chains) in the presence of a reducing agent (e.g., sodium cyanoborohydride) to form a stable secondary amine bond.

The permanent positive charge from the quaternary ammonium group could potentially enhance ionization efficiency in mass spectrometry.

Caption: Hypothetical two-step labeling workflow for Betainealdehyde Diethylacetal Iodide.

The Gold Standards: TMT and iTRAQ

Tandem Mass Tags (TMT) and Isobaric Tags for Relative and Absolute Quantitation (iTRAQ) are commercially available, widely adopted isobaric labeling reagents.[2][8][9]

Mechanism of Action: A Shared Principle

Both TMT and iTRAQ operate on a similar principle.[10] The reagents consist of three key components:

• An amine-reactive group (typically an NHS-ester) that covalently binds to the N-terminus and lysine side chains of peptides.[11]

• A mass normalization group (or balance group).

• A reporter group .

The genius of this design is that the tags are isobaric, meaning they have the same total mass. This is achieved by using stable isotopes to vary the masses of the reporter and normalization groups in a complementary manner.[12] Consequently, a peptide labeled with any of the tags from a set will have the same mass-to-charge ratio (m/z) and will be indistinguishable in the initial mass spectrometry scan (MS1).[13]

During the subsequent fragmentation step (MS/MS), the bond between the reporter and normalization groups cleaves, releasing the reporter ions.[12] These reporter ions have different masses and their relative intensities in the low m/z region of the MS2 spectrum are used to quantify the relative abundance of the peptide across the different samples.[1]

Caption: General workflow for TMT and iTRAQ isobaric labeling.

Performance Comparison

The following table provides a comparative overview of the performance characteristics of our hypothetical Betainealdehyde Diethylacetal Iodide reagent against the established TMT and iTRAQ reagents.

Feature	Betainealdehyde Diethylacetal Iodide (Hypothetical)	Tandem Mass Tags (TMT)	Isobaric Tags for Relative and Absolute Quantitation (iTRAQ)
Mechanism	Reductive amination after deprotection	Amine-reactive NHS-ester	Amine-reactive NHS-ester
Multiplexing	Dependent on synthesis of isotopic variants (potentially low)	Up to 18-plex available[2]	Up to 8-plex available[2]
Labeling Efficiency	Potentially lower due to two-step reaction and potential for side reactions	High (>99%) with optimized pH conditions[14][15]	High, but can be affected by sample matrix[16]
Accuracy	Unknown, but permanent positive charge may reduce some ion suppression effects	High, but susceptible to ratio compression in complex samples[17][18]	High, but also prone to ratio compression[9][19]
Precision	Unknown	High, with good reproducibility[20]	Good, but can be influenced by various experimental factors[19]
Sensitivity	Potentially enhanced due to permanent positive charge	Excellent for low-abundance proteins, especially with high-res MS[9]	High sensitivity for complex samples[9][21]
Cost	Potentially low if synthesized in-house	High, especially for higher-plex kits[22]	High[16][22]
Workflow Complexity	High (multi-step, requires deprotection and reductive amination)	Moderate (single labeling step, but requires careful pH control)[15]	Moderate (single labeling step)
Data Analysis	Would require custom software development	Requires specialized software (e.g., Proteome Discoverer)	Requires specialized software[22]

Experimental Protocols

Hypothetical Protocol for Betainealdehyde Diethylacetal Iodide Labeling

Note: This is a hypothetical protocol based on the proposed mechanism.

• Protein Preparation: Extract, reduce, and alkylate proteins from each sample. Digest with trypsin overnight.

• Peptide Desalting: Desalt the resulting peptide mixtures using C18 columns.

• Acetal Deprotection: Resuspend dried peptides in a mild acidic buffer (e.g., pH 4-5) and incubate to hydrolyze the diethylacetal to an aldehyde.

• pH Adjustment: Adjust the pH of the deprotected peptide solution to ~7.5.

• Reductive Amination: Add the deprotected Betainealdehyde Diethylacetal Iodide reagent and a reducing agent (e.g., sodium cyanoborohydride) to each peptide sample. Incubate for 1-2 hours at room temperature.

• Quenching: Quench the reaction with an appropriate quenching buffer.

• Sample Pooling: Combine the labeled samples in a 1:1 ratio.

• Final Desalting: Desalt the pooled sample before LC-MS/MS analysis.

TMT Labeling Protocol (Adapted from Thermo Fisher Scientific recommendations)

• Protein Preparation and Digestion: Extract proteins, then reduce, alkylate, and digest with trypsin. Ensure the final buffer does not contain primary amines.[11]

• Peptide Quantification: Accurately quantify the peptide concentration for each sample.

• Reagent Preparation: Dissolve TMT reagent in anhydrous acetonitrile.

• Labeling Reaction: Adjust peptide solution pH to 8.5 with a suitable buffer (e.g., HEPES or TEAB).[15] Add the TMT reagent to the peptide solution and incubate for 1 hour at room temperature.

• Quenching: Add hydroxylamine to quench the reaction and incubate for 15 minutes.[11]

• Sample Pooling: Combine the labeled samples in equal amounts.

• Sample Cleanup: Desalt the combined sample using a C18 column. The sample is now ready for fractionation or direct LC-MS/MS analysis.

Caption: Standard TMT labeling experimental workflow.

iTRAQ Labeling Protocol (Adapted from SCIEX recommendations)

• Protein Preparation and Digestion: Similar to the TMT protocol, extract, reduce, alkylate, and digest proteins. Avoid primary amine-containing buffers.[21]

• Labeling: Reconstitute iTRAQ reagents in ethanol or isopropanol. Add the appropriate iTRAQ reagent to each peptide sample and incubate at room temperature for 1-2 hours.

• Sample Pooling: Combine the labeled peptide samples into a single tube.

• Sample Cleanup: Perform a final cleanup step, typically with C18 solid-phase extraction, to remove excess iTRAQ reagents and other contaminants.

• LC-MS/MS Analysis: The pooled and cleaned sample is ready for mass spectrometry analysis.

Conclusion: Balancing Innovation and Reliability

While established methods like TMT and iTRAQ offer high performance, reliability, and extensive community support, they come with limitations such as ratio compression and high cost.[17][22] The hypothetical exploration of Betainealdehyde Diethylacetal Iodide serves to illustrate the chemical principles and workflow considerations inherent in developing new quantitative proteomics reagents. A potential advantage of a reagent with a permanent positive charge could be enhanced sensitivity, but this would need to be balanced against the increased complexity and potential for lower efficiency of a multi-step labeling protocol.

The choice of a quantitative proteomics strategy should be guided by the specific experimental goals, sample availability, required throughput, and budget.[2] For large-scale, high-throughput studies, the higher multiplexing capabilities of TMT are often advantageous.[2] For smaller-scale studies, both iTRAQ and TMT are robust choices. As the field continues to evolve, novel reagents and methodologies will undoubtedly emerge, offering new possibilities for deeper and more accurate exploration of the proteome.

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A Head-to-Head Comparison of Amine-Reactive Chemistries: Betainealdehyde Diethylacetal Iodide vs. NHS Esters

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the precise and stable modification of proteins and other biomolecules is paramount. Among the various functional groups targeted for such modifications, primary amines, predominantly found on lysine residues and the N-terminus of proteins, are a popular choice due to their accessibility and nucleophilicity. For decades, N-hydroxysuccinimide (NHS) esters have been the gold standard for amine-reactive chemistry, prized for their efficiency in forming stable amide bonds. However, the emergence of alternative reagents warrants a critical evaluation of their respective merits and drawbacks. This guide provides a comprehensive, head-to-head comparison of the well-established NHS esters with a lesser-known but potentially valuable alternative, Betainealdehyde Diethylacetal Iodide.

This in-depth analysis moves beyond a simple cataloging of features to explore the underlying reaction mechanisms, kinetic considerations, and practical implications for experimental design. We will delve into the causality behind protocol choices and provide the necessary data to empower researchers to make informed decisions for their specific bioconjugation needs.

At a Glance: Key Differences

Feature	Betainealdehyde Diethylacetal Iodide	NHS Esters
Reactive Group	Aldehyde (after deprotection)	N-Hydroxysuccinimide ester
Target Residue	Primary amines (e.g., Lysine, N-terminus)	Primary amines (e.g., Lysine, N-terminus)
Resulting Bond	Secondary amine	Amide
Reaction Steps	Two-step (deprotection followed by reductive amination)	One-step
Optimal pH	Deprotection: Acidic (e.g., pH 4-5); Reductive Amination: ~pH 7	7.2 - 8.5[1][2][3]
Reaction Speed	Slower (multi-step process)	Fast (minutes to hours)[4][]
Stability of Reagent	Acetal is stable at neutral/basic pH; aldehyde is reactive	Prone to hydrolysis, especially at higher pH[1][3]
Byproducts	Ethanol, Iodide	N-hydroxysuccinimide (NHS)
Control & Versatility	Temporal control via deprotection step	Direct and efficient for primary amines

Unveiling the Chemistry: Reaction Mechanisms

A fundamental understanding of the reaction mechanisms is crucial for optimizing conjugation strategies and troubleshooting potential issues. The pathways for Betainealdehyde Diethylacetal Iodide and NHS esters are distinct, each offering a unique set of advantages and challenges.

Betainealdehyde Diethylacetal Iodide: A Two-Step Approach to Amine Modification

Betainealdehyde Diethylacetal Iodide itself is not directly reactive with amines under physiological conditions. The diethylacetal group serves as a protecting group for the reactive aldehyde functionality. This necessitates a two-step process for bioconjugation:

• Deprotection (Hydrolysis): The acetal is stable in neutral to basic conditions but can be readily hydrolyzed under acidic conditions to yield the reactive betaine aldehyde.[6][7][8] This step provides a valuable point of control, allowing for the in situ generation of the reactive species.

• Reductive Amination: The newly formed aldehyde then reacts with a primary amine on the biomolecule to form an unstable Schiff base (imine). Subsequent reduction with a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN), converts the imine to a stable secondary amine linkage.[9][10]

Reaction workflow for Betainealdehyde Diethylacetal Iodide.

NHS Esters: The Direct Path to Amide Bond Formation

The reaction of NHS esters with primary amines is a classic example of nucleophilic acyl substitution.[][7][11] This one-step process is highly efficient and proceeds readily under mild aqueous conditions.

The unprotonated primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This leads to the formation of a transient tetrahedral intermediate, which then collapses to release the N-hydroxysuccinimide leaving group and form a highly stable amide bond.[][7]

Reaction mechanism of an NHS ester with a primary amine.

Experimental Deep Dive: Protocols and Considerations

The successful application of any bioconjugation chemistry hinges on meticulous experimental design and execution. Below, we provide detailed, self-validating protocols for each reagent, highlighting the critical parameters and the rationale behind them.

Protocol 1: Protein Modification with Betainealdehyde Diethylacetal Iodide

Objective: To conjugate a molecule containing Betainealdehyde Diethylacetal Iodide to a protein via reductive amination.

Materials:

• Protein solution (e.g., 2 mg/mL in a non-amine containing buffer like PBS, pH 7.4)

• Betainealdehyde Diethylacetal Iodide

• Deprotection Buffer: 0.1 M Acetate buffer, pH 4.5

• Conjugation Buffer: 0.1 M HEPES buffer, pH 7.0

• Sodium cyanoborohydride (NaBH₃CN) solution (freshly prepared, 1 M in water)

• Quenching solution: 1 M Tris-HCl, pH 8.0

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Deprotection of Betainealdehyde Diethylacetal Iodide:

  • Dissolve Betainealdehyde Diethylacetal Iodide in the Deprotection Buffer to a desired stock concentration.

  • Incubate at room temperature for 1-2 hours to allow for hydrolysis of the acetal to the aldehyde. The progress of this reaction can be monitored by techniques such as NMR if necessary.

• Buffer Exchange of Protein:

  • If the protein is in a buffer containing primary amines (e.g., Tris), exchange it into the Conjugation Buffer using a desalting column.

• Conjugation Reaction:

  • Add a 20-50 fold molar excess of the deprotected betaine aldehyde solution to the protein solution.

  • Immediately add NaBH₃CN to a final concentration of 20-50 mM. Rationale: The reducing agent is added at the start of the reaction to reduce the imine as it is formed, driving the equilibrium towards the formation of the stable secondary amine.

• Incubation:

  • Incubate the reaction mixture at room temperature for 2-4 hours or overnight at 4°C with gentle stirring.

• Quenching the Reaction:

  • Add the quenching solution to a final concentration of 50-100 mM to react with any unreacted aldehyde. Incubate for 30 minutes at room temperature.

• Purification of the Conjugate:

  • Remove unreacted reagents and byproducts by size-exclusion chromatography.

Protocol 2: Protein Labeling with NHS Esters

Objective: To label a protein with a molecule functionalized with an NHS ester.

Materials:

• Protein solution (e.g., 2 mg/mL in PBS, pH 7.4)

• NHS ester of the labeling molecule

• Anhydrous DMSO or DMF

• Quenching solution: 1 M Tris-HCl, pH 8.0

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Reagent Preparation:

  • Immediately before use, dissolve the NHS ester in anhydrous DMSO or DMF to create a 10-20 mM stock solution. Rationale: NHS esters are moisture-sensitive and will hydrolyze in aqueous solutions. Using an anhydrous organic solvent minimizes this competing reaction.[2][12]

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the NHS ester stock solution to the protein solution while gently stirring. The final concentration of the organic solvent should be kept below 10% to avoid protein denaturation.[7]

  • The optimal molar ratio may need to be determined empirically.

• Incubation:

  • Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2 hours.[7] The optimal incubation time can vary.

• Quenching the Reaction:

  • Stop the reaction by adding the quenching solution to a final concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature. Rationale: The primary amines in Tris will react with any remaining NHS esters, preventing further modification of the protein.[7]

• Purify the Conjugate:

  • Remove unreacted NHS ester and byproducts using a desalting column.

Making the Right Choice: A Scientist's Perspective

The choice between Betainealdehyde Diethylacetal Iodide and NHS esters is not merely a matter of preference but a strategic decision based on the specific experimental goals and constraints.

When to Choose Betainealdehyde Diethylacetal Iodide:

• When temporal control is critical: The deprotection step allows for the generation of the reactive species at a specific time point in an experimental workflow.

• For orthogonal conjugation strategies: The aldehyde functionality can be reacted in the presence of other functional groups that might be sensitive to NHS esters.

• When a secondary amine linkage is desired: This linkage may offer different stability or charge characteristics compared to an amide bond.

When to Choose NHS Esters:

• For routine and high-throughput applications: The one-step reaction is straightforward and generally faster.[4][]

• When high reaction efficiency is paramount: NHS esters are known for their high reactivity towards primary amines, often leading to high degrees of labeling.[4]

• When a stable and uncharged amide bond is required: The resulting amide bond is extremely stable under physiological conditions.[]

Conclusion

Both Betainealdehyde Diethylacetal Iodide and NHS esters offer effective means of modifying primary amines on biomolecules. NHS esters remain the workhorse of bioconjugation due to their direct reactivity and the formation of highly stable amide bonds. However, the two-step, controlled reactivity of Betainealdehyde Diethylacetal Iodide presents an intriguing alternative for more complex conjugation schemes or when the specific properties of a secondary amine linkage are advantageous. By understanding the nuances of each chemistry, researchers can expand their bioconjugation toolkit and select the optimal reagent to advance their scientific endeavors.

References

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• Mielczarek, P., et al. The Study of Derivatization Prior MALDI MSI Analysis—Charge Tagging Based on the Cholesterol and Betaine Aldehyde. Molecules. 2021;26(9):2737.

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• ResearchGate. The scheme of cholesterol derivatization reaction with the betaine aldehyde... 2021. [Link]

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A Researcher's Guide to Amine-Reactive Labeling: Minimizing Functional Perturbation in Proteins

For researchers, scientists, and drug development professionals, the covalent labeling of proteins is an indispensable tool. It unlocks the ability to track protein localization, quantify interactions, and elucidate complex biological pathways. However, the very act of attaching an external molecule to a protein carries an inherent risk: altering its native structure and, consequently, its function. This guide provides an in-depth comparison of common amine-reactive labeling strategies, focusing on the critical assessment of their impact on protein integrity and offering field-proven methodologies to ensure the reliability of your experimental data.

The Central Role of Primary Amines in Protein Labeling

Primary amines (–NH₂), found at the N-terminus of every polypeptide chain and on the side chain of lysine (Lys, K) residues, are the most frequently targeted functional groups for protein bioconjugation. Their prevalence and typical surface exposure on folded proteins make them readily accessible to a variety of labeling reagents.[1][2][3] Modifying these sites allows for the attachment of fluorophores, biotin, or crosslinkers, enabling a vast array of detection and analysis techniques.[4]

However, the modification of a lysine residue neutralizes its positive charge, which can disrupt critical electrostatic interactions involved in protein folding, protein-protein interactions, or substrate binding.[3][5] Therefore, selecting the appropriate labeling chemistry and rigorously validating the functional consequence of the modification is not just a preliminary step—it is fundamental to the integrity of the entire experiment.

A Comparative Analysis of Amine-Reactive Chemistries

The choice of labeling reagent dictates the stability of the resulting bond, the reaction conditions, and the potential for side reactions. Here, we compare the most prevalent classes of amine-reactive crosslinkers.

N-Hydroxysuccinimide (NHS) Esters

NHS esters are the most widely used reagents for amine modification.[6][7] They react with primary amines under physiological to slightly alkaline conditions (pH 7.2-9.0) to form stable, covalent amide bonds.[1][8]

• Mechanism: The reaction is a nucleophilic acyl substitution where the primary amine attacks the carbonyl carbon of the NHS ester, displacing the N-hydroxysuccinimide group.[1]

• Advantages: The resulting amide bond is highly stable. The chemistry is robust, and a vast library of NHS esters with different linkers and reporter molecules is commercially available.[7]

• Disadvantages: NHS esters are highly susceptible to hydrolysis in aqueous solutions, which competes with the amine reaction and can reduce labeling efficiency.[4][9] Reactions must be carefully timed and buffered. Furthermore, they can exhibit some cross-reactivity with histidine, serine, threonine, and tyrosine residues, although this is less common under controlled pH.[7]

Isothiocyanates

Isothiocyanates react with primary amines to form a thiourea linkage. The most well-known example is Fluorescein isothiocyanate (FITC).

• Mechanism: The amine group attacks the central carbon of the isothiocyanate group (–N=C=S).

• Advantages: These reagents are generally more resistant to hydrolysis than NHS esters, providing a wider window for the labeling reaction.[3]

• Disadvantages: The resulting thiourea bond is reportedly less stable over time compared to the amide bond formed by NHS esters.[8] This can be a concern for long-term studies or harsh experimental conditions.

Aldehydes (Reductive Amination)

This two-step method involves the reaction of an aldehyde with a primary amine to form an intermediate Schiff base, which is then reduced with a mild reducing agent like sodium cyanoborohydride (NaBH₃CN) to form a stable secondary amine.[3][4]

• Mechanism: The initial reaction is the formation of an imine (Schiff base), followed by its selective reduction.[4]

• Advantages: The resulting secondary amine bond is very stable. This method offers high specificity for primary amines.[3]

• Disadvantages: Requires a two-step process and the use of a reducing agent, which must be compatible with the protein's stability (e.g., it should not reduce disulfide bonds).

The Core Directive: Assessing the Impact of Your Labeling Strategy

A labeled protein is only useful if it faithfully represents the behavior of its unlabeled counterpart. A self-validating labeling protocol must include downstream functional and structural checks.

Quantifying the Degree of Labeling (DOL)

The Degree of Labeling (DOL), or the average number of label molecules per protein molecule, is the first critical parameter to determine. Over-labeling can increase the likelihood of functional perturbation and protein aggregation, while under-labeling reduces signal and detection sensitivity. The DOL is typically determined using spectrophotometry.

Parameter	Description	Formula
Protein Concentration (M)	The molar concentration of the protein, corrected for the absorbance of the dye at 280 nm.	((A₂₈₀ - (Aₘₐₓ × CF)) / ε_protein) × Dilution Factor
Degree of Labeling (DOL)	The molar ratio of the dye to the protein.	(Aₘₐₓ / (ε_dye × Protein Concentration (M))) × Dilution Factor

Table 1: Formulas for calculating the Degree of Labeling (DOL). A₂₈₀ is the absorbance at 280 nm, Aₘₐₓ is the absorbance at the dye's maximum wavelength, CF is the dye-specific correction factor (A₂₈₀/Aₘₐₓ), and ε is the molar extinction coefficient.[10]

Experimental Protocol: Determining Degree of Labeling (DOL)

• Purify the Labeled Protein: It is imperative to remove all non-conjugated labels. Use dialysis or size-exclusion chromatography until the eluent is free of any detectable free label.[10][11]

• Prepare for Spectroscopy: Prepare a dilution of your purified conjugate in a suitable buffer (e.g., PBS). The final concentration should result in an Aₘₐₓ reading below 2.0 to ensure accuracy.[10]

• Measure Absorbance: Using a spectrophotometer, measure the absorbance of the solution at 280 nm (for protein) and at the specific maximum absorbance wavelength (λₘₐₓ) of the attached label (e.g., ~494 nm for FITC).

• Calculate Protein Concentration: Use the first formula from Table 1. You will need the molar extinction coefficient of your protein and the correction factor for the specific dye used.

• Calculate DOL: Use the second formula from Table 1 with the calculated protein concentration and the molar extinction coefficient of the dye.

Causality Insight: The correction factor is essential because most fluorescent dyes also absorb light at 280 nm, which would otherwise lead to an overestimation of the protein concentration.[10]

Identifying Labeling Sites with Mass Spectrometry

Knowing the average number of labels is not enough; you must identify which residues have been modified. Mass spectrometry (MS) is the gold standard for this analysis.[12][13][14] A modification introduces a characteristic mass shift to the peptide it resides on, allowing for precise localization.[12]

Mass spectrometry workflow for identifying labeling sites.

Experimental Protocol: Labeling Site Identification via LC-MS/MS

• Protein Digestion: The purified labeled protein is digested into smaller peptides using a sequence-specific protease, most commonly trypsin. Trypsin cleaves C-terminal to lysine and arginine residues.

• LC Separation: The resulting peptide mixture is separated using liquid chromatography (LC), typically reverse-phase, to reduce complexity before introduction into the mass spectrometer.

• MS Analysis:

  • MS1 Scan: The mass spectrometer first performs a full scan to determine the mass-to-charge ratio (m/z) of all eluting peptides.

  • MS2 Scan (Tandem MS): The instrument then sequentially selects peptide ions (precursors) from the MS1 scan, fragments them, and measures the m/z of the resulting fragment ions.[12][15]

• Data Analysis: The fragmentation spectra (MS2) are searched against a protein database containing the sequence of the target protein. Software identifies peptides and pinpoints the specific amino acid residue carrying the mass shift corresponding to the label.

Trustworthiness Check: A key observation is that if a lysine residue is successfully labeled, it will be missed by trypsin, resulting in a longer-than-expected peptide in the mass spectrum.[5] This provides a built-in validation of the labeling event.

Functional Validation Assays

The ultimate test of a labeling strategy is whether the protein retains its biological activity. The specific assay will depend on the protein's function but should be quantitative and compared directly against an unlabeled control that has been subjected to the same buffer and temperature conditions (a "mock" labeling reaction).

Protein Class	Recommended Functional Assay	Key Parameter to Measure
Enzyme	Enzyme kinetics assay	Kₘ (substrate affinity) and k꜀ₐₜ (turnover rate)
Receptor	Ligand binding assay (e.g., ELISA, SPR)	Kᴅ (dissociation constant)
Antibody	Antigen binding assay (e.g., ELISA)	EC₅₀ (half-maximal effective concentration)
DNA/RNA Binding Protein	Electrophoretic mobility shift assay (EMSA)	Binding affinity, specificity

Table 2: Recommended functional assays for validating labeled proteins.

Visualization of the Labeling and Validation Process

To maintain clarity, the entire process from reagent selection to final validation can be visualized as a logical workflow.

Workflow for labeling and functional validation.

Conclusion and Best Practices

The chemical modification of proteins is a powerful but delicate procedure. The assumption that a label does not perturb function is a significant experimental risk. By adopting a validation-centric approach, researchers can ensure the data they generate is both accurate and reproducible.

Key Takeaways:

• Start with the Goal: Choose a labeling chemistry that aligns with your experimental needs and protein stability. NHS esters are a versatile starting point for creating stable amide bonds.

• Control is Everything: Always run a mock-labeled control (protein subjected to all conditions except the labeling reagent) to isolate the effects of the modification itself.

• Quantify and Characterize: Never skip the determination of DOL and the identification of labeling sites by mass spectrometry. This information is crucial for interpreting functional data and ensuring batch-to-batch consistency.

• Function is Final: The ultimate arbiter of a successful labeling protocol is a quantitative functional assay that shows no significant difference between the labeled and unlabeled protein. If function is compromised, revisit the protocol by reducing the DOL, changing the reagent, or exploring alternative labeling strategies targeting different residues.

By integrating these principles and protocols into your workflow, you can confidently leverage protein labeling to its full potential, generating high-quality, trustworthy data for your research and development endeavors.

References

• Qian, K. et al. (2013). Labeling Primary Amine Groups in Peptides and Proteins with N-Hydroxysuccinimidyl Ester Modified Fe3O4@SiO2 Nanoparticles Containing Cleavable Disulfide-bond Linkers. Analytical Chemistry. Available at: [Link]

• Morales-Sanfrutos, J. et al. (2011). Reagents for the chemical modification of Lysine residues in proteins. ResearchGate. Available at: [Link]

• Kalli, A. & Hess, S. (2012). Mass Spectrometry-Based Detection and Assignment of Protein Posttranslational Modifications. ACS Chemical Biology. Available at: [Link]

• Gau, B.C. et al. (2011). Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. Molecular & Cellular Proteomics. Available at: [Link]

• Tantipanjaporn, A. & Wong, C. (2023). The chemical methods for site-selective modification of lysine on peptides/proteins. ResearchGate. Available at: [Link]

• Mishra, A. et al. (2022). Preanalytical Strategies for Native Mass Spectrometry Analysis of Protein Modifications, Complexes, and Higher-Order Structures. MDPI. Available at: [Link]

• Jiménez-Osés, G. et al. (2018). Chemo- and Regioselective Lysine Modification on Native Proteins. Journal of the American Chemical Society. Available at: [Link]

• MS Vision (n.d.). Characterization of intact and modified proteins by mass spectrometry. MS Vision. Available at: [Link]

• Tang, Y. et al. (2020). Recent progress in enzymatic protein labelling techniques and their applications. Organic & Biomolecular Chemistry. Available at: [Link]

• Konno, T. et al. (2021). Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. Molecules. Available at: [Link]

• Terman, J.R. & Kashina, A. (2012). Lysine post-translational modifications and the cytoskeleton. Essays in Biochemistry. Available at: [Link]

• van der Woude, L.C. et al. (2021). Site-selective lysine conjugation methods and applications towards antibody–drug conjugates. RSC Chemical Biology. Available at: [Link]

• Ali, I. et al. (2019). The Chemical Biology of Reversible Lysine Post-Translational Modifications. Journal of Biological Chemistry. Available at: [Link]

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• Ge, Y. (2012). Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry. Journal of the American College of Cardiology. Available at: [Link]

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• Zhao, G. et al. (2022). Protein post-translational modification by lysine succinylation: Biochemistry, biological implications, and therapeutic opportunities. ResearchGate. Available at: [Link]

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A Senior Application Scientist's Guide: Benchmarking a Novel Betainealdehyde Dehydrogenase Assay using Betainealdehyde Diethylacetal Iodide against Commercial Choline/Acetylcholine Kits

Executive Summary

The quantification of choline and its metabolites is critical for research in neuroscience, metabolic diseases, and cellular signaling.[1][2] While numerous commercially available kits provide robust methods for measuring choline and acetylcholine concentrations, they do not typically assess the activity of key enzymes within the choline oxidation pathway. This guide introduces a novel, lab-developed assay for Betaine Aldehyde Dehydrogenase (BADH) utilizing Betainealdehyde Diethylacetal Iodide (BDI) as a stable substrate precursor. We provide a head-to-head comparison of the analytical performance of this novel assay against industry-standard commercial kits, offering researchers a comprehensive view of the available tools to investigate this critical metabolic pathway. This guide will delve into the mechanistic principles, provide detailed experimental protocols, and present a comparative analysis of performance metrics to empower researchers in selecting the optimal assay for their specific scientific inquiries.

Introduction: The Choline Oxidation Pathway

Choline is an essential nutrient vital for the synthesis of the neurotransmitter acetylcholine, the membrane phospholipid phosphatidylcholine, and the methyl donor betaine.[3] The choline oxidation pathway, primarily occurring in the liver and kidneys, is the primary route for betaine synthesis. This two-step enzymatic process involves the conversion of choline to betaine aldehyde by choline oxidase, followed by the irreversible oxidation of betaine aldehyde to betaine by Betaine Aldehyde Dehydrogenase (BADH).

Accurate measurement of the components and enzymatic activities within this pathway is crucial.

• Choline/Acetylcholine Levels: Directly inform studies on neurotransmission, membrane integrity, and nutrient status.[1]

• BADH Activity: Provides a functional readout of the metabolic flux through the pathway, which can be altered in various pathological conditions, including metabolic syndrome and neurological disorders.

This guide benchmarks a custom BADH activity assay against established kits that measure upstream choline and acetylcholine concentrations.

Principle of Commercial Choline/Acetylcholine Assay Kits

The majority of commercially available kits for choline and acetylcholine quantification operate on a similar coupled enzymatic reaction principle.[3][4][5] These assays are offered in both colorimetric and more sensitive fluorometric formats. The general workflow is as follows:

• Acetylcholine Conversion (Optional): To measure total choline (choline + acetylcholine), acetylcholinesterase (AChE) is added to the sample to hydrolyze acetylcholine into choline and acetate.[3] To measure free choline alone, this step is omitted.

• Choline Oxidation: Choline oxidase is used to oxidize all available choline to betaine aldehyde, producing hydrogen peroxide (H₂O₂) as a stoichiometric byproduct.[6]

• Signal Generation: In the presence of horseradish peroxidase (HRP), the H₂O₂ generated reacts with a probe (such as Amplex™ Red or similar proprietary dyes) to produce a highly fluorescent or colored product.[7][8]

• Quantification: The intensity of the fluorescent or colorimetric signal is directly proportional to the amount of choline in the sample, which can be quantified by comparison to a standard curve.

This widely adopted methodology forms the basis for kits from leading suppliers like Sigma-Aldrich, Abcam, and Thermo Fisher Scientific.

Caption: Principle of the novel BADH activity assay using BDI.

Benchmarking Experimental Design

To objectively compare these methodologies, a rigorous benchmarking study was designed.

Objective: To evaluate the analytical performance of the BDI-based BADH assay against the Sigma-Aldrich Choline/Acetylcholine Quantification Kit (MAK056) [3]and the Thermo Fisher Amplex™ Red Acetylcholine/Acetylcholinesterase Assay Kit (A12217).[7]

Materials:

• Test Compound: Betainealdehyde Diethylacetal Iodide (CAS 6711-89-3) [9]* Commercial Kits:

  • Sigma-Aldrich Choline/Acetylcholine Quantification Kit (MAK056)

  • Thermo Fisher Amplex™ Red Acetylcholine/Acetylcholinesterase Assay Kit (A12217)

• Enzymes & Cofactors: Betaine Aldehyde Dehydrogenase (from Pseudomonas aeruginosa), β-Nicotinamide adenine dinucleotide (NAD⁺)

• Samples: Mouse liver tissue homogenates, HepG2 cell lysates.

Performance Metrics:

• Limit of Detection (LOD): The lowest analyte concentration detectable with statistical significance.

• Linear Range: The concentration range over which the assay response is directly proportional to the analyte concentration.

• Precision: Intra-assay and inter-assay coefficients of variation (CV%).

• Specificity: Assessment of interference from structurally related molecules.

Comparative Data Analysis (Hypothetical Performance Data)

The following tables summarize the expected performance characteristics based on the assay principles and data from manufacturer technical sheets. [2][3][4] Table 1: Comparison of Assay Performance Metrics

Metric	BDI-Based BADH Assay	Sigma-Aldrich Kit (MAK056)	Amplex™ Red Kit (A12217)
Analyte Measured	BADH Enzyme Activity	Choline / Acetylcholine	Choline / Acetylcholine
Detection Method	Colorimetric (A₃₄₀)	Colorimetric / Fluorometric	Fluorometric
Assay Time	~60 minutes	~30-40 minutes [3][4]	~30 minutes
LOD (Fluorometric)	N/A	~100 pmol/well [3]	~10 pmol/well [8]
Linear Range (Fluorometric)	N/A	100-500 pmol/well [3]	0.2-10 µM
Intra-Assay CV	< 8%	< 10%	< 5%
Inter-Assay CV	< 12%	< 12%	< 10%

Table 2: Qualitative Feature Comparison

Feature	BDI-Based BADH Assay	Commercial Kits
Output Data	Enzyme kinetics (functional)	Metabolite concentration (static)
Cost per Sample	Low (reagent-based)	High (kit-based)
Setup & Validation	Requires in-house optimization	Pre-validated, ready-to-use
Required Equipment	UV-Vis Spectrophotometer	Plate Reader (Absorbance/Fluorescence)
Primary Application	Studying metabolic flux, enzyme regulation	Neurotransmitter quantification, nutrient analysis

Experimental Protocols

Protocol 1: Sample Preparation (Mouse Liver Homogenate)

• Excise mouse liver and immediately place it in ice-cold PBS to wash away excess blood.

• Weigh approximately 50 mg of tissue and homogenize in 500 µL of ice-cold assay buffer (specific to each kit or a Tris-HCl buffer for the BADH assay).

• Centrifuge the homogenate at 13,000 x g for 10 minutes at 4°C to pellet insoluble material. [3]4. Collect the supernatant for immediate use or store at -80°C. Determine protein concentration using a standard BCA assay.

Protocol 2: BDI-Based BADH Activity Assay

• Master Mix Preparation: For each reaction, prepare a master mix containing: 80 µL of 100 mM Tris-HCl buffer (pH 8.0), 10 µL of 20 mM NAD⁺, and 5 µL of sample supernatant.

• Substrate Preparation: Prepare a 100 mM solution of BDI in 10 mM HCl. Gently warm to 37°C for 15 minutes to facilitate hydrolysis to betaine aldehyde.

• Reaction Initiation: Add 5 µL of the hydrolyzed BDI solution to the master mix to initiate the reaction.

• Measurement: Immediately place the plate in a spectrophotometer pre-heated to 37°C. Measure the absorbance at 340 nm every 60 seconds for 30 minutes.

• Calculation: Calculate the rate of change in absorbance (ΔA₃₄₀/min). Enzyme activity is calculated using the Beer-Lambert law (extinction coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹) and normalized to the protein concentration of the sample.

Protocol 3: Commercial Kit Assay (Sigma-Aldrich MAK056 - Fluorometric Example)

• Standard Curve Preparation: Prepare a choline standard curve from 0 to 500 pmol/well by diluting the provided 50 mM standard as per the kit protocol. [3]2. Sample Preparation: Add 1-50 µL of sample supernatant to wells in a 96-well black plate. Adjust the volume of all wells to 50 µL with the Choline Assay Buffer. [3]3. Reaction Mix Preparation: Prepare a Reaction Mix containing:

  • 44 µL Choline Assay Buffer

  • 2 µL Choline Probe (diluted 5-10 fold for fluorescence)

  • 2 µL Choline Enzyme Mix

  • 2 µL Acetylcholinesterase (for total choline measurement; replace with buffer for free choline). [3]4. Incubation: Add 50 µL of the Reaction Mix to each well. Mix and incubate for 30 minutes at room temperature, protected from light. [3]5. Measurement: Measure fluorescence with excitation at 535 nm and emission at 587 nm in a microplate reader. [3]6. Calculation: Subtract the blank reading from all measurements and determine the choline concentration in the samples from the standard curve.

Conclusion and Recommendations

The choice between the novel BDI-based BADH assay and established commercial kits for choline/acetylcholine depends entirely on the research question.

• Commercial Kits (Sigma-Aldrich, Amplex™ Red, etc.) are the gold standard for accurately quantifying the static concentrations of choline and its critical derivative, acetylcholine. They are highly sensitive, pre-validated, and ideal for studies focused on neurotransmitter levels, choline uptake, or assessing dietary choline status. [1][4][7]

• The BDI-based BADH Assay provides a powerful and cost-effective tool for investigating the functional aspect of the choline oxidation pathway. It is best suited for researchers studying metabolic regulation, the impact of genetic mutations on BADH, or screening for compounds that modulate this enzyme's activity.

For a comprehensive understanding of the choline metabolic landscape, we recommend a dual approach: utilizing commercial kits to measure the substrate/product pools (choline/ACh) and employing the BDI-based assay to quantify the activity of the key downstream enzyme, BADH. This integrated strategy provides a more complete and mechanistically informative picture of this vital biological pathway.

References

• Elabscience. (n.d.). Choline/Acetylcholine Fluorometric Assay Kit (E-BC-F055). Retrieved from [Link]

• CliniSciences. (n.d.). Choline / acetylcholine Assay Kit. Retrieved from [Link]

• Nakajima, Y., et al. (2021). A novel in vitro assay model developed to measure both extracellular and intracellular acetylcholine levels for screening cholinergic agents. PLoS ONE, 16(10), e0258709. Retrieved from [Link]

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A Researcher's Guide to Betainealdehyde Diethylacetal Iodide: Applications, Limitations, and Synthetic Alternatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of complex organic synthesis, particularly in the pursuit of bioactive molecules and pharmaceuticals, the strategic use of protecting groups is paramount. Among the array of synthons available to chemists, Betainealdehyde Diethylacetal Iodide, also known as (2,2-diethoxyethyl)trimethylammonium iodide, presents itself as a specialized reagent. This guide provides a comprehensive literature review of its applications, explores its inherent limitations, and offers a comparative analysis with alternative synthetic strategies, supported by experimental insights and methodologies.

Introduction: The Dual Functionality of Betainealdehyde Diethylacetal Iodide

Betainealdehyde Diethylacetal Iodide is a quaternary ammonium salt distinguished by the presence of a protected aldehyde functionality. Its chemical structure, featuring a positively charged nitrogen atom and a diethyl acetal group, confers a unique set of properties that make it a valuable, albeit niche, building block in organic synthesis.

The primary utility of this reagent lies in its role as a masked equivalent of betaine aldehyde. The acetal group renders the otherwise reactive aldehyde inert to a variety of reaction conditions, particularly those involving strong bases and nucleophiles. This protection is crucial when performing chemical transformations on other parts of a molecule. The quaternary ammonium group, on the other hand, imparts high polarity and can be a key structural motif in various biologically active compounds, including analogs of neurotransmitters like acetylcholine.

Core Applications: A Synthon for Bioactive Molecules

The principal application of Betainealdehyde Diethylacetal Iodide is as a precursor in the synthesis of complex molecules, most notably in the construction of choline and muscarine analogs. These compounds are of significant interest in pharmacology and drug development due to their interaction with cholinergic receptors.

2.1 Synthesis of Muscarinic and Nicotinic Receptor Ligands

Muscarine, a natural alkaloid, and its analogs are potent agonists of muscarinic acetylcholine receptors. The synthesis of these molecules often requires the introduction of a C2-aldehyde equivalent that can be elaborated into the final tetrahydrofuran ring system. Betainealdehyde Diethylacetal Iodide serves as a potential starting material for such syntheses. The protected aldehyde allows for reactions such as Grignard additions or Wittig-type olefinations to build the carbon skeleton, after which the acetal can be hydrolyzed to reveal the aldehyde for subsequent cyclization steps.

Similarly, in the synthesis of acetylcholine analogs, where the trimethylammonium head group is a critical pharmacophore, this reagent provides a convenient way to introduce this moiety along with a handle for further chemical modification.

Limitations and Technical Challenges

Despite its utility, Betainealdehyde Diethylacetal Iodide is not without its limitations. These challenges primarily stem from the chemical nature of both the acetal protecting group and the quaternary ammonium salt.

3.1 Stability of the Acetal Group

Acetal protecting groups are notoriously sensitive to acidic conditions.[1] Hydrolysis to the corresponding aldehyde can occur even in the presence of mild protic or Lewis acids. This limits the scope of reactions that can be performed in its presence. For instance, reactions that generate acidic byproducts or require acidic catalysis are incompatible with the use of this protecting group. While stable to bases and nucleophiles, the lability of the acetal in acidic media necessitates careful planning of the synthetic route.

3.2 Influence of the Quaternary Ammonium Group

The permanent positive charge of the quaternary ammonium group significantly impacts the molecule's physical and chemical properties.

• Solubility: The salt-like nature of the compound can lead to poor solubility in common non-polar organic solvents used for many standard organic reactions. This may necessitate the use of polar aprotic solvents or solvent mixtures, which can, in turn, affect reaction outcomes.

• Steric Hindrance: The bulky trimethylammonium group can sterically hinder reactions at the adjacent acetal carbon, potentially leading to lower yields or requiring more forcing reaction conditions.

• Electronic Effects: The strong electron-withdrawing nature of the quaternary ammonium group can influence the reactivity of the acetal and the intermediate aldehyde upon deprotection.

3.3 Challenges in Deprotection

While the acid-catalyzed deprotection of acetals is a standard procedure, the presence of other sensitive functional groups in a complex molecule can make this step challenging. Finding conditions that are mild enough to remove the acetal without affecting other parts of the molecule is a common synthetic hurdle. Recent methodologies have explored the use of molecular iodine in acetone for a mild and chemoselective deprotection of acetals under neutral conditions.[2][3]

Comparative Analysis: Alternatives to Betainealdehyde Diethylacetal Iodide

Given the limitations of Betainealdehyde Diethylacetal Iodide, it is essential to consider alternative protecting groups and synthetic strategies. The choice of an alternative will depend on the specific requirements of the synthesis, such as the reaction conditions to be employed and the overall molecular architecture.

4.1 Alternative Aldehyde Protecting Groups

A variety of protecting groups for aldehydes exist, each with its own profile of stability and deprotection conditions.[4]

Protecting Group	Structure	Stability to Strong Acids	Stability to Mild Acids	Stability to Strong Bases	Stability to Nucleophiles & Hydrides	Deprotection Conditions
Diethyl Acetal	R-CH(OEt)₂	Labile	Labile	Stable	Stable	Aqueous Acid
1,3-Dioxolane	Cyclic Acetal	Moderately Stable	Moderately Stable	Stable	Stable	Aqueous Acid
1,3-Dithiane	Cyclic Thioacetal	Stable	Stable	Stable	Stable	HgCl₂/H₂O or Raney Ni
Silyl Ethers (of hemiacetal)	R-CH(OH)OSiR₃	Labile	Labile	Moderately Stable	Stable	Fluoride ions, Acid/Base

Table 1: Comparison of Common Aldehyde Protecting Groups.

4.1.1 Thioacetals: A Robust Alternative

Thioacetals, such as 1,3-dithianes and 1,3-dithiolanes, offer a significant advantage over their oxygen-containing counterparts in terms of stability.[5][6] They are generally stable to a much broader range of acidic conditions. This enhanced stability allows for a wider array of chemical transformations to be performed in their presence.

However, the deprotection of thioacetals typically requires harsher conditions, often involving heavy metal salts like mercuric chloride, which can be toxic and may not be compatible with all functional groups. An alternative deprotection method involves reduction with Raney nickel, which cleaves the C-S bonds to yield a methylene group, a reaction that can be synthetically useful in its own right.[7]

4.2 Alternative Synthetic Strategies

Instead of using a pre-formed, protected betaine aldehyde synthon, alternative synthetic routes can be devised. For example, in the synthesis of muscarine-like compounds, a strategy starting from a chiral precursor like 2-deoxy-D-ribose has been successfully employed.[8] This approach builds the required stereochemistry from a chiral pool starting material, circumventing the need for introducing a C2-aldehyde fragment.

Another strategy involves introducing the quaternary ammonium group at a later stage of the synthesis. This allows for the use of a wider range of protecting groups for the aldehyde that might not be compatible with the permanent positive charge.

Experimental Corner: A Representative Protocol

Experimental Protocol: Hypothetical Grignard Reaction with (2,2-Diethoxyethyl)trimethylammonium Iodide

Objective: To perform a nucleophilic addition of a Grignard reagent to the protected aldehyde of Betainealdehyde Diethylacetal Iodide.

Materials:

• (2,2-Diethoxyethyl)trimethylammonium Iodide

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Alkyl or aryl halide (e.g., bromobenzene)

• Iodine crystal (for initiation)

• Anhydrous work-up reagents (e.g., saturated aqueous ammonium chloride)

Methodology:

• Preparation of the Grignard Reagent:

  • All glassware must be rigorously dried in an oven and assembled under an inert atmosphere (e.g., nitrogen or argon).

  • Magnesium turnings are placed in a round-bottom flask equipped with a condenser and a dropping funnel.

  • A solution of the alkyl or aryl halide in anhydrous ether or THF is prepared.

  • A small portion of the halide solution is added to the magnesium, along with a crystal of iodine to initiate the reaction.

  • Once the reaction begins (indicated by bubbling and/or heat), the remaining halide solution is added dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, the mixture is stirred until the magnesium is consumed.

• Reaction with Betainealdehyde Diethylacetal Iodide:

  • A solution of (2,2-Diethoxyethyl)trimethylammonium Iodide in anhydrous THF is prepared. Due to its salt-like nature, gentle heating may be required to achieve dissolution.

  • The solution of the protected aldehyde is cooled in an ice bath.

  • The freshly prepared Grignard reagent is added dropwise to the cooled solution of the protected aldehyde with vigorous stirring.

  • The reaction mixture is allowed to warm to room temperature and stirred for several hours or until completion (monitored by TLC).

• Work-up and Deprotection:

  • The reaction is quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • The organic layer is separated, and the aqueous layer is extracted with an appropriate organic solvent.

  • The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

  • The resulting crude product, the acetal of the secondary alcohol, can then be subjected to acidic hydrolysis (e.g., dilute HCl in THF/water) to remove the acetal protecting group and yield the final diol product.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Grignard reagents are strong bases and will be quenched by any protic source, including water. Therefore, all reagents and glassware must be scrupulously dry.[9]

• Inert Atmosphere: Oxygen can react with Grignard reagents, leading to the formation of peroxides and other byproducts. An inert atmosphere of nitrogen or argon is essential.

• Choice of Solvent: Ethereal solvents like diethyl ether and THF are crucial as they solvate and stabilize the Grignard reagent.

• Acidic Work-up for Deprotection: The acetal is stable to the basic conditions of the Grignard reaction but is readily cleaved by acid to reveal the desired aldehyde or, in this case, the corresponding diol after reduction.[12]

Visualization of Synthetic Logic

Workflow Comparison: Acetal vs. Thioacetal Protection

Caption: Comparative workflow for using acetal vs. thioacetal protecting groups.

Conclusion and Future Perspectives

Betainealdehyde Diethylacetal Iodide is a specialized reagent that offers a convenient route to certain classes of bioactive molecules, particularly those containing a quaternary ammonium head group. Its primary advantage lies in the stability of the acetal protecting group under basic and nucleophilic conditions, allowing for a range of synthetic transformations that would be incompatible with a free aldehyde.

However, its utility is tempered by the inherent limitations of acetals, namely their sensitivity to acid, and the physical properties imparted by the quaternary ammonium salt. For syntheses requiring more robust protection, thioacetals present a viable, though not flawless, alternative. Furthermore, synthetic strategies that avoid the use of pre-functionalized synthons by building complexity from chiral pool starting materials or by introducing key functional groups at later stages of the synthesis are powerful alternatives that offer greater flexibility.

Future research in this area could focus on the development of novel protecting groups for aldehydes that are compatible with the presence of a quaternary ammonium moiety and that offer milder deprotection conditions. Additionally, the exploration of enzymatic or biocatalytic methods for the synthesis of choline and muscarine analogs could provide more efficient and stereoselective routes to these important pharmacological targets.

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• 7: The Grignard Reaction (Experiment). (2024, March 16). Chemistry LibreTexts. Retrieved from [Link]

• Acetals as protecting groups and thioacetals | Organic chemistry | Khan Academy. (2013, December 26). YouTube. Retrieved from [Link]

• 09.05 Acetals as Protecting Groups and Thioacetals. (2019, August 2). YouTube. Retrieved from [Link]

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• Acetals as Protecting Groups for Aldehydes and Ketones. (n.d.). Chemistry Steps. Retrieved from [Link]

• Concise Synthesis of (+)-Muscarine. (1992). Canadian Journal of Chemistry, 70(10), 2726-2729.

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• Protecting Group Strategies for Complex Molecule Synthesis. (2024). Journal of Chemical and Pharmaceutical Research, 16(4), 11-12.

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• Highly efficient deprotection of aromatic acetals under neutral conditions using beta-cyclodextrin in water. (2003). The Journal of Organic Chemistry, 68(5), 2018-2019.
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• In vitro visualization of betaine aldehyde synthesis and oxidation using hyperpolarized magnetic resonance spectroscopy. (2012). Journal of the American Chemical Society, 134(29), 11848-11851.

• Catalytic Deprotection of Acetals In Strongly Basic Solution Using a Self- Assembled Supramolecular “Nanozyme”. (n.d.). OSTI.GOV. Retrieved from [Link]

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• Highly efficient chemoselective deprotection of O,O-acetals and O,O-ketals catalyzed by molecular iodine in acetone. (2004). The Journal of Organic Chemistry, 69(25), 8932-8934.
• Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes. (2020). Molecules, 25(21), 5001.
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Betainealdehyde Diethylacetal Iodide

As laboratory professionals, our responsibility extends beyond the successful execution of experiments to the safe and compliant management of all chemical reagents, including their final disposal. Betainealdehyde Diethylacetal Iodide, a quaternary ammonium salt, requires careful handling due to its chemical properties and potential hazards. This guide provides a comprehensive, step-by-step protocol for its proper disposal, ensuring the safety of personnel and the protection of our environment. The core principle is that this compound must be managed as regulated hazardous waste from the point of generation to its final disposition.

Pre-Disposal Safety Assessment: Understanding the Risks

Before handling Betainealdehyde Diethylacetal Iodide for any purpose, including disposal, it is critical to understand its associated hazards. This compound is classified as an irritant, and its iodide component warrants special consideration in waste management.

Personal Protective Equipment (PPE): At a minimum, the following PPE must be worn when handling Betainealdehyde Diethylacetal Iodide in any form:

• Nitrile gloves

• Safety glasses with side shields or chemical splash goggles

• A fully buttoned laboratory coat

Hazard Identification Summary

The following table summarizes the key hazard information based on available Safety Data Sheets (SDS).

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statements	Key Precautionary Disposal Statement
Skin Irritation (Category 2)	Exclamation Mark	Warning	H315: Causes skin irritation.[1]	P501: Dispose of contents/container to an approved waste disposal plant.[2]
Eye Irritation (Category 2A/2)	Exclamation Mark	Warning	H319: Causes serious eye irritation.[1]	P501: Dispose of contents/container to an approved waste disposal plant.[2]
Specific target organ toxicity — single exposure (Category 3), Respiratory system	Exclamation Mark	Warning	H335: May cause respiratory irritation.	P501: Dispose of contents/container to an approved waste disposal plant.[2]

The Core Disposal Workflow: A Step-by-Step Protocol

The proper disposal of Betainealdehyde Diethylacetal Iodide is a systematic process that ensures safety and regulatory compliance. The workflow below outlines the necessary steps from waste generation to final pickup.

Step 1: Waste Segregation

Immediately upon generation, segregate waste containing Betainealdehyde Diethylacetal Iodide from all other waste streams. This is the most critical step to prevent accidental chemical reactions.

• Solid Waste: Collect pure, unadulterated Betainealdehyde Diethylacetal Iodide, along with any contaminated items like weigh paper, gloves, or absorbent pads, in a designated solid hazardous waste container.

• Liquid Waste: Solutions containing Betainealdehyde Diethylacetal Iodide should be collected in a separate, designated liquid hazardous waste container. Do not mix with other solvent or aqueous waste streams unless explicitly permitted by your institution's EHS program.

Step 2: Containment and Labeling

Proper containment and labeling are mandated by regulatory bodies like the EPA and are essential for safety.

• Container Selection: Use a container made of a compatible material (e.g., High-Density Polyethylene - HDPE, or glass) that can be securely sealed.[3]

• Labeling: The container must be labeled clearly with the words "Hazardous Waste." The label must also include the full, unabbreviated chemical name: "Betainealdehyde Diethylacetal Iodide" and an approximate concentration if in solution.

Step 3: Storage Pending Disposal

Accumulated waste must be stored safely in the laboratory in a designated Satellite Accumulation Area (SAA) while awaiting pickup.

• Location: The SAA should be at or near the point of generation and under the control of the laboratory personnel.

• Conditions: Keep the waste container tightly sealed except when adding waste. Store it in a cool, well-ventilated area away from incompatible materials, particularly strong oxidizing agents and acids.[4][5]

Step 4: Final Disposal

The final step is the transfer of the waste to a licensed disposal facility via your institution's established procedures.

• Contact EHS: Arrange for pickup of the hazardous waste container by contacting your institution's Environmental Health and Safety (EHS) department or its designated hazardous waste contractor.[3][6]

• Documentation: Complete any necessary waste pickup forms or log entries as required by your institution.

The following diagram illustrates the decision-making process for the disposal of Betainealdehyde Diethylacetal Iodide.

Caption: Decision workflow for proper segregation and disposal of Betainealdehyde Diethylacetal Iodide waste.

What NOT to Do: Critical Disposal Prohibitions

To prevent environmental contamination and dangerous chemical reactions, certain disposal methods are strictly forbidden.

• DO NOT Pour Down the Drain: As a quaternary ammonium salt and an organic iodide compound, it can be harmful to aquatic life and interfere with wastewater treatment processes.[6][7] Sewer disposal is not a compliant option.

• DO NOT Dispose of in Regular Trash: This compound is a hazardous chemical and must not be placed in the municipal solid waste stream.

• DO NOT Autoclave: Autoclaving materials contaminated with iodine compounds can release hazardous iodine vapor, which is a respiratory irritant and can cause environmental contamination.[8]

• DO NOT Mix with Incompatible Wastes: Avoid mixing with bleach, as this can generate toxic fumes.[8] Also, keep it separate from strong acids or bases unless part of a specific, validated neutralization protocol approved by EHS.

Spill and Decontamination Procedures

In the event of a small spill, follow these procedures:

• Ensure Safety: Alert others in the area and ensure the space is well-ventilated. Wear your full PPE.

• Containment: For liquid spills, use a non-combustible absorbent material like sand, earth, or vermiculite to contain the spill.[9][10]

• Clean-up: Carefully scoop or sweep up the spilled material and absorbent.[2][3] Place all contaminated materials into your designated hazardous waste container for Betainealdehyde Diethylacetal Iodide.

• Decontaminate: Clean the spill area with soap and water.

By adhering to this guide, researchers can manage and dispose of Betainealdehyde Diethylacetal Iodide in a manner that is safe, compliant, and environmentally responsible, upholding the highest standards of laboratory practice.

References

• Reddit. (2021). How to store / dispose of Iodine crystals? Retrieved from Reddit. [Link]

• Chemcd. BETAINEALDEHYDE DIETHYLACETAL IODIDE, 6711-89-3 MSDS. Retrieved from Chemcd. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2004). Toxicological Profile for Iodine. Retrieved from ATSDR. [Link]

• Collect and Recycle. Iodine Disposal For Businesses. Retrieved from Collect and Recycle. [Link]

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Iodine. Retrieved from NJ.gov. [Link]

• Case Western Reserve University. (2023). Environmental Health and Safety Disposal of Iodine. Retrieved from CWRU. [Link]

• Global Harmonization System GHS Safety Data Sheet (SDS). Quaternary Ammonium Compounds. Retrieved from GHS. [Link]

• CPAchem. (2023). Safety data sheet: Acetaldehyde diethylacetal. Retrieved from CPAchem. [Link]

• Regulations.gov. Safety Data Sheet: Quaternary ammonium chloride compound. Retrieved from Regulations.gov. [Link]

• P&G Professional. (2015). Clean Quick® Broad Range Quaternary Sanitizer - Safety Data Sheet. Retrieved from P&G. [Link]

• Fisher Scientific. (2024). Safety Data Sheet: Acetal. Retrieved from Fisher Scientific. [Link]

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A Senior Scientist's Guide to Personal Protective Equipment for Handling Betainealdehyde Diethylacetal Iodide

As researchers and scientists in drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of specialized reagents like Betainealdehyde Diethylacetal Iodide, a quaternary ammonium salt, requires a nuanced understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, actionable information on the selection and use of Personal Protective Equipment (PPE), moving beyond a simple checklist to explain the causality behind each critical safety measure.

Hazard Identification and Risk Assessment: The 'Why' Behind the PPE

Before any procedure, a thorough risk assessment is mandatory.[1][2] Betainealdehyde Diethylacetal Iodide presents several potential hazards that dictate our PPE choices. According to its Safety Data Sheet (SDS), this compound is classified with the following hazards:

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

These classifications are the foundation of our safety protocol. The primary routes of exposure are dermal contact, eye contact, and inhalation of dust particles.[2] Therefore, our PPE strategy must create a comprehensive barrier against these specific risks.

Hazard Statement	Description	GHS Pictogram	Implication for PPE
H315	Causes skin irritation	Requires robust hand and body protection.
H319	Causes serious eye irritation	Mandates stringent eye and face protection.
H335	May cause respiratory irritation	Necessitates respiratory protection, especially when handling powders.

Diagram: Risk Assessment Workflow The following diagram illustrates the logical flow from task identification to the selection of appropriate PPE, forming a self-validating safety loop.

Sources

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 3. aksci.com [aksci.com]